4-Aminobenzophenone

• CAS: 1137-41-3

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Aminobenzophenone (CAS: 1137-41-3)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core properties, synthesis, and potential applications of 4-Aminobenzophenone, a versatile organic compound with significant utility in various scientific domains.

Physicochemical and Spectroscopic Properties

4-Aminobenzophenone, also known as 4-benzoylaniline, is a light yellow crystalline powder.[1] Its core structure consists of a benzophenone (B1666685) framework functionalized with an amino group, making it a valuable intermediate for the synthesis of more complex molecules.[2][3]

Table 1: Physicochemical Properties of 4-Aminobenzophenone

Property	Value	Reference
CAS Number	1137-41-3	[4][5]
Molecular Formula	C₁₃H₁₁NO	[2][4]
Molecular Weight	197.23 g/mol	[5][6]
Appearance	Light yellow crystalline powder	[1]
Melting Point	121-124 °C	[5][7]
Boiling Point	246 °C @ 12.75 mmHg (17.0 hPa)	[4][5][7]
Solubility	Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone, alcohol, and ether.[4][8] Hardly soluble in cold water.[4][5]
pKa	2.15 (at 25°C)	[5][6]

Table 2: Spectroscopic Data for 4-Aminobenzophenone

Spectroscopy Type	Key Features / Peaks	Reference
¹H NMR	Spectra available in CDCl₃ and TFA.	[9][10][11]
¹³C NMR	Spectra available in CDCl₃ and DMSO-d₆.	[10][12][13]
IR Spectroscopy	Spectra available (KBr disc, nujol mull).	[10][14][15]
UV-Vis	Known UV absorber, emits light between 300-400 nm.[2][16]
Mass Spectrometry	GC-MS data available.	[10][17]

Synthesis and Purification

A common method for the synthesis of 4-Aminobenzophenone is through the hydrolysis of p-benzoylacetanilide.

This protocol outlines the laboratory-scale synthesis of 4-Aminobenzophenone from p-benzoylacetanilide.

Materials:

• p-Benzoylacetanilide (2.8 g)

• 1N Hydrochloric Acid (100 ml)

• 2N Sodium Hydroxide (B78521) solution

• Diethyl Ether

• Methanol (B129727)

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard glassware for recrystallization

Procedure:

• Hydrolysis: Combine 2.8 g of p-benzoylacetanilide and 100 ml of 1N hydrochloric acid in a round-bottom flask.[18]

• Reflux: Heat the mixture to reflux and maintain for six hours.[18]

• Cooling and Neutralization: After reflux, allow the solution to cool to room temperature.[18] Carefully make the solution alkaline by the dropwise addition of 2N sodium hydroxide solution until the precipitation of the product is complete.[18]

• Extraction: Transfer the alkaline solution to a separatory funnel and extract the crude product with diethyl ether.[18] Combine the organic layers.

• Drying and Concentration: Dry the ether extract over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: Recrystallize the resulting solid from methanol to yield purified 4-Aminobenzophenone.[18]

Purification Note: An alternative purification method involves dissolving the compound in aqueous acetic acid, filtering, and precipitating the amine with ammonia. This process can be repeated several times before a final recrystallization from aqueous ethanol.[6]

Synthesis and purification workflow for 4-Aminobenzophenone.

Biological Activity and Applications

4-Aminobenzophenone serves as a crucial building block in medicinal chemistry and materials science. It is a derivative of benzophenone, which is recognized as a "privileged scaffold" in drug discovery.

Derivatives of 4-Aminobenzophenone have demonstrated potent anti-inflammatory effects.[19] Research has shown that certain analogues can significantly inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β) in lipopolysaccharide (LPS)-stimulated human peripheral blood mononuclear cells (PBMCs).[19] The mechanism for some of these analogues has been linked to the inhibition of p38α MAP kinase.[19]

Inhibition of the p38 MAP kinase pathway by 4-Aminobenzophenone derivatives.

• Photosensitizer: Like its parent compound, it acts as a photosensitizer.[20]

• Synthetic Intermediate: It is a precursor for synthesizing various heterocyclic compounds like 1,2,3-triazoles and benzothiazoles.[6]

• Materials Science: It is used as a frequency doubler for semiconductor lasers and in the development of photo-cross-linkable polymers.[6][8][21] It is noted for having a second-harmonic generation (SHG) efficiency 260 times higher than potassium dihydrogen phosphate (B84403) (KDP).[6]

Analytical Characterization Workflow

Confirming the identity and purity of synthesized 4-Aminobenzophenone is critical. A standard workflow involves a combination of spectroscopic and physical characterization methods.

Standard workflow for the analytical characterization of 4-Aminobenzophenone.

Safety and Handling

4-Aminobenzophenone is classified as an irritant.[5] It is harmful if swallowed and causes skin and serious eye irritation.[4] It may also cause respiratory irritation.[4][5] Appropriate personal protective equipment (PPE), including gloves and eye/face protection, should be worn when handling this compound.[5] Store in a dark, inert atmosphere at room temperature.[5][6]

References

• 1. 4-Aminobenzophenone [xndhg.com]
• 2. CAS 1137-41-3: 4-aminobenzophenone | CymitQuimica [cymitquimica.com]
• 3. 4-Aminobenzophenone (1137-41-3) at Nordmann - nordmann.global [nordmann.global]
• 4. 4-Aminobenzophenone, 98%, Thermo Scientific™ | Fisher Scientific [fishersci.ca]
• 5. chembk.com [chembk.com]
• 6. 4-Aminobenzophenone | 1137-41-3 [chemicalbook.com]
• 7. 1137-41-3 CAS MSDS (4-Aminobenzophenone) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. 4-Aminobenzophenone | CAS:1137-41-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 9. 4-Aminobenzophenone(1137-41-3) 1H NMR [m.chemicalbook.com]
• 10. spectrabase.com [spectrabase.com]
• 11. spectrabase.com [spectrabase.com]
• 12. 4-Aminobenzophenone(1137-41-3) 13C NMR spectrum [chemicalbook.com]
• 13. spectrabase.com [spectrabase.com]
• 14. 4-Aminobenzophenone(1137-41-3) IR Spectrum [chemicalbook.com]
• 15. Methanone, (4-aminophenyl)phenyl- [webbook.nist.gov]
• 16. 4-Aminobenzophenone | 1137-41-3 | FA71381 | Biosynth [biosynth.com]
• 17. 4-Aminobenzophenone | C13H11NO | CID 14346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. prepchem.com [prepchem.com]
• 19. Benzophenone: a ubiquitous scaffold in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. medchemexpress.com [medchemexpress.com]
• 21. 4-Aminobenzophenone, 98% 50 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

4-Aminobenzophenone molecular weight and formula

An In-depth Technical Guide to 4-Aminobenzophenone

Core Compound Profile: 4-Aminobenzophenone

This technical guide provides a comprehensive overview of 4-Aminobenzophenone, a derivative of benzophenone (B1666685). It is a chemical compound with applications in various research and development sectors, including its use as a photosensitizer and as a foundational structure for the synthesis of pharmacologically active molecules. This document outlines its fundamental molecular characteristics, physicochemical properties, relevant experimental protocols, and its role in biological signaling pathways.

Molecular Formula and Weight

• Molecular Formula: C₁₃H₁₁NO[1][2][3][4][5]

• Molecular Weight: 197.23 g/mol [1][2][3][5]

• IUPAC Name: (4-aminophenyl)(phenyl)methanone[1]

• Synonyms: p-Aminobenzophenone, 4-Benzoylaniline[1][2][6]

Physicochemical Data

The following table summarizes the key physical and chemical properties of 4-Aminobenzophenone.

Property	Value
Appearance	Light yellow crystalline powder.[6][7]
Melting Point	121-124 °C.[6][7][8]
Boiling Point	246 °C at 12.75 mmHg.[7][8]
Density	1.161 g/cm³.[8]
Solubility	Soluble in alcohol and ether; moderately soluble in cold water and other organic solvents.[4][7]
Vapor Pressure	9.42 x 10⁻⁶ mmHg at 25 °C.[7][8]
Flash Point	245-247 °C at 22 mmHg.[7][8]

Experimental Protocols

Synthesis of 4-Aminobenzophenone

A common method for the synthesis of 4-Aminobenzophenone involves the hydrolysis of p-benzoylacetanilide.

Materials:

• p-Benzoylacetanilide

• 1N Hydrochloric Acid (HCl)

• 2N Sodium Hydroxide (B78521) (NaOH) solution

• Ether

• Methanol (B129727)

• Reflux apparatus

• Separatory funnel

• Recrystallization apparatus

Procedure:

• A mixture of 2.8 g of p-benzoylacetanilide and 100 ml of 1N hydrochloric acid is placed in a round-bottom flask.

• The mixture is refluxed for six hours.

• After refluxing, the solution is allowed to cool to room temperature.

• The cooled solution is then made alkaline by the addition of a 2N sodium hydroxide solution.

• The alkaline solution is transferred to a separatory funnel and extracted with ether.

• The ether extracts containing the 4-Aminobenzophenone are collected.

• The crude product is purified by recrystallization from methanol to yield pure 4-Aminobenzophenone.[9]

Biological Activity and Signaling Pathways

Derivatives of 4-Aminobenzophenone have been identified as potent anti-inflammatory agents through the inhibition of the p38 Mitogen-Activated Protein (MAP) Kinase signaling pathway.

Inhibition of p38 MAP Kinase Pathway

A study on a series of 4-aminobenzophenones demonstrated their ability to potently inhibit the release of pro-inflammatory cytokines, such as Interleukin-1β (IL-1β) and Tumor Necrosis Factor-α (TNF-α), in human peripheral blood mononuclear cells stimulated by lipopolysaccharide (LPS). This anti-inflammatory action was attributed to the direct inhibition of the p38 MAP kinase. Molecular modeling suggests that the carbonyl group of the benzophenone structure forms a hydrogen bond with the methionine-109 residue in the ATP-binding site of the p38 MAP kinase, which is crucial for its inhibitory effect.[10]

Caption: Inhibition of the p38 MAP Kinase pathway by a 4-aminobenzophenone derivative.

General Experimental Workflow

The following diagram illustrates a general workflow for the synthesis, purification, and characterization of 4-Aminobenzophenone derivatives.

Caption: A typical workflow for the synthesis and characterization of organic compounds.

References

• 1. 4-Aminobenzophenone | C13H11NO | CID 14346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 4-Aminobenzophenone | 1137-41-3 [chemicalbook.com]
• 4. CAS 1137-41-3: 4-aminobenzophenone | CymitQuimica [cymitquimica.com]
• 5. scbt.com [scbt.com]
• 6. xndhg.com [xndhg.com]
• 7. chembk.com [chembk.com]
• 8. 4-AMINOBENZOPHENONE | CAS#:1137-41-3 | Chemsrc [chemsrc.com]
• 9. prepchem.com [prepchem.com]
• 10. scilit.com [scilit.com]

A Technical Guide to the Physical Properties of 4-Aminobenzophenone Powder

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the core physical and chemical properties of 4-Aminobenzophenone powder (CAS No: 1137-41-3). The information is compiled to assist in research, development, and quality control applications, with a focus on structured data presentation and detailed experimental methodologies.

Core Physicochemical Properties

4-Aminobenzophenone, also known as p-aminobenzophenone or 4-benzoylaniline, is an aromatic ketone and amine. Its physical characteristics are fundamental to its application in organic synthesis, polymer chemistry, and as a photoinitiator. The key properties are summarized in the tables below.

Table 1: General and Physical Properties

Property	Value	Source(s)
Appearance	White, light yellow, or cream crystalline powder	[1][2][3]
Molecular Formula	C₁₃H₁₁NO	[4][5]
Molecular Weight	197.23 g/mol	[5]
Melting Point	121-124 °C	[1][6][7]
Boiling Point	372.7 °C at 760 mmHg246 °C at 12.75 mmHg	[2][4]
Density	~1.16 g/cm³	[4]
Flash Point	143 °C	[4]
Vapor Pressure	9.42 x 10⁻⁶ mmHg at 25 °C	[4]

Table 2: Solubility and Partitioning Characteristics

Property	Value	Source(s)
Water Solubility	Reported as soluble in cold water, but also as hardly soluble. Quantitative data is scarce.	[4][8][]
Organic Solvent Solubility	Soluble in alcohol, ether, chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.	[4][10][11]
Ethyl Acetate: 17 g/100 mL (at ambient temp.)	[7]
Ethanol: 10 g/100 mL (at ambient temp.)	[7]
o-Xylene: 1 g/100 mL (at ambient temp.)	[7]
pKa (acid dissociation constant)	2.15 (for the protonated amine, +1 charge) at 25°C	[2][4]
LogP (Octanol-Water Partition Coeff.)	2.7 - 3.08	[4]

Crystal Structure

4-Aminobenzophenone crystallizes in the monoclinic system. Detailed crystallographic data is available from the Cambridge Crystallographic Data Centre (CCDC).[12]

Table 3: Crystallographic Data

Parameter	Value	Source(s)
Crystal System	Monoclinic	[7]
Space Group	P2₁	[7]
Cell Parameters	a = 12.036 Åb = 5.450 Åc = 8.299 Åβ = 97.841º	[7]

The workflow for determining such crystal structures is outlined below.

Workflow for X-ray Crystallography.

Experimental Protocols

The following sections detail the methodologies for determining key physical properties of 4-Aminobenzophenone powder.

Melting Point Determination via Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference. It provides a precise melting point (Tₘ).

Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of 4-Aminobenzophenone powder into an aluminum DSC pan. Crimp the pan with a lid to encapsulate the sample.

• Reference Preparation: Prepare an empty, sealed aluminum pan as the reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidation.

• Thermal Program:

  • Equilibrate the cell at 25 °C.

  • Ramp the temperature from 25 °C to 150 °C at a constant rate of 10 °C/min.

• Data Analysis: The melting point is determined as the onset temperature or the peak temperature of the endothermic event on the resulting thermogram. The area under the peak corresponds to the heat of fusion.

Experimental workflow for DSC analysis.

Solubility Determination (Shake-Flask Method)

This standard method determines the equilibrium solubility of a compound in a specific solvent.

Protocol:

• System Preparation: Add an excess amount of 4-Aminobenzophenone powder to a known volume of the desired solvent (e.g., ethanol, water) in a sealed, screw-cap vial. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C) using a mechanical shaker or rotator for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vial to stand undisturbed at the same constant temperature until the excess solid has fully sedimented. Alternatively, centrifuge the sample to expedite separation.

• Sampling: Carefully withdraw a known volume of the clear supernatant (the saturated solution).

• Quantification: Analyze the concentration of 4-Aminobenzophenone in the supernatant using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: Calculate the solubility in units such as mg/mL or g/100 mL based on the measured concentration and the volume of the aliquot.

Workflow for the shake-flask solubility test.

LogP (Octanol-Water Partition Coefficient) Determination

The LogP value is a measure of a compound's lipophilicity and is critical in drug development for predicting absorption and distribution.

Protocol:

• Solvent Saturation: Pre-saturate n-octanol with water and water with n-octanol by mixing them vigorously and allowing the phases to separate.

• Sample Preparation: Prepare a stock solution of 4-Aminobenzophenone in the pre-saturated n-octanol.

• Partitioning: In a vial, combine a known volume of the n-octanol stock solution with a known volume of the pre-saturated water (typically a 1:1 ratio).

• Equilibration: Shake the vial for several hours to allow the compound to partition between the two immiscible phases.

• Phase Separation: Centrifuge the vial to ensure a clean separation of the octanol (B41247) and aqueous layers.

• Quantification: Determine the concentration of 4-Aminobenzophenone in both the n-octanol and the aqueous phases using HPLC-UV or a similar quantitative method.

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of this value.

References

• 1. youtube.com [youtube.com]
• 2. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy [jove.com]
• 3. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 4. acdlabs.com [acdlabs.com]
• 5. WO2005116635A1 - Method for determining solubility of a chemical compound - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. 4-Aminobenzophenone | CAS:1137-41-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 12. 4-Aminobenzophenone | C13H11NO | CID 14346 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of 4-Aminobenzophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-Aminobenzophenone (4-ABP) in water and various organic solvents. The information is curated for professionals in research and development who require precise data and methodologies for their work with this compound.

Quantitative Solubility Data

The solubility of 4-Aminobenzophenone is a critical parameter in its application, influencing everything from reaction kinetics to formulation and bioavailability. Below is a summary of available quantitative and qualitative solubility data.

Table 1: Solubility of 4-Aminobenzophenone in Various Solvents

Solvent	Chemical Formula	Solubility	Temperature (°C)	Citation
Water	H₂O	0.1 g / 100 mL	Not Specified	[1]
Water	H₂O	Limited/Sparingly Soluble	Not Specified	[2]
Ethyl Acetate	C₄H₈O₂	17 g / 100 mL	Ambient
Ethanol	C₂H₅OH	10 g / 100 mL	Ambient
o-Xylene	C₈H₁₀	1 g / 100 mL	Ambient
Chloroform	CHCl₃	Soluble	Not Specified	[3]
Dichloromethane	CH₂Cl₂	Soluble	Not Specified	[3]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Soluble	Not Specified	[3]
Acetone	C₃H₆O	Soluble	Not Specified	[3]
Ether	(C₂H₅)₂O	Soluble	Not Specified	[4]
Alcohol	R-OH	Soluble	Not Specified	[4]

Note: "Soluble" indicates that the source stated solubility without providing specific quantitative values. "Ambient" temperature is generally considered to be in the range of 20-25 °C.

Experimental Protocol: Determination of Solubility by the Gravimetric Method

The following is a detailed methodology for determining the solubility of 4-Aminobenzophenone in a given solvent using the gravimetric method. This method is reliable for obtaining precise quantitative solubility data.[5][6][7]

I. Materials

• 4-Aminobenzophenone (high purity)

• Solvent of interest (analytical grade)

• Analytical balance (readable to at least 0.1 mg)

• Thermostatic shaker or water bath

• Filtration apparatus (e.g., syringe filters with appropriate membrane, vacuum filtration setup)

• Vials or flasks with secure closures

• Drying oven

• Desiccator

II. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 4-Aminobenzophenone to a known volume of the solvent in a sealed vial or flask. The presence of undissolved solid is crucial to ensure saturation.

  • Place the sealed container in a thermostatic shaker or water bath set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure the solution reaches saturation.

• Sample Withdrawal and Filtration:

  • Once equilibrium is reached, cease agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled syringe to maintain the experimental temperature.

  • Immediately filter the solution through a syringe filter into a pre-weighed, clean, and dry container. Filtration is critical to remove any undissolved microcrystals.

• Solvent Evaporation:

  • Weigh the container with the filtered saturated solution to determine the mass of the solution.

  • Carefully evaporate the solvent from the solution. This can be achieved by placing the container in a drying oven at a temperature below the boiling point of the solvent and the melting point of 4-Aminobenzophenone (m.p. 121-124 °C). A gentle stream of nitrogen can be used to accelerate evaporation.

  • Continue the drying process until a constant weight of the solid residue (4-Aminobenzophenone) is achieved.

• Data Calculation:

  • Let M₁ be the mass of the empty container.

  • Let M₂ be the mass of the container with the saturated solution.

  • Let M₃ be the mass of the container with the dried 4-Aminobenzophenone residue.

  • The mass of the dissolved 4-Aminobenzophenone is (M₃ - M₁).

  • The mass of the solvent is (M₂ - M₃).

  • The solubility can then be expressed in various units, such as g/100 g of solvent or g/100 mL of solvent (if the density of the solvent at the experimental temperature is known).

Experimental Workflow: Synthesis of 4-Benzoylbenzenediazonium Chloride

4-Aminobenzophenone can be converted to a diazonium salt through a diazotization reaction, a common and important transformation in organic synthesis.[8][9][10] The following diagram illustrates the workflow for the synthesis of 4-benzoylbenzenediazonium chloride.

Caption: Workflow for the synthesis of 4-benzoylbenzenediazonium chloride.

References

• 1. researchgate.net [researchgate.net]
• 2. CAS 1137-41-3: 4-aminobenzophenone | CymitQuimica [cymitquimica.com]
• 3. 4-Aminobenzophenone | CAS:1137-41-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. 4-Aminobenzophenone | 1137-41-3 [chemicalbook.com]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. pharmajournal.net [pharmajournal.net]
• 7. Gravimetric analysis | Definition, Steps, Types, & Facts | Britannica [britannica.com]
• 8. SATHEE: Chemistry Diazotization Reaction [sathee.iitk.ac.in]
• 9. US4246171A - Continuous diazotization process, wherein the rate of addition of inorganic nitrite is automatically controlled by polarovoltric means - Google Patents [patents.google.com]
• 10. Diazotisation [organic-chemistry.org]

An In-depth Technical Guide to the Synthesis of 4-Aminobenzophenone from p-Benzoylacetanilide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 4-aminobenzophenone, a key intermediate in pharmaceutical development, through the acid-catalyzed hydrolysis of p-benzoylacetanilide. This document details the experimental protocol, underlying chemical principles, and characterization of the final product.

Introduction

4-Aminobenzophenone is a valuable building block in organic synthesis, particularly in the preparation of various pharmaceutical compounds. Its structure, featuring both an amino group and a benzophenone (B1666685) moiety, allows for diverse functionalization. One common and effective laboratory-scale synthesis route involves the hydrolysis of the amide bond in p-benzoylacetanilide. This guide will focus on the acid-catalyzed pathway for this transformation.

Reaction Scheme and Mechanism

The synthesis of 4-aminobenzophenone from p-benzoylacetanilide is achieved through the hydrolysis of the N-acetyl group. This reaction is typically catalyzed by a strong acid, such as hydrochloric acid.

Reaction Scheme:

The Mechanism of 4-Aminobenzophenone as a Photosensitizer: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Aminobenzophenone (4-ABP), a derivative of the well-known photosensitizer benzophenone (B1666685), has garnered significant interest in various photochemical applications, including as a photoinitiator and a potential photosensitizer for photodynamic therapy (PDT). This technical guide provides a comprehensive overview of the core mechanisms governing the photosensitizing properties of 4-ABP. It delves into its photophysical and photochemical characteristics, the generation of reactive oxygen species (ROS), and the subsequent cellular signaling pathways implicated in its phototoxic effects. This document is intended to serve as a detailed resource for researchers and professionals involved in the study and application of photosensitizers in drug development and other advanced scientific fields.

Introduction

4-Aminobenzophenone (chemical formula C₁₃H₁₁NO, CAS No. 1137-41-3) is an aromatic ketone that exhibits significant photochemical activity upon absorption of ultraviolet (UV) light.[1] Like its parent compound, benzophenone, 4-ABP can act as a photosensitizer, a molecule that, upon light absorption, can induce a chemical change in another molecule.[2][3] This property makes it a valuable tool in various applications, from polymer chemistry to biology and medicine.[4] Understanding the fundamental mechanisms of its photosensitizing action is crucial for optimizing its existing applications and for the rational design of new phototherapeutic agents.

Photophysical and Photochemical Properties

The photosensitizing activity of 4-ABP is rooted in its electronic structure and the transitions that occur upon light absorption. The key events are excitation, intersystem crossing, and the subsequent reactions of the triplet state.

Light Absorption and Excited States

Upon absorption of UV radiation, a 4-ABP molecule is promoted from its ground state (S₀) to an excited singlet state (S₁). This is a short-lived state.

Intersystem Crossing and the Triplet State

The efficacy of benzophenone-based photosensitizers largely depends on the efficient population of a long-lived triplet state (T₁) via a process called intersystem crossing (ISC) from the initial S₁ state.[5] For many aromatic ketones, the ISC quantum yield is close to unity.[6] The triplet state of 4-ABP has a different electronic configuration and reactivity compared to the singlet state, making it the primary species responsible for its photosensitizing actions.

The nature of the lowest triplet state of 4-ABP, whether it is of n,π* or π,π* character, is influenced by the solvent polarity. In non-polar solvents like cyclohexane, a contribution from the T₂(π,π) state is observed in the triplet-triplet absorption spectrum.[4] In polar organic solvents such as acetonitrile, the transient absorption spectrum of the triplet 4-ABP is similar to that of 4-methoxybenzophenone (B1664615) in aqueous solutions, which is attributed to a T₁(π,π) state.[4]

Deactivation of the Triplet State

The triplet state of 4-ABP can decay back to the ground state through phosphorescence or non-radiative decay. However, in the presence of other molecules, it can initiate photochemical reactions through two primary mechanisms, known as Type I and Type II photosensitization.

Mechanism of Photosensitization

The photosensitizing effects of 4-ABP are primarily mediated by the generation of reactive oxygen species (ROS) through Type I and Type II photochemical reactions.

Type I Mechanism: Electron and Hydrogen Transfer

In the Type I mechanism, the excited triplet 4-ABP molecule interacts directly with a substrate molecule, often through hydrogen or electron transfer, to produce radicals.[7] For instance, the nπ* triplet state of benzophenone is known to abstract a hydrogen atom from suitable donors.[8] Studies on the interaction between the benzophenone triplet and ground state 4-aminobenzophenone suggest that hydrogen atom abstraction is a key mechanism.

These initially formed radicals can then react with molecular oxygen to produce various reactive oxygen species, such as the superoxide (B77818) anion (O₂⁻), hydroxyl radicals (•OH), and hydrogen peroxide (H₂O₂).

Type II Mechanism: Singlet Oxygen Generation

The Type II mechanism involves the transfer of energy from the triplet state of the photosensitizer directly to ground-state molecular oxygen (³O₂), which is itself a triplet. This energy transfer results in the formation of the highly reactive singlet oxygen (¹O₂).[7] Singlet oxygen is a potent oxidizing agent that can readily react with a wide range of biological molecules, including lipids, proteins, and nucleic acids, leading to cellular damage.

The efficiency of singlet oxygen generation is a critical parameter for photosensitizers intended for use in photodynamic therapy. While specific data for 4-ABP is limited, benzophenone derivatives are known to produce singlet oxygen.[7]

Quantitative Data

Parameter	Value	Solvent/Conditions	Reference
4-Aminobenzophenone (4-ABP)
Molar Mass	197.23 g/mol	[1]
Melting Point	121-124 °C	[6]
Triplet-Triplet Absorption λmax	Contribution from T₂(π,π*)	Cyclohexane	[4]
Quenching Rate Constant of Hydrogen Abstraction by Triplet 4-ABP	Similar to 4-MBP in water (5 x 10⁵ M⁻¹s⁻¹)	Acetonitrile	[4]
4-Methoxybenzophenone (4-MBP) - for comparison
Triplet Energy (ET)	~288 kJ/mol	Non-polar organic solvents	[4]
Triplet Energy (ET)	~275 kJ/mol	Water	[4]
Room-Temperature Phosphorescence Quantum Yield	0.004	Acetonitrile	[4]
Room-Temperature Phosphorescence Quantum Yield	< 1 x 10⁻⁶	Water	[4]
Benzophenone - for comparison
Intersystem Crossing Quantum Yield (Φisc)	~1	Various	[6]

Experimental Protocols

Detailed methodologies are crucial for the accurate characterization of photosensitizers. Below are descriptions of key experimental techniques.

Laser Flash Photolysis (LFP)

Laser flash photolysis is a powerful technique used to study the properties and kinetics of transient species like triplet states and radicals.[9]

• Objective: To detect and characterize the triplet excited state of 4-ABP and to measure the rate constants of its reactions.

• Methodology:

  • A solution of 4-ABP in a suitable solvent is placed in a cuvette.

  • The sample is excited with a short, high-intensity laser pulse (pump pulse, e.g., from a Nd:YAG laser at 355 nm) to generate the excited states.

  • A second, weaker light beam (probe beam) from a continuous wave lamp is passed through the sample at a right angle to the pump beam.

  • The change in the intensity of the probe beam is monitored by a detector (e.g., a photomultiplier tube) connected to an oscilloscope. This change in absorbance is recorded as a function of time after the laser flash.

  • By varying the wavelength of the probe beam, a transient absorption spectrum can be constructed.

  • The decay kinetics of the transient species can be analyzed to determine lifetimes and rate constants for reactions with quenchers.

Determination of Fluorescence Quantum Yield (Φf)

The fluorescence quantum yield is a measure of the efficiency of the fluorescence process. It is typically determined using a comparative method with a well-characterized standard.[10]

• Objective: To quantify the fluorescence efficiency of 4-ABP.

• Methodology:

  • Prepare a series of dilute solutions of both the 4-ABP sample and a standard with a known fluorescence quantum yield (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄) in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

  • Measure the UV-Vis absorption spectra of all solutions.

  • Measure the fluorescence emission spectra of all solutions using a spectrofluorometer, ensuring the excitation wavelength is the same for both the sample and the standard.

  • Integrate the area under the corrected emission spectra for both the sample and the standard.

  • Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the sample and the standard. The plots should be linear.

  • The fluorescence quantum yield of the sample (Φf,sample) is calculated using the following equation: Φf,sample = Φf,standard × (Grad_sample / Grad_standard) × (n_sample² / n_standard²) where Grad is the gradient of the plot of integrated fluorescence intensity vs. absorbance, and n is the refractive index of the solvent.

Determination of Intersystem Crossing Quantum Yield (Φisc)

The intersystem crossing quantum yield can be determined by several methods, including laser flash photolysis in conjunction with a triplet-triplet energy transfer method.[11]

• Objective: To quantify the efficiency of triplet state formation for 4-ABP.

• Methodology:

  • A solution of 4-ABP and a known triplet acceptor (e.g., anthracene) with a well-characterized triplet-triplet absorption spectrum and extinction coefficient is prepared in a deaerated solvent.

  • A reference solution of a standard photosensitizer with a known Φisc (e.g., benzophenone) is also prepared with an identical absorbance at the excitation wavelength.

  • The solutions are excited by a laser pulse, and the transient absorption of the acceptor's triplet state is monitored at its characteristic wavelength.

  • Assuming efficient triplet-triplet energy transfer from the photosensitizer to the acceptor, the initial absorbance of the acceptor triplet is proportional to the triplet concentration of the photosensitizer.

  • The Φisc of the sample can be calculated by comparing the initial triplet-triplet absorbance of the acceptor sensitized by the sample to that sensitized by the standard.

Quantification of Reactive Oxygen Species (ROS)

The generation of ROS can be quantified using various chemical probes that react specifically with different ROS.[12][13]

• Objective: To measure the production of superoxide and singlet oxygen by 4-ABP upon photoexcitation.

• Methodology for Singlet Oxygen (¹O₂):

  • A solution containing 4-ABP and a singlet oxygen trap (e.g., 1,3-diphenylisobenzofuran, DPBF, or Singlet Oxygen Sensor Green, SOSG) is prepared.

  • The solution is irradiated with light of a specific wavelength that is absorbed by 4-ABP but not by the trap.

  • The consumption of the trap is monitored over time by measuring the decrease in its absorbance or the increase in fluorescence of the product.

  • The singlet oxygen quantum yield (ΦΔ) can be determined by comparing the rate of trap consumption to that induced by a standard photosensitizer with a known ΦΔ (e.g., Rose Bengal) under identical conditions.[14]

• Methodology for Superoxide (O₂⁻):

  • A solution of 4-ABP is prepared in the presence of a superoxide-specific probe, such as dihydroethidium (B1670597) (DHE), which is oxidized to the fluorescent 2-hydroxyethidium.

  • The solution is irradiated, and the increase in fluorescence is measured over time.

  • The rate of superoxide production can be quantified by comparing the fluorescence increase to a standard superoxide generating system.

Cellular Signaling Pathways

In the context of drug development, particularly for PDT, understanding the cellular responses to photosensitization is paramount. The ROS generated by 4-ABP can induce various forms of cell death, primarily apoptosis and necrosis.[15][16]

Induction of Apoptosis and Necrosis

• Apoptosis (Programmed Cell Death): ROS can trigger both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways.[17][18] Damage to mitochondria can lead to the release of cytochrome c, which activates caspases, the key executioners of apoptosis.

• Necrosis (Uncontrolled Cell Death): High levels of ROS can cause severe cellular damage, leading to a loss of membrane integrity and cell lysis, characteristic of necrosis.

The specific cell death pathway activated can depend on the subcellular localization of the photosensitizer, the light dose, and the cell type.

Visualizations

Signaling Pathways

Caption: Signaling pathways of 4-ABP photosensitization.

Experimental Workflows

Caption: Experimental workflow for photosensitizer evaluation.

Caption: Preclinical development workflow for photosensitizers.

Conclusion

4-Aminobenzophenone is a potent photosensitizer whose mechanism of action is centered around the efficient formation of a triplet excited state upon UV irradiation. This triplet state can initiate both Type I and Type II photochemical reactions, leading to the generation of a variety of reactive oxygen species. These ROS, in turn, induce oxidative stress and cellular damage, culminating in cell death through apoptosis or necrosis. While the fundamental principles of its photosensitizing action are well-understood and analogous to those of benzophenone, further research is required to fully quantify its photophysical parameters, such as intersystem crossing and singlet oxygen quantum yields, and to elucidate the specific signaling pathways it triggers in different biological systems. A thorough understanding of these aspects will be instrumental in harnessing the full potential of 4-Aminobenzophenone and its derivatives in the development of novel phototherapeutics and other light-activated technologies.

References

• 1. 4-Aminobenzophenone | 1137-41-3 | FA71381 | Biosynth [biosynth.com]
• 2. biorbyt.com [biorbyt.com]
• 3. researchgate.net [researchgate.net]
• 4. 4-Aminobenzophenone | CAS:1137-41-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Probing the Formation of Reactive Oxygen Species by a Porous Self-Assembled Benzophenone Bis-Urea Host - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Laser flash photolysis – Ultrafast and Microspectroscopy Laboratories [uml.chemistry.unimelb.edu.au]
• 10. chem.uci.edu [chem.uci.edu]
• 11. researchgate.net [researchgate.net]
• 12. Quantification of reactive oxygen species production by the red fluorescent proteins KillerRed, SuperNova and mCherry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. par.nsf.gov [par.nsf.gov]
• 15. Apoptosis or necrosis following Photofrin photosensitization: influence of the incubation protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Apoptosis/Necrosis Induction by Ultraviolet, in ER Positive and ER Negative Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Enzyme-assisted photosensitization activates different apoptotic pathways in Rose Bengal acetate treated HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The biochemical pathways of apoptotic, necroptotic, pyroptotic, and ferroptotic cell death - PubMed [pubmed.ncbi.nlm.nih.gov]

In-depth Technical Guide: UV Absorption Spectrum of 4-Aminobenzophenone

For Researchers, Scientists, and Drug Development Professionals

Core Concepts: Electronic Transitions and Solvent Effects

4-Aminobenzophenone (4-ABP) is an aromatic ketone that exhibits characteristic absorption bands in the ultraviolet-visible (UV-Vis) region of the electromagnetic spectrum. Its UV absorption properties are of significant interest in various fields, including photochemistry, materials science, and drug development, where it can be used as a photosensitizer or a UV absorber. The absorption spectrum is primarily governed by electronic transitions within the molecule, which can be significantly influenced by the surrounding solvent environment, a phenomenon known as solvatochromism.

The key electronic transitions in 4-ABP are the π → π* and n → π* transitions. The π → π* transition, a high-intensity absorption, involves the excitation of an electron from a π bonding orbital to a π* antibonding orbital. The n → π* transition is a lower-intensity absorption corresponding to the excitation of a non-bonding electron from the carbonyl oxygen to a π* antibonding orbital.

The polarity of the solvent can differentially affect the energy levels of the ground and excited states, leading to shifts in the absorption maxima (λmax). In polar solvents, the transient absorption spectrum of triplet 4-ABP is similar to that of related compounds in aqueous solutions. Conversely, in non-polar solvents like cyclohexane, a contribution from a different triplet state (T2 (π,π*)) is observed in the triplet-triplet absorption spectrum[1]. This solvent-dependent behavior is a critical consideration in the application of 4-ABP.

Quantitative UV-Vis Absorption Data

The following table summarizes the key absorption characteristics of 4-Aminobenzophenone in different solvent environments.

Solvent	λmax (nm)	Molar Absorptivity (ε) (M⁻¹cm⁻¹)	Notes
Aqueous Solution (Free Base)	~305	Not explicitly stated, but high absorbance	In neutral or alkaline aqueous solutions, 4-ABP exists as the free base.
Acidic Aqueous Solution (Cation)	~255	Not explicitly stated, but high absorbance	In moderately strong acid, the amino group is protonated, causing a significant blue shift.
Ethanol	338	~18,000	Data for a similar compound, 4,4'-Bis(diethylamino)benzophenone, shows a λmax at 400 nm in ethanol. Benzophenone itself has a major absorption band around 250 nm in ethanol[2].
Cyclohexane	Not explicitly stated	Not explicitly stated	Benzophenone exhibits an absorption band around 340 nm in cyclohexane[2].
Acetonitrile (B52724)	Not explicitly stated	Not explicitly stated	The transient absorption spectrum of triplet 4-ABP in acetonitrile has been studied[1].

Experimental Protocol for UV-Vis Spectroscopy

This section provides a detailed methodology for obtaining the UV-Vis absorption spectrum of 4-Aminobenzophenone.

Materials and Equipment

• 4-Aminobenzophenone (powder)

• Spectroscopic grade solvents (e.g., ethanol, cyclohexane, acetonitrile)

• Volumetric flasks and pipettes

• Analytical balance

• Quartz cuvettes (1 cm path length)

• Dual-beam UV-Vis spectrophotometer

Procedure

• Preparation of Stock Solution:

  • Accurately weigh a precise amount of 4-Aminobenzophenone using an analytical balance.

  • Dissolve the weighed compound in a known volume of the desired spectroscopic grade solvent in a volumetric flask to prepare a stock solution of known concentration (e.g., 1 x 10⁻³ M). Ensure complete dissolution.

• Preparation of Working Solutions:

  • From the stock solution, prepare a series of dilutions with the same solvent to obtain concentrations that will result in absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0 AU). A common concentration for UV-Vis analysis is in the range of 1 x 10⁻⁴ to 1 x 10⁻⁵ M.

• Instrument Setup and Blank Measurement:

  • Turn on the spectrophotometer and allow the lamps to warm up for the recommended time (usually 15-30 minutes) to ensure a stable output.

  • Set the desired wavelength range for the scan (e.g., 200-400 nm).

  • Fill a quartz cuvette with the pure solvent to be used for the sample analysis. This will serve as the blank.

  • Place the blank cuvette in both the sample and reference holders of the spectrophotometer and run a baseline correction (autozero) to subtract the absorbance of the solvent and the cuvette.

• Sample Measurement:

  • Empty the sample cuvette and rinse it with a small amount of the working solution.

  • Fill the sample cuvette with the working solution of 4-Aminobenzophenone.

  • Place the sample cuvette in the sample holder of the spectrophotometer.

  • Initiate the scan to record the absorption spectrum.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax) from the recorded spectrum.

  • Record the absorbance value at λmax.

  • Calculate the molar absorptivity (ε) using the Beer-Lambert law: A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

Visualizations

Experimental Workflow for UV-Vis Spectroscopy

References

• 1. 4-Aminobenzophenone | CAS:1137-41-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. researchgate.net [researchgate.net]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]

4-Aminobenzophenone as a Precursor for 1,2,3-Triazoles: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the synthesis of 1,2,3-triazoles using 4-aminobenzophenone as a key precursor. The document details the synthetic pathway, experimental protocols, and potential applications of the resulting benzophenone-triazole hybrids, with a focus on their biological activities.

Introduction

The 1,2,3-triazole moiety is a prominent scaffold in medicinal chemistry, renowned for its metabolic stability and capacity for hydrogen bonding. When integrated with the benzophenone (B1666685) framework, which is known for its photoprotective and biological activities, the resulting hybrid molecules exhibit a wide range of therapeutic potential. This guide focuses on the synthesis of these valuable compounds starting from 4-aminobenzophenone, a readily available and versatile starting material.

The primary synthetic strategy involves a two-step process:

• Conversion of 4-aminobenzophenone to 4-azidobenzophenone: This is achieved through a diazotization reaction of the primary amine followed by substitution with an azide (B81097) salt.

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): The resulting 4-azidobenzophenone is then reacted with a variety of terminal alkynes via the highly efficient and regioselective "click" reaction to yield the desired 1,4-disubstituted 1,2,3-triazoles.

This guide provides detailed experimental protocols for these key transformations and summarizes the biological evaluation of the synthesized compounds.

Synthetic Pathway

The overall synthetic workflow from 4-aminobenzophenone to 1,2,3-triazole-containing benzophenone derivatives is depicted below.

Synthetic workflow from 4-aminobenzophenone to 1,2,3-triazole derivatives.

Experimental Protocols

Synthesis of 4-Azidobenzophenone from 4-Aminobenzophenone

This protocol describes the conversion of 4-aminobenzophenone to 4-azidobenzophenone via a diazotization reaction followed by substitution with sodium azide.

Materials:

• 4-Aminobenzophenone

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (B80452) (NaNO₂)

• Sodium Azide (NaN₃)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

• Distilled Water

• Ice

Procedure:

• In a flask equipped with a magnetic stirrer, dissolve 4-aminobenzophenone (1.0 eq) in a mixture of concentrated hydrochloric acid and water at 0-5 °C using an ice bath.

• Slowly add a solution of sodium nitrite (1.1 eq) in water dropwise to the cooled solution of 4-aminobenzophenone, maintaining the temperature below 5 °C. Stir the mixture for an additional 30 minutes at this temperature to ensure complete formation of the diazonium salt.

• In a separate beaker, dissolve sodium azide (1.2 eq) in water and cool to 0-5 °C.

• Slowly add the cold diazonium salt solution to the sodium azide solution with vigorous stirring. Nitrogen gas evolution will be observed.

• Allow the reaction mixture to stir for 1-2 hours at 0-5 °C and then let it warm to room temperature overnight.

• Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4-azidobenzophenone.

• The crude product can be purified by column chromatography on silica (B1680970) gel if necessary.

Synthesis of 1-(4-benzoylphenyl)-4-phenyl-1H-1,2,3-triazole

This protocol details the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) between 4-azidobenzophenone and phenylacetylene (B144264).

Materials:

• 4-Azidobenzophenone

• Phenylacetylene

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Ascorbate

• tert-Butanol (B103910) (t-BuOH)

• Distilled Water

• Dichloromethane (CH₂Cl₂)

Procedure:

• In a round-bottom flask, dissolve 4-azidobenzophenone (1.0 eq) and phenylacetylene (1.1 eq) in a 1:1 mixture of tert-butanol and water.

• To this solution, add copper(II) sulfate pentahydrate (0.1 eq) and sodium ascorbate (0.2 eq).

• Stir the reaction mixture vigorously at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract with dichloromethane (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography on silica gel to yield the pure 1-(4-benzoylphenyl)-4-phenyl-1H-1,2,3-triazole.

Quantitative Data

The yields of 1,2,3-triazole-benzophenone derivatives synthesized via the CuAAC reaction are generally good to excellent, as summarized in the table below.

Entry	Alkyne	Azide	Yield (%)	Reference
1	Phenylacetylene	4-(azidomethyl)benzophenone	85	[1]
2	Propargyl alcohol	4-(azidomethyl)benzophenone	82	[1]
3	Various benzyl (B1604629) azides	bis(4-(prop-2-yn-1-yloxy))benzophenone	35-95	[2]

Biological Activities and Mechanisms of Action

Benzophenone-1,2,3-triazole hybrids have demonstrated a range of promising biological activities.

Antimicrobial Activity

Several studies have reported the antibacterial and antifungal properties of these compounds.[1] The proposed mechanism of action for their antibacterial effects involves the inhibition of essential bacterial enzymes, such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis and cell proliferation.[2]

Proposed antimicrobial mechanism of action.

Table 2: In vitro Antimicrobial Activity of Benzophenone-Triazole Derivatives

Compound	Microorganism	Zone of Inhibition (mm)	MIC (µg/mL)	Reference
3a	Bacillus subtilis	18	62.5	[1]
3a	Staphylococcus aureus	16	125	[1]
3b	Bacillus subtilis	20	62.5	[1]
3b	Staphylococcus aureus	18	62.5	[1]

Anticancer Activity

Benzophenone-triazole derivatives have shown cytotoxic effects against various cancer cell lines.[2] The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, potentially through the modulation of signaling pathways like the RAF/MEK/ERK pathway.[3]

Proposed anticancer mechanism of action.

Table 3: Cytotoxicity of Benzophenone-Triazole Derivatives

Compound	Cell Line	IC₅₀ (µM)	Reference
19	HT-144 (Melanoma)	21.3	[2]
20	HT-144 (Melanoma)	25.4	[2]
24	HT-144 (Melanoma)	23.8	[2]

Photoprotective Properties

The benzophenone core is a well-known UV absorber. This property is retained in the triazole hybrids, which can absorb UV radiation and dissipate the energy as heat, thereby protecting against photodegradation.[1] The mechanism involves the absorption of UV photons leading to electronic transitions (π-π*) within the molecule, followed by non-radiative decay back to the ground state.[1]

Mechanism of UV absorption and photoprotection.

Conclusion

4-Aminobenzophenone serves as an excellent and cost-effective precursor for the synthesis of a diverse library of 1,2,3-triazole-containing benzophenone derivatives. The synthetic route, primarily involving diazotization followed by a highly efficient CuAAC reaction, is robust and versatile. The resulting hybrid molecules exhibit a wide array of promising biological activities, including antimicrobial, anticancer, and photoprotective properties. This technical guide provides the foundational knowledge and detailed protocols necessary for researchers in drug discovery and materials science to explore the potential of this important class of compounds further. Future research should focus on optimizing the biological activity and elucidating the detailed mechanisms of action to pave the way for their potential therapeutic applications.

References

• 1. Benzophenone UV Absorber: Performance Advantages and Multi-Field Applications - TinToll Performance Materials Co., Ltd. [uvabsorber.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scielo.br [scielo.br]

The Anti-Inflammatory Potential of 4-Aminobenzophenone Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inflammation is a complex biological response implicated in a wide range of pathologies, from autoimmune disorders to neurodegenerative diseases and cancer. The search for novel anti-inflammatory agents with improved efficacy and safety profiles is a cornerstone of modern drug discovery. Within this landscape, 4-aminobenzophenone and its derivatives have emerged as a promising class of compounds exhibiting potent anti-inflammatory properties. This technical guide provides an in-depth overview of the anti-inflammatory effects of 4-aminobenzophenone compounds, focusing on their mechanisms of action, quantitative activity data, and the experimental methodologies used for their evaluation. We delve into the inhibition of key inflammatory mediators and signaling pathways, including cyclooxygenase (COX) enzymes, p38 MAP kinase, and the NF-κB signaling cascade. Detailed experimental protocols and structured data tables are presented to facilitate comparative analysis and guide future research in this area.

Introduction

Benzophenones, characterized by a diaryl ketone scaffold, are a versatile class of compounds with a broad spectrum of biological activities.[1] Among these, the 4-aminobenzophenone core has been identified as a privileged structure in the development of potent anti-inflammatory agents.[1] These compounds have been shown to modulate the production of key pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β), which are pivotal in the inflammatory response.[1][2][3] The anti-inflammatory effects of 4-aminobenzophenone derivatives are often attributed to their ability to inhibit critical signaling pathways and enzymes that are dysregulated during inflammation.

This guide will explore the multifaceted anti-inflammatory properties of 4-aminobenzophenone compounds, with a focus on their molecular targets and mechanisms of action.

Mechanisms of Anti-Inflammatory Action

The anti-inflammatory activity of 4-aminobenzophenone compounds is attributed to their interaction with several key molecular targets within the inflammatory cascade. The primary mechanisms identified to date include the inhibition of p38 MAP kinase, modulation of the NF-κB signaling pathway, and inhibition of cyclooxygenase (COX) enzymes.

Inhibition of p38 MAP Kinase

A significant body of evidence points to the potent inhibitory effect of 4-aminobenzophenone derivatives on p38 mitogen-activated protein (MAP) kinase.[1][2] The p38 MAP kinase pathway plays a crucial role in regulating the production of pro-inflammatory cytokines, including TNF-α and IL-1β, at the transcriptional and translational levels.

A key study systematically optimized an initial lead compound, (4-[(2-aminophenyl)amino]phenyl)(phenyl)methanone, leading to the discovery of highly potent analogs.[2][3] One of the most effective compounds, (4-[(2-aminophenyl)amino]-2-chlorophenyl)(2-methylphenyl)methanone (compound 45 ), demonstrated remarkable inhibitory activity against p38 MAP kinase with an IC50 value of 10 nM.[2] Molecular modeling suggests that the carbonyl group of the benzophenone (B1666685) forms a hydrogen bond with the methionine-109 residue in the enzyme's active site, anchoring the molecule in a hydrophobic pocket.[2]

Modulation of the NF-κB Signaling Pathway

The nuclear factor-kappa B (NF-κB) is a critical transcription factor that governs the expression of numerous genes involved in inflammation, including those encoding pro-inflammatory cytokines, chemokines, and adhesion molecules.[4][5] Several studies have indicated that benzophenone derivatives can suppress the activation of the NF-κB pathway.[4][6] For instance, 2,4′-dihydroxybenzophenone has been shown to inhibit the lipopolysaccharide (LPS)-induced inflammatory response by downregulating key components of the TLR4/MyD88/NF-κB signaling pathway.[7] This includes the inhibition of IRAK4 phosphorylation and the nuclear translocation of NF-κB subunits p50 and p65.[7]

Inhibition of Cyclooxygenase (COX) Enzymes

Cyclooxygenase (COX) enzymes, particularly COX-2, are well-established targets for anti-inflammatory drugs as they are responsible for the synthesis of prostaglandins, which are key mediators of inflammation and pain.[8][9] Some benzophenone derivatives have been shown to inhibit COX enzymes.[9][10] For example, Ampyrone (4-aminophenazone), a related compound, is a non-selective COX inhibitor that reduces the synthesis of prostaglandin (B15479496) E2 (PGE2).[10] Furthermore, certain glucosylated benzophenone derivatives have demonstrated selective inhibition of COX-2.[9]

Quantitative Data on Anti-Inflammatory Activity

The following tables summarize the quantitative data on the anti-inflammatory activity of key 4-aminobenzophenone compounds and their derivatives from the cited literature.

Table 1: Inhibition of Pro-inflammatory Cytokine Release and p38 MAP Kinase

Compound	Target	Assay System	IC50 (nM)	Reference
(4-[(2-aminophenyl)amino]phenyl)(phenyl)methanone	TNF-α	LPS-stimulated human PBMC	159	[1]
IL-1β	LPS-stimulated human PBMC	226	[1]
(4-[(2-aminophenyl)amino]-2-chlorophenyl)(2-methylphenyl)methanone (45 )	TNF-α	LPS-stimulated human PBMC	6	[2]
IL-1β	LPS-stimulated human PBMC	14	[2]
p38 MAP Kinase	Enzymatic Assay	10	[2]
Compound 12	TNF-α	Not Specified	4	[1]
IL-1β	Not Specified	30	[1]
p38α MAP Kinase	Not Specified	4	[1]
Compound 13	TNF-α	Not Specified	6	[1]
IL-1β	Not Specified	14	[1]
p38α MAP Kinase	Not Specified	10	[1]
Compound 14	TNF-α	Not Specified	6	[1]
IL-1β	Not Specified	22	[1]
p38α MAP Kinase	Not Specified	39	[1]

Table 2: Inhibition of COX Enzymes

Compound	Target	IC50 (µM)	Reference
2'-hydroxy-4'-benzoylphenyl-β-D-glucopyranoside (4 )	COX-2	4 (selective)	[9]
4-hydroxy-4'-methoxybenzophenone (5 )	COX-1	67.25 (selective)	[9]

Experimental Protocols

This section provides an overview of the key experimental methodologies employed in the evaluation of the anti-inflammatory effects of 4-aminobenzophenone compounds.

Inhibition of Pro-inflammatory Cytokine Release in Human Peripheral Blood Mononuclear Cells (PBMCs)

• Objective: To assess the ability of test compounds to inhibit the release of pro-inflammatory cytokines (TNF-α and IL-1β) from lipopolysaccharide (LPS)-stimulated human PBMCs.

• Methodology:

  • Isolation of PBMCs: Human peripheral blood mononuclear cells are isolated from healthy donor blood using Ficoll-Paque density gradient centrifugation.

  • Cell Culture and Treatment: PBMCs are cultured in an appropriate medium (e.g., RPMI 1640) supplemented with fetal bovine serum and antibiotics. Cells are pre-incubated with various concentrations of the test compounds for a specified time (e.g., 30 minutes) before stimulation with LPS (e.g., 1 µg/mL).

  • Cytokine Quantification: After an incubation period (e.g., 24 hours), the cell culture supernatant is collected. The concentrations of TNF-α and IL-1β are determined using a commercially available enzyme-linked immunosorbent assay (ELISA) kit, following the manufacturer's instructions.

  • Data Analysis: The percentage of inhibition is calculated relative to the vehicle-treated control, and IC50 values are determined by non-linear regression analysis.

p38 MAP Kinase Inhibition Assay

• Objective: To determine the in vitro inhibitory activity of test compounds against p38 MAP kinase.

• Methodology:

  • Enzyme and Substrate: Recombinant human p38 MAP kinase and a suitable substrate (e.g., myelin basic protein or a specific peptide substrate) are used.

  • Assay Buffer: The assay is performed in a buffer containing HEPES, MgCl2, ATP, and other necessary components.

  • Reaction: The test compound, enzyme, and substrate are incubated together in the assay buffer. The reaction is initiated by the addition of ATP.

  • Detection: The phosphorylation of the substrate is measured. This can be done using various methods, such as:

    • Radiometric assay: Using [γ-32P]ATP and measuring the incorporation of the radiolabel into the substrate.

    • ELISA-based assay: Using a phosphorylation-specific antibody to detect the phosphorylated substrate.

    • Luminescence-based assay: Using a system where the amount of ATP remaining after the kinase reaction is measured via a luciferase-luciferin reaction.

  • Data Analysis: The percentage of inhibition is calculated, and IC50 values are determined.

In Vivo Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

• Objective: To evaluate the in vivo anti-inflammatory activity of test compounds in an acute inflammation model.

• Methodology:

  • Animal Model: Male Wistar rats are typically used.

  • Compound Administration: Test compounds are administered orally or intraperitoneally at various doses. A positive control group receives a standard anti-inflammatory drug (e.g., indomethacin), and a control group receives the vehicle.

  • Induction of Edema: After a specified time following compound administration, a sub-plantar injection of carrageenan (e.g., 1% in saline) is given into the right hind paw of each rat to induce localized inflammation and edema.

  • Measurement of Paw Volume: The volume of the injected paw is measured at different time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

  • Data Analysis: The percentage of inhibition of edema is calculated for each group relative to the control group.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways modulated by 4-aminobenzophenone compounds and a typical experimental workflow for their evaluation.

References

• 1. Benzophenone: a ubiquitous scaffold in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and structure-activity relationship of aminobenzophenones. A novel class of p38 MAP kinase inhibitors with high antiinflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scilit.com [scilit.com]
• 4. Discovery of an effective anti-inflammatory agent for inhibiting the activation of NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of NF-kappaB activation by the histone deacetylase inhibitor 4-Me2N-BAVAH induces an early G1 cell cycle arrest in primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2,4′-Dihydroxybenzophenone: A Promising Anti-Inflammatory Agent Targeting Toll-like Receptor 4/Myeloid Differentiation Factor 2-Mediated Mitochondrial Reactive Oxygen Species Production during Lipopolysaccharide-Induced Systemic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design and Synthesis of New Benzophenone Derivatives with In Vivo Anti-Inflammatory Activity through Dual Inhibition of Edema and Neutrophil Recruitment | MDPI [mdpi.com]
• 9. scielo.br [scielo.br]
• 10. medchemexpress.com [medchemexpress.com]

The Pivotal Role of 4-Aminobenzophenone in the Synthesis of Advanced Pharmaceuticals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminobenzophenone, a versatile aromatic ketone, has emerged as a crucial building block in the synthesis of a diverse array of pharmaceutical compounds. Its unique structural features, comprising a benzoyl group and an amino-functionalized phenyl ring, provide a reactive scaffold for the construction of complex molecular architectures with significant therapeutic potential. This technical guide delves into the core applications of 4-aminobenzophenone in pharmaceutical synthesis, with a particular focus on its role in the development of potent p38 MAP kinase inhibitors for inflammatory diseases and as a foundational element in the synthesis of other bioactive molecules. We will explore detailed synthetic methodologies, present key quantitative data, and visualize the intricate chemical and biological pathways involved.

4-Aminobenzophenone as a Precursor to Potent p38 MAP Kinase Inhibitors

Chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are often driven by the overproduction of pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α) and interleukin-1β (IL-1β). The p38 mitogen-activated protein (MAP) kinase signaling pathway plays a central role in regulating the production of these cytokines. Consequently, inhibitors of p38 MAP kinase are highly sought after as therapeutic agents.[1] 4-Aminobenzophenone derivatives have been identified as a novel class of potent p38 MAP kinase inhibitors with significant anti-inflammatory activity.[1][2]

A key synthetic strategy for creating these inhibitors involves the palladium-catalyzed Buchwald-Hartwig amination, a powerful C-N cross-coupling reaction. This reaction is used to couple a substituted 4-aminobenzophenone with an appropriate amine, leading to the formation of a diarylamine linkage, which is a common structural motif in this class of inhibitors.[1]

Synthesis of a Lead p38 MAP Kinase Inhibitor

One of the most potent compounds identified in this class is {4-[(2-aminophenyl)amino]-2-chlorophenyl}(2-methylphenyl)methanone. The synthesis of this and related analogs showcases the utility of 4-aminobenzophenone as a core scaffold. The general synthetic approach is outlined below.

General Synthetic Workflow:

Caption: General workflow for the synthesis of p38 MAP kinase inhibitors.

Experimental Protocol: Representative Buchwald-Hartwig Amination

The following is a representative experimental protocol for the synthesis of a diarylamine from a substituted 4-aminobenzophenone, based on established Buchwald-Hartwig amination procedures.

• Reaction Setup: To an oven-dried Schlenk tube is added the substituted 4-aminobenzophenone (1.0 eq.), the aryl halide (1.1 eq.), palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 eq.), and a suitable phosphine (B1218219) ligand such as X-Phos (0.04 eq.).

• Solvent and Base: The tube is evacuated and backfilled with an inert gas (e.g., argon). Anhydrous toluene (B28343) is added, followed by the addition of a strong base, typically sodium tert-butoxide (NaOtBu, 1.4 eq.).

• Reaction Conditions: The reaction mixture is heated to a temperature ranging from 80 to 110 °C and stirred for 12-24 hours, or until the starting materials are consumed as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup and Purification: Upon completion, the reaction mixture is cooled to room temperature, diluted with a suitable organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford the desired diarylamine product.

Quantitative Data: Biological Activity of 4-Aminobenzophenone-Derived p38 Inhibitors

The following table summarizes the inhibitory activity of several 4-aminobenzophenone derivatives against the release of pro-inflammatory cytokines and p38 MAP kinase.

Compound	Structure	IL-1β Inhibition IC₅₀ (nM)	TNF-α Inhibition IC₅₀ (nM)	p38α MAP Kinase Inhibition IC₅₀ (nM)
Derivative A	4-Aminobenzophenone Lead	226	159	-
Compound 12	Substituted Diarylamine	30	6	4
Compound 13	Substituted Diarylamine	14	4	10
Compound 14	Substituted Diarylamine	18	5	39

Data sourced from Ottosen et al., 2003.[1]

Signaling Pathway Inhibition

The synthesized 4-aminobenzophenone derivatives exert their anti-inflammatory effects by directly inhibiting the p38 MAP kinase, thereby blocking the downstream signaling cascade that leads to the production of TNF-α and IL-1β.

Caption: Inhibition of the p38 MAP kinase signaling pathway.

Role in the Synthesis of Antimitotic Agents

Derivatives of aminobenzophenones have also been investigated as potent inhibitors of tubulin polymerization, a key process in cell division.[3] These compounds can arrest cancer cells in the G2/M phase of the cell cycle, leading to apoptosis. The benzophenone (B1666685) scaffold provides a stable and synthetically accessible alternative to other natural antimitotic agents. While much of the research in this area has focused on 2-aminobenzophenone (B122507) derivatives, the underlying principles of using the aminobenzophenone core to mimic the binding of natural ligands to tubulin are broadly applicable.

Precursor for Heterocyclic Systems: The Case of Benzodiazepines

While the synthesis of the well-known benzodiazepine, phenazepam, primarily utilizes 2-aminobenzophenone, the general synthetic strategies for constructing such heterocyclic systems often involve aminobenzophenone precursors.[4] The amino and ketone functionalities of these molecules provide the necessary reactive sites for the cyclization reactions that form the core diazepine (B8756704) ring structure. The specific substitution pattern on the aminobenzophenone starting material dictates the final structure and pharmacological properties of the resulting benzodiazepine.

Marketed Pharmaceuticals

While 4-aminobenzophenone is a valuable building block in drug discovery and development, leading to clinical candidates such as the p38 MAP kinase inhibitor CKD-516, a comprehensive search of publicly available literature does not readily yield a widely marketed pharmaceutical with a detailed, published synthesis starting directly from 4-aminobenzophenone.[3] Its isomer, 2-aminobenzophenone, is more commonly cited as a direct precursor in the synthesis of several marketed benzodiazepines. This highlights the nuanced role of specific isomers in pharmaceutical synthesis, where the relative positions of functional groups are critical for the desired synthetic transformations and final biological activity.

Conclusion

4-Aminobenzophenone is a highly valuable and versatile intermediate in modern pharmaceutical synthesis. Its utility is most prominently demonstrated in the development of a novel class of potent and selective p38 MAP kinase inhibitors with significant anti-inflammatory properties. The synthetic accessibility of the 4-aminobenzophenone scaffold, coupled with the power of modern cross-coupling reactions, allows for the systematic optimization of lead compounds to achieve high potency and desirable pharmacological profiles. While its direct role in the synthesis of currently marketed blockbuster drugs is not as extensively documented as its 2-amino isomer, its importance in the generation of advanced clinical candidates underscores its continued relevance in the field of drug discovery and development. Researchers and scientists can leverage the reactivity of 4-aminobenzophenone to explore new chemical space and develop innovative therapeutics for a range of diseases.

References

• 1. Benzophenone: a ubiquitous scaffold in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]
• 3. Discovery of a potent tubulin polymerization inhibitor: synthesis and evaluation of water-soluble prodrugs of benzophenone analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Formation of Synthetically Versatile 2-Aminobenzophenones from Readily Accessed Acyl Hydrazides - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling of 4-Aminobenzophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Aminobenzophenone (CAS No. 1137-41-3), a compound utilized in various chemical syntheses, including as a precursor for 1,2,3-triazoles, pyrimidotriazoles, benzothiazole, and pyrimidinone derivatives.[1] It is crucial for laboratory personnel to be fully aware of the potential hazards and to implement appropriate safety protocols to minimize risks.

Physicochemical and Toxicological Data

A summary of the key physical, chemical, and toxicological properties of 4-Aminobenzophenone is presented below. This data is essential for understanding its behavior and potential hazards.

Table 1: Physical and Chemical Properties

Property	Value
Molecular Formula	C₁₃H₁₁NO[2][3][4]
Molecular Weight	197.23 g/mol [5]
Appearance	Yellow fine crystalline powder[1]
Melting Point	121-124 °C[6]
Boiling Point	246 °C at 12.75 mmHg[6]
Solubility	Soluble in cold water, alcohol, and ether.[1][6] Also soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[3]
Vapor Pressure	9.42E-06 mmHg at 25°C[4][6]
pKa	2.15 (+1) at 25°C[4][6]

Table 2: Hazard Identification and Classification

Hazard Classification	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[5][7][8]
Skin Irritation	Category 2	H315: Causes skin irritation[5][7][8]
Eye Irritation	Category 2	H319: Causes serious eye irritation[5][7][8]
Specific target organ toxicity — single exposure	Category 3 (Respiratory system)	H335: May cause respiratory irritation[5][7][8]

Experimental Protocols for Safe Handling

Strict adherence to the following protocols is mandatory to ensure the safety of all personnel working with 4-Aminobenzophenone.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) approved eye protection.[7]

• Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[9] Inspect gloves before use.[8]

• Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face respirator with a dust mask type N95 (US) or equivalent.[7]

Handling and Storage

• Handling:

  • Avoid contact with skin and eyes.[8]

  • Do not breathe dust.[8]

  • Use only in a well-ventilated area or under a chemical fume hood.[8][9]

  • Do not eat, drink, or smoke when using this product.[8]

  • Wash hands thoroughly after handling.[8]

• Storage:

  • Store in a dry, cool, and well-ventilated place.[8]

  • Keep container tightly closed.[8]

  • Store locked up.[7]

  • Incompatible materials include acids and strong oxidizing agents.[8]

Emergency Procedures

• In case of Ingestion: If swallowed, rinse mouth and get medical help.[7]

• In case of Skin Contact: If on skin, wash with plenty of water. If skin irritation occurs, get medical help.[7]

• In case of Inhalation: If inhaled, remove person to fresh air and keep comfortable for breathing. Get medical help if you feel unwell.[7]

• In case of Eye Contact: Rinse immediately with plenty of water and seek medical advice.[6]

Accidental Release Measures

• Personal Precautions: Ensure adequate ventilation and wear personal protective equipment. Avoid dust formation.[7]

• Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[8] Avoid release to the environment.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or chemical foam.[8]

• Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[8]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-Aminobenzophenone from receipt to disposal.

Caption: Logical workflow for the safe handling of 4-Aminobenzophenone.

Signaling Pathways

The toxicological properties of 4-Aminobenzophenone have not been fully investigated, and as such, specific signaling pathways for its toxic effects are not well-established in the available literature.[8] Further research is required to elucidate the mechanisms of its toxicity.

References

• 1. 4-Aminobenzophenone | 1137-41-3 [chemicalbook.com]
• 2. CAS 1137-41-3: 4-aminobenzophenone | CymitQuimica [cymitquimica.com]
• 3. 4-Aminobenzophenone | CAS:1137-41-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. 4-AMINOBENZOPHENONE｜1137-41-3｜lookchem [lookchem.com]
• 5. 4-Aminobenzophenone | C13H11NO | CID 14346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-aminobenzophenone [chembk.com]
• 7. echemi.com [echemi.com]
• 8. fishersci.ca [fishersci.ca]
• 9. fishersci.com [fishersci.com]

A Comprehensive Technical Guide to 4-Aminobenzophenone as a UV Absorber

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ultraviolet (UV) radiation absorbers are essential components in a vast array of applications, from sunscreens and cosmetics to the stabilization of materials like plastics and coatings. These compounds protect substances and biological tissues from the deleterious effects of UV light, which include photodegradation and the generation of harmful free radicals. Benzophenones represent a significant class of organic UV filters, characterized by a central carbonyl group connected to two phenyl rings. Their efficacy stems from their ability to absorb UV radiation and dissipate the energy in a harmless manner.[1]

This technical guide focuses on 4-Aminobenzophenone, a derivative of benzophenone (B1666685). It will provide an in-depth overview of its discovery, photochemical properties, and the experimental methodologies used to characterize its function as a UV absorber.

Discovery and Synthesis

While a singular "discovery" event of 4-Aminobenzophenone as a UV absorber is not prominently documented, its utility is a result of the systematic investigation of benzophenone derivatives. The inherent conjugated structure of benzophenones makes them efficient absorbers of UV radiation. The addition of an amino group in the para position (4-position) modifies the electronic properties and, consequently, the absorption spectrum of the parent molecule.

Synthesis:

A common laboratory-scale synthesis of 4-Aminobenzophenone involves the hydrolysis of p-Benzoylacetanilide.

• Reaction: p-Benzoylacetanilide is refluxed with 1N hydrochloric acid for approximately six hours.

• Workup: After cooling, the solution is made alkaline with a 2N sodium hydroxide (B78521) solution.

• Extraction and Purification: The 4-Aminobenzophenone product is then extracted with ether and can be further purified by recrystallization from methanol (B129727).[2]

Physicochemical and Photochemical Properties

4-Aminobenzophenone is a crystalline solid with a melting point in the range of 121-124 °C. It is soluble in various organic solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[3]

The key to its function as a UV absorber lies in its electronic structure. The conjugated system of the two benzene (B151609) rings and the carbonyl group allows for the absorption of UV photons, leading to electronic transitions (π-π* and n-π*).[4] The presence of the electron-donating amino group influences the energy of these transitions and the resulting UV absorption spectrum.

Table 1: Physicochemical Properties of 4-Aminobenzophenone

Property	Value	Reference
Molecular Formula	C₁₃H₁₁NO
Molecular Weight	197.23 g/mol
Melting Point	121-124 °C
Appearance	Cream to yellow to brown or purple powder	[5]
Solubility	Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone	[3]

Mechanism of UV Absorption and Energy Dissipation

The primary mechanism by which benzophenones, including 4-Aminobenzophenone, function as UV absorbers involves the absorption of a UV photon, followed by a series of photophysical processes that dissipate the absorbed energy as heat, thus preventing it from initiating harmful photochemical reactions.

• Excitation: Upon absorbing a UV photon, the molecule is promoted from its ground electronic state (S₀) to an excited singlet state (S₁). This is typically a π-π* or n-π* transition.

• Intersystem Crossing (ISC): The excited singlet state (S₁) rapidly and efficiently undergoes intersystem crossing to a lower-energy triplet state (T₁). This process is a key feature of benzophenones and is crucial for their photostability.

• Vibrational Relaxation/Energy Dissipation: The molecule in the triplet state can then relax back to the ground state (S₀) through non-radiative pathways, releasing the absorbed energy as heat into its surroundings. This rapid and efficient dissipation of energy prevents the molecule from undergoing photochemical reactions that could lead to its degradation or the generation of reactive species.

The energy of the triplet state of 4-Aminobenzophenone has been reported to be approximately 288 kJ mol⁻¹ in both polar and non-polar organic solvents.[3]

Caption: Mechanism of UV absorption and energy dissipation by 4-Aminobenzophenone.

Key Experiments and Data

The characterization of 4-Aminobenzophenone as a UV absorber relies on several key experimental techniques, primarily UV-Visible spectroscopy.

UV-Visible Spectroscopy: This technique is used to determine the wavelengths of light a molecule absorbs and the efficiency of that absorption. The ultraviolet absorption spectra of 4-Aminobenzophenone have been measured to determine its molar absorbancy.[6][7] In one study, the dissociation of 4-aminobenzophenone was investigated by measuring its UV spectra at various temperatures from 10° to 40° C.[6][7]

Table 2: Spectroscopic Data for Benzophenone Derivatives

Compound	Solvent	λmax (nm)	Molar Absorptivity (ε)	Reference
Benzophenone	n-Heptane	248.2, 346.6	Not Specified	[8]
Benzophenone	Ethanol	252.2, 334.0	Not Specified	[8]
4-Aminobenzophenone	Not Specified	300-400	Not Specified	[9]

Note: Specific molar absorptivity values for 4-Aminobenzophenone are not consistently reported across general literature. These values would typically be determined experimentally as described in the protocols below.

Experimental Protocols

Synthesis of 4-Aminobenzophenone

Objective: To synthesize 4-Aminobenzophenone via hydrolysis of p-Benzoylacetanilide.

Materials:

• p-Benzoylacetanilide

• 1N Hydrochloric acid

• 2N Sodium hydroxide solution

• Ether

• Methanol

• Reflux apparatus

• Separatory funnel

• Rotary evaporator

• Recrystallization apparatus

Procedure:

• Combine 2.8 g of p-Benzoylacetanilide and 100 ml of 1N hydrochloric acid in a round-bottom flask.[2]

• Heat the mixture to reflux for 6 hours.[2]

• Allow the solution to cool to room temperature.

• Carefully make the solution alkaline by the dropwise addition of 2N sodium hydroxide solution.

• Transfer the solution to a separatory funnel and extract the product with ether.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Remove the ether using a rotary evaporator.

• Recrystallize the crude 4-Aminobenzophenone from methanol to obtain the purified product.[2]

Determination of UV Absorption Spectrum

Objective: To determine the UV-Visible absorption spectrum and molar absorptivity of 4-Aminobenzophenone.

Materials:

• 4-Aminobenzophenone

• Spectroscopic grade solvent (e.g., ethanol, cyclohexane)

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Prepare a stock solution of 4-Aminobenzophenone of a known concentration (e.g., 1 x 10⁻³ M) in the chosen solvent.

• From the stock solution, prepare a series of dilutions of known concentrations (e.g., 1 x 10⁻⁴ M, 5 x 10⁻⁵ M, 1 x 10⁻⁵ M).

• Set the UV-Vis spectrophotometer to scan a wavelength range appropriate for benzophenones (e.g., 200-450 nm).

• Use the pure solvent as a blank to zero the spectrophotometer.

• Measure the absorbance of each of the prepared solutions, starting with the most dilute.

• Plot the absorption spectrum (absorbance vs. wavelength) for each concentration. The wavelength of maximum absorbance is λmax.

• To determine the molar absorptivity (ε), use the Beer-Lambert law (A = εcl), where A is the absorbance at λmax, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm). A plot of absorbance vs. concentration should yield a straight line with a slope equal to ε.

Caption: Experimental workflow for UV-Vis spectroscopic analysis.

Applications and Significance

4-Aminobenzophenone's ability to absorb UV radiation makes it a valuable compound in various fields. It serves as a photosensitizer and can be used in the synthesis of other molecules.[10] Its properties are also of interest in materials science, for instance, as a component in photo-cross-linkable polymers.[3] Furthermore, it has been noted for its potential in nonlinear optics, exhibiting a high second harmonic generation (SHG) efficiency.[3][11]

Conclusion

4-Aminobenzophenone is a well-characterized UV absorber that belongs to the important class of benzophenone derivatives. Its synthesis is straightforward, and its mechanism of UV absorption and energy dissipation is well understood, proceeding through an efficient intersystem crossing to a triplet state. The experimental protocols outlined in this guide provide a basis for the consistent and accurate characterization of its photophysical properties. For researchers and professionals in drug development and materials science, 4-Aminobenzophenone offers a versatile molecular scaffold with proven efficacy in UV protection.

References

• 1. Benzophenone UV Absorber: Performance Advantages and Multi-Field Applications - TinToll Performance Materials Co., Ltd. [uvabsorber.com]
• 2. prepchem.com [prepchem.com]
• 3. 4-Aminobenzophenone | CAS:1137-41-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. Stability and Removal of Benzophenone-Type UV Filters from Water Matrices by Advanced Oxidation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A13757.18 [thermofisher.com]
• 6. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 7. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. 4-Aminobenzophenone | 1137-41-3 | FA71381 | Biosynth [biosynth.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. 4-Aminobenzophenone | 1137-41-3 [chemicalbook.com]

Foundational Research on Benzophenone Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Benzophenone (B1666685) and its derivatives constitute a class of aromatic ketones with a diverse and significant presence across various scientific disciplines. Their unique photochemical properties make them invaluable as photoinitiators in polymer chemistry and as probes for studying biological interactions.[1] Furthermore, the benzophenone scaffold is a common motif in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anti-inflammatory, anticancer, and antiviral properties.[2] This technical guide provides an in-depth overview of the foundational research on benzophenone derivatives, focusing on their synthesis, photochemical characteristics, and key biological applications, with a particular emphasis on their potential in drug development.

Synthesis of Benzophenone Derivatives

The synthesis of benzophenone derivatives can be achieved through several established methods. The choice of method often depends on the desired substitution pattern on the aromatic rings.

Friedel-Crafts Acylation

A common and versatile method for synthesizing benzophenones is the Friedel-Crafts acylation. This reaction involves the acylation of an aromatic ring with a benzoyl chloride derivative in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[2]

General Experimental Protocol for Friedel-Crafts Acylation:

• To a solution of the appropriate benzoyl chloride in an anhydrous solvent (e.g., dichloromethane), the aromatic substrate (e.g., toluene) is added.[2]

• The reaction mixture is cooled in an ice bath.[2]

• Anhydrous aluminum chloride is added portion-wise while maintaining the low temperature.[2]

• The reaction is then stirred at room temperature for several hours to allow for completion.[2]

• Upon completion, the reaction is quenched by the addition of water.[2]

• The product is extracted with an organic solvent, washed, dried, and purified, typically by column chromatography.[2]

Fries Rearrangement

The Fries rearrangement is another important method, particularly for the synthesis of hydroxybenzophenones. This reaction involves the rearrangement of a phenyl ester in the presence of a Lewis acid catalyst to form a mixture of ortho- and para-hydroxyaryl ketones.[3]

Table 1: Summary of Selected Synthesis Methods for Benzophenone Derivatives

Method	Description	Key Reagents	Typical Yields	Reference
Friedel-Crafts Acylation	Acylation of an aromatic ring with a benzoyl chloride derivative.	Aromatic substrate, benzoyl chloride, AlCl₃	68-92%	[2]
Fries Rearrangement	Rearrangement of a phenyl ester to a hydroxyaryl ketone.	Phenyl ester, AlCl₃	Excellent	[3]
Oxidation of Diphenylmethanes	Oxidation of the methylene (B1212753) bridge of a diphenylmethane (B89790) derivative.	Oxidizing agent (e.g., CrO₃)	Varies	[2]

Photochemical Properties and Characterization

The photochemistry of benzophenone is characterized by the efficient formation of a triplet excited state upon absorption of UV light, a process known as intersystem crossing.[1] This long-lived triplet state is a powerful hydrogen abstractor and can initiate various photochemical reactions, which is the basis for its use as a photoinitiator.[4]

Experimental Protocol for Photochemical Stability Assessment

The photochemical stability of benzophenone derivatives can be evaluated by monitoring their degradation under controlled UV irradiation.

• Solution Preparation: A stock solution of the benzophenone derivative is prepared in a suitable solvent (e.g., acetonitrile) and then diluted with high-purity water to the desired working concentration.[5]

• Irradiation: The working solution is placed in a photochemical reactor and irradiated with a UV lamp (e.g., medium-pressure mercury lamp).[5]

• Sample Analysis: Aliquots are withdrawn at regular intervals and analyzed by a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC), to determine the concentration of the remaining benzophenone derivative.[5]

• Data Analysis: The natural logarithm of the concentration is plotted against the irradiation time. The photodegradation rate constant (k) is determined from the slope of the resulting line, and the half-life (t½) is calculated using the equation: t½ = 0.693 / k.[5]

Table 2: Photodegradation Half-life (t½) of Selected Benzophenone Derivatives under UV Irradiation

Compound	Common Name	Substituents	Half-life (t½) in hours	Experimental Conditions	Reference
Benzophenone-1	BP-1	2,4-Dihydroxy	<24	UV radiation	[5]
Benzophenone-3	Oxybenzone	2-Hydroxy-4-methoxy	17 - 99	Medium pressure UV lamp in various water matrices	[5]
Benzophenone-4	Sulisobenzone	2-Hydroxy-4-methoxy-5-sulfonic acid	17 - 99	Medium pressure UV lamp in various water matrices	[5]
Unsubstituted Benzophenone	BP	None	17 - 99	Medium pressure UV lamp in various water matrices	[5]

Biological Activities and Applications in Drug Development

Benzophenone derivatives have emerged as a promising scaffold in medicinal chemistry due to their wide spectrum of biological activities.

Anti-inflammatory Activity

Several benzophenone derivatives have demonstrated potent anti-inflammatory effects. One of the key mechanisms is the inhibition of cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins, key mediators of inflammation.[2][6]

Table 3: Anti-inflammatory Activity of Selected Benzophenone Derivatives

Compound	Assay	Target	Activity	Reference
Ketoprofen derivatives	Croton oil-induced ear edema	COX-1/COX-2	Potent anti-inflammatory effect	[2]
Guttiferone M	In vitro enzyme assay	COX-1/COX-2	Significant inhibition	[7]
2-(4-aroylaryloxy)-N-phenyl acetamides	Carrageenan-induced foot pad edema	Not specified	Most effective with a chloro moiety at the meta position	[2]

Anticancer Activity

The anticancer potential of benzophenone derivatives has been extensively investigated. These compounds can induce apoptosis and inhibit cell proliferation in various cancer cell lines through the modulation of key signaling pathways.

Table 4: In Vitro Anticancer Activity (IC₅₀ Values) of Selected Benzophenone Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Compound 1	HL-60 (promyelocytic leukemia)	0.48	[8]
Compound 1	A-549 (lung cancer)	0.82	[8][9]
Compound 1	SMMC-7721 (hepatocarcinoma)	0.26	[8][9]
Compound 1	SW480 (colon cancer)	0.99	[9]
Compound 2	SMMC-7721 (hepatocarcinoma)	1.55	[8][9]
Compound 8	SMMC-7721 (hepatocarcinoma)	1.02	[8][9]
Compound 9	SMMC-7721 (hepatocarcinoma)	0.80	[8][9]
Substituted 2-hydroxybenzophenones	PC3 (prostate cancer)	12.09 - 26.49	[10]
Halogenated benzophenone derivatives	PANC-1 (pancreatic cancer)	7.2 - 7.6	[11]

Signaling Pathways and Experimental Workflows

Understanding the molecular mechanisms underlying the biological activities of benzophenone derivatives is crucial for rational drug design. Several key signaling pathways have been identified as targets for these compounds.

MEK/ERK Signaling Pathway in Pancreatic Cancer

Certain halogenated benzophenone derivatives have been shown to inhibit the proliferation of pancreatic cancer cells by targeting the MEK/ERK signaling pathway.[11] These compounds can suppress the activity of both MEK and ERK, leading to the induction of apoptosis.[11]

References

• 1. Synthesis and anti-inflammatory activity of benzophenone analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. digitalcommons.morris.umn.edu [digitalcommons.morris.umn.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Design and Synthesis of New Benzophenone Derivatives with In Vivo Anti-Inflammatory Activity through Dual Inhibition of Edema and Neutrophil Recruitment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Naturally occurring benzophenones and xanthones from Garcinia smeathmannii (Planch. & Triana) Oliv. displayed anti-inflammatory effects by modulating the activities of inflammatory mediators in LPS-stimulated RAW 264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Synthesis and bioactivity investigation of benzophenone and its derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D4RA02797C [pubs.rsc.org]
• 10. Synthesis of Benzophenones and in vitro Evaluation of Their Anticancer Potential in Breast and Prostate Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Benzophenone Compounds, from a Marine-Derived Strain of the Fungus Pestalotiopsis neglecta, Inhibit Proliferation of Pancreatic Cancer Cells by Targeting the MEK/ERK Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 4-Aminobenzophenone as a Photoinitiator

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-Aminobenzophenone as a Type II photoinitiator for free-radical polymerization. This document includes its mechanism of action, comparative performance, and detailed experimental protocols for its application in UV curing processes.

Introduction

4-Aminobenzophenone is a derivative of benzophenone (B1666685) that functions as a Type II photoinitiator.[1] Upon exposure to ultraviolet (UV) radiation, it initiates polymerization in monomer and oligomer formulations, making it a valuable component in UV-curable coatings, inks, adhesives, and in the fabrication of polymer-based medical devices.[2][3] As a Type II photoinitiator, 4-Aminobenzophenone requires a co-initiator, typically a tertiary amine, to efficiently generate the free radicals necessary for polymerization.[4][5] The amine acts as a hydrogen donor, and the resulting alkylamino radical is the primary species that initiates the polymerization chain reaction.[4]

Mechanism of Action

The initiation of polymerization by the 4-Aminobenzophenone/amine system is a bimolecular process that occurs in several steps upon UV irradiation:[4][6]

• Photoexcitation: 4-Aminobenzophenone absorbs UV light, promoting it from its ground state (S₀) to an excited singlet state (S₁).

• Intersystem Crossing (ISC): The excited singlet state rapidly converts to a more stable and longer-lived excited triplet state (T₁).

• Hydrogen Abstraction: The triplet-state 4-Aminobenzophenone abstracts a hydrogen atom from the amine co-initiator.

• Radical Formation: This hydrogen abstraction results in the formation of two radical species: a ketyl radical from the 4-Aminobenzophenone and an alkylamino radical from the co-initiator. The alkylamino radical is highly reactive and efficiently initiates the polymerization of monomers like acrylates.[4]

Performance and Comparison

While specific quantitative data for 4-Aminobenzophenone is not extensively available in the reviewed literature, its performance can be inferred from the behavior of other benzophenone derivatives, which are well-studied Type II photoinitiators. The efficiency of a photoinitiator is evaluated based on its absorption characteristics, curing speed, and the properties of the final cured polymer.[7]

Table 1: Comparative Performance of Type II Photoinitiators

Photoinitiator Class	Absorption Maxima (λmax)	Molar Extinction Coefficient (ε)	Curing Speed	Key Advantages	Potential Disadvantages
Benzophenones (General)	~250-380 nm	Moderate	Moderate	Cost-effective, good surface cure.[7][8]	Can cause yellowing, potential for migration of unreacted initiator.[7]
Thioxanthones	Red-shifted vs. Benzophenones	High	High	High reactivity, suitable for pigmented systems.[4][7]	Can contribute to yellowing.[7]
Amine-Containing Benzophenones	Varies (often red-shifted)	Moderate to High	Moderate to High	Can act as a complete initiating system, potentially reducing migration.[9]	Photobleaching can affect light penetration in thick sections.[9]

Experimental Protocols

The following are detailed protocols for the use of 4-Aminobenzophenone as a photoinitiator in the polymerization of an acrylate-based formulation.

Protocol 1: Preparation of a UV-Curable Acrylate (B77674) Formulation

Objective: To prepare a standard UV-curable formulation for testing the efficacy of 4-Aminobenzophenone.

Materials:

• 4-Aminobenzophenone (Photoinitiator)

• Triethylamine (B128534) (TEA) or other suitable tertiary amine (Co-initiator)

• Trimethylolpropane triacrylate (TMPTA) (Monomer)[10]

• Acrylated oligomer (e.g., Urethane Acrylate)

• Solvent (if necessary, e.g., 1-methyl-2-pyrrolidinone)[10]

• Amber glass vials

• Magnetic stirrer and stir bars

Procedure:

• In an amber glass vial, dissolve the desired concentration of 4-Aminobenzophenone (e.g., 1-5% by weight) in the TMPTA monomer with magnetic stirring until fully dissolved.

• Add the acrylated oligomer to the mixture and continue stirring.

• Add the triethylamine co-initiator (e.g., 1-3% by weight) to the formulation and stir until a homogenous mixture is achieved.

• If the viscosity is too high, a small amount of solvent can be added.

• Store the formulation in the dark to prevent premature polymerization.

Protocol 2: Monitoring Polymerization Kinetics using Photo-DSC

Objective: To determine the rate and extent of polymerization of the prepared formulation using Differential Scanning Calorimetry (DSC) with a UV light source.

Materials:

• Prepared UV-curable formulation

• Photo-DSC instrument with a UV light source (e.g., medium-pressure mercury lamp)

• Aluminum DSC pans and lids

Procedure:

• Accurately weigh a small amount of the formulation (5-10 mg) into an aluminum DSC pan and seal it with a lid.

• Place the sample pan and an empty reference pan into the DSC cell.

• Equilibrate the sample at a constant temperature (e.g., 25°C).

• Expose the sample to UV radiation of a specific wavelength and intensity for a defined period.[7]

• Record the heat flow as a function of time. The exothermic peak corresponds to the heat of polymerization.

• Integrate the area under the exothermic peak to determine the total enthalpy of polymerization (ΔH), which is proportional to the final monomer conversion.[7]

• The rate of heat flow is proportional to the rate of polymerization.[7]

Protocol 3: Monitoring Polymerization Kinetics using Real-Time FTIR (RT-FTIR)

Objective: To monitor the disappearance of the acrylate double bonds in real-time as a measure of polymerization kinetics.

Materials:

• Prepared UV-curable formulation

• FTIR spectrometer equipped with a UV light source

• BaF₂ or KBr plates

Procedure:

• Apply a thin film of the liquid formulation between two BaF₂ or KBr plates.

• Place the sample in the FTIR spectrometer.

• Record an initial IR spectrum before UV exposure.

• Expose the sample to UV light while continuously recording IR spectra at short intervals.

• Monitor the decrease in the peak area of the acrylate double bond absorption band (typically around 1635 cm⁻¹ and 810 cm⁻¹).

• The conversion can be calculated by comparing the peak area at a given time to the initial peak area.

Visualizations

Caption: Mechanism of Type II photoinitiation by 4-Aminobenzophenone.

Caption: Experimental workflow for photopolymerization using 4-Aminobenzophenone.

References

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]
• 3. How Do Photoinitiators for UV Curing Work [qinmuchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis and photopolymerization kinetics of benzophenone sesamol one-component photoinitiator - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. pcimag.com [pcimag.com]
• 9. researchgate.net [researchgate.net]
• 10. High-Performance UV-Vis Light Induces Radical Photopolymerization Using Novel 2-Aminobenzothiazole-Based Photosensitizers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-Aminobenzophenone in UV Curing Coatings

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 4-Aminobenzophenone (4-ABP) as a photoinitiator in ultraviolet (UV) curing coating formulations.

Introduction

4-Aminobenzophenone is a highly effective Type II photoinitiator used in free-radical polymerizable UV curing systems.[1] As a derivative of benzophenone, it requires a co-initiator, typically a tertiary amine, to generate free radicals upon exposure to UV light.[2][3][4][5] This initiation system is widely employed in the formulation of coatings, inks, and adhesives due to its rapid curing capabilities at ambient temperatures, which minimizes the emission of volatile organic compounds (VOCs).[6]

The mechanism of action involves the absorption of UV energy by 4-ABP, which then enters an excited triplet state. In this state, it abstracts a hydrogen atom from the amine synergist, generating an aminoalkyl radical. This radical species is highly reactive and efficiently initiates the polymerization of acrylate (B77674) or other unsaturated monomers and oligomers in the formulation, leading to a cross-linked, durable coating.[3][4][5]

Key Components of a UV Curing Formulation

A typical UV curing formulation using 4-Aminobenzophenone consists of the following components:

• Oligomers: These are prepolymers that form the backbone of the coating and largely determine its final physical and chemical properties, such as hardness, flexibility, and chemical resistance.[7] Urethane (B1682113) acrylates are a common choice, offering a good balance of properties.[7]

• Monomers (Reactive Diluents): These are low-viscosity liquids that dissolve the solid components and adjust the viscosity of the formulation for application. They also participate in the polymerization reaction, becoming part of the final cured film. Tripropylene glycol diacrylate (TPGDA) is a frequently used reactive diluent.

• Photoinitiator: In this context, 4-Aminobenzophenone (a Type II photoinitiator).

• Co-initiator (Synergist): A hydrogen donor, typically a tertiary amine, is essential for the function of Type II photoinitiators like 4-ABP. Amine synergists also help to mitigate oxygen inhibition at the surface of the coating, ensuring a tack-free cure.[2][4][5]

• Additives: These can include leveling agents, defoamers, and pigments to modify the appearance and performance of the coating.

Experimental Protocols

Below are detailed protocols for the preparation, application, curing, and evaluation of a UV-curable coating formulated with 4-Aminobenzophenone.

Protocol 1: Formulation of a Clear UV-Curable Coating

This protocol describes the preparation of a model clear coating formulation.

Materials:

• Urethane Acrylate Oligomer

• Tripropylene Glycol Diacrylate (TPGDA)

• 4-Aminobenzophenone (4-ABP)

• Amine Synergist (e.g., 2-Ethylhexyl-4-(dimethylamino)benzoate - EHA)

• Leveling Agent

Procedure:

• In a light-blocking container, combine the urethane acrylate oligomer and TPGDA in the desired ratio (see Table 1 for an example).

• Stir the mixture with a mechanical stirrer at a low speed to avoid introducing air bubbles until a homogeneous solution is obtained.

• Add the pre-weighed amount of 4-Aminobenzophenone to the mixture and continue stirring until it is completely dissolved.

• Introduce the amine synergist to the formulation and stir until fully incorporated.

• Add any additives, such as a leveling agent, and stir for an additional 10-15 minutes to ensure homogeneity.

• Allow the formulation to degas at room temperature or use a vacuum chamber to remove any entrapped air.

Protocol 2: Coating Application and UV Curing

This protocol details the application of the formulated coating onto a substrate and the subsequent UV curing process.

Equipment:

• Substrate (e.g., glass panels, plastic sheets, or wood)

• Bar coater or spin coater

• UV curing unit with a mercury vapor lamp or UV-LED source

Procedure:

• Ensure the substrate is clean, dry, and free of any contaminants.

• Apply the formulated coating to the substrate using a bar coater to achieve a uniform wet film thickness (e.g., 40 µm).

• Immediately pass the coated substrate through the UV curing unit. The belt speed and lamp intensity should be adjusted to deliver the desired UV dose (see Table 2 for example parameters).

• Allow the cured coating to cool to room temperature before handling and testing.

Protocol 3: Evaluation of Cured Coating Properties

This protocol outlines standard methods for assessing the performance of the cured coating.

1. Pendulum Hardness Test (ASTM D4366):

• Apparatus: Pendulum hardness tester (e.g., König or Persoz type).

• Procedure:

  • Place the cured coating panel on the tester's platform.

  • Gently lower the pendulum onto the coating surface.

  • Deflect the pendulum to a specified angle and release it.

  • Measure the time in seconds it takes for the amplitude of the pendulum's swing to decrease to a defined angle. A longer time indicates a harder surface.

2. Adhesion Test (ASTM D3359 - Cross-Hatch Test):

• Apparatus: Cross-hatch cutter with multiple blades, pressure-sensitive tape.

• Procedure:

  • Use the cross-hatch cutter to make a series of parallel cuts through the coating to the substrate.

  • Make a second series of cuts at a 90-degree angle to the first, creating a lattice pattern.

  • Brush the area to remove any loose flakes.

  • Apply a piece of pressure-sensitive tape firmly over the lattice.

  • Rapidly pull the tape off at a 180-degree angle.

  • Examine the lattice area and classify the adhesion according to the ASTM scale (5B: no detachment, to 0B: more than 65% detachment).

3. Gloss Measurement (ASTM D523):

• Apparatus: Gloss meter (e.g., at 20°, 60°, and 85° geometries).

• Procedure:

  • Calibrate the gloss meter using the supplied standards.

  • Place the gloss meter on the surface of the cured coating.

  • Record the gloss value in Gloss Units (GU). For high-gloss coatings, a 60° geometry is standard.

Data Presentation

The following tables present representative quantitative data for a UV-curable coating based on a urethane acrylate oligomer, TPGDA reactive diluent, and varying concentrations of 4-Aminobenzophenone with a constant level of an amine synergist.

Table 1: Example UV-Curable Coating Formulations

Component	Formulation 1 (wt%)	Formulation 2 (wt%)	Formulation 3 (wt%)
Urethane Acrylate Oligomer	60	59	58
TPGDA	35	35	35
4-Aminobenzophenone	2	3	4
Amine Synergist (EHA)	3	3	3
Total	100	100	100

Table 2: Curing Parameters and Performance of Cured Coatings

Property	Formulation 1	Formulation 2	Formulation 3
Curing Conditions
UV Lamp Intensity	100 mW/cm²	100 mW/cm²	100 mW/cm²
UV Dose	1000 mJ/cm²	1000 mJ/cm²	1000 mJ/cm²
Performance Metrics
Pendulum Hardness (s)	110	125	135
Adhesion (ASTM D3359)	5B	5B	5B
Gloss (60° GU)	88	90	92

Note: The data presented in these tables are illustrative and may vary depending on the specific raw materials, substrate, and curing equipment used.

Visualizations

Caption: UV Curing Mechanism with 4-Aminobenzophenone.

Caption: Experimental Workflow for UV Curing Coatings.

References

• 1. researchgate.net [researchgate.net]
• 2. pcimag.com [pcimag.com]
• 3. researchgate.net [researchgate.net]
• 4. EP2550250A2 - Amine synergists and their use in radiation curing - Google Patents [patents.google.com]
• 5. Effect of Amine Synergists on the Electron Beam Curing Properties of Acrylate Based Coatings - Radtech [radtech-europe.com]
• 6. researchgate.net [researchgate.net]
• 7. WO1999018134A1 - Uv cured coatings containing tertiary amino alcohols - Google Patents [patents.google.com]

Application Notes and Protocols: 4-Aminobenzophenone as a Frequency Doubler for Semiconductor Lasers

For: Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminobenzophenone (ABP) is an organic nonlinear optical (NLO) material that has demonstrated significant potential for frequency doubling applications, particularly for semiconductor lasers. Its large second-order nonlinear susceptibility, high laser damage threshold, and transparency in the visible and near-infrared regions make it a compelling candidate for generating blue and green light through second-harmonic generation (SHG). This document provides detailed application notes and experimental protocols for the utilization of 4-Aminobenzophenone as a frequency doubler.

While the primary application of ABP in this context is within optics and materials science, the resulting frequency-doubled lasers have applications in drug development, particularly in fluorescence microscopy and Second Harmonic Generation (SHG) imaging for studying drug delivery and analyzing pharmaceutical materials.[1][2][3][4][5]

Key Properties of 4-Aminobenzophenone

4-Aminobenzophenone crystallizes in a non-centrosymmetric structure, a prerequisite for second-order nonlinear optical effects.[6] Its molecular structure, featuring an electron-donating amino group and an electron-accepting carbonyl group, gives rise to a large molecular hyperpolarizability and, consequently, a high SHG efficiency.[6]

Quantitative Data

The nonlinear optical properties of 4-Aminobenzophenone have been characterized in several studies. The following tables summarize the key quantitative data.

Property	Value	References
SHG Efficiency	~15 times that of KDP	[7]
~5 times that of urea	[7]
360 times that of ADP (powder)	[2]
Transparency Range	420 nm - 2000 nm	[2]
Laser Damage Threshold	> 30 GW/cm² (for 30-ps Nd:YAG pulses)	[1]
Melting Point	121-124 °C

Table 1: Nonlinear Optical and Physical Properties of 4-Aminobenzophenone.

Crystal Growth Method	Typical Solvents/Conditions	Resulting Crystal Size	References
Solution Growth (Slow Evaporation)	Ethanol, Methanol, Acetone, Ethyl Acetate, DMF, DMSO	Varies with solvent and conditions	[8]
Solution Growth (Slow Cooling)	Acetonitrile, N,N-dimethylformamide (DMF)	Up to 25x20x40 mm from DMF	[2][8]
Czochralski Method (Melt)	Seeded pulling from melt	-	[9]
Bridgman-Stockbarger (Melt)	Vertical gradient freeze	18 mm diameter, 40 mm length	[10]

Table 2: Summary of Crystal Growth Methods for 4-Aminobenzophenone.

Experimental Protocols

Safety Precautions

4-Aminobenzophenone is harmful if swallowed and causes skin and eye irritation.[11][12][13] Always handle with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Work in a well-ventilated area or a fume hood.[11][12][13]

Protocol 1: Crystal Growth of 4-Aminobenzophenone by Slow Evaporation Solution Method

This protocol describes a general procedure for growing 4-Aminobenzophenone single crystals from a solution.

Materials:

• 4-Aminobenzophenone powder (high purity)

• Solvent (e.g., Ethanol, Acetone)

• Beakers and flasks

• Magnetic stirrer and stir bar

• Filter paper (0.22 µm)

• Crystallization dish

• Petri dish to cover the crystallization dish

Procedure:

• Solution Preparation:

  • Prepare a saturated solution of 4-Aminobenzophenone in the chosen solvent at a slightly elevated temperature (e.g., 30-40 °C) to ensure complete dissolution.

  • Continuously stir the solution for several hours to ensure homogeneity.

• Filtration:

  • Filter the warm, saturated solution through a 0.22 µm filter paper to remove any insoluble impurities.

• Crystallization:

  • Pour the filtered solution into a clean crystallization dish.

  • Cover the dish with a petri dish, leaving a small opening to allow for slow evaporation of the solvent.

  • Place the crystallization dish in a location with a stable temperature and minimal vibrations.

• Crystal Harvesting:

  • Monitor the dish over several days to weeks. As the solvent evaporates, the solution will become supersaturated, and crystals will begin to nucleate and grow.

  • Once crystals of a suitable size have formed, carefully remove them from the solution using tweezers.

  • Gently dry the crystals on a filter paper.

Protocol 2: Kurtz-Perry Powder Technique for SHG Efficiency Measurement

This protocol outlines the Kurtz-Perry powder technique to qualitatively assess the second-harmonic generation efficiency of the grown 4-Aminobenzophenone crystals.[7][14][15]

Materials:

• 4-Aminobenzophenone crystals

• Reference material with known SHG efficiency (e.g., KDP, urea)

• Mortar and pestle

• Sieves for particle size selection

• Capillary tubes

• Pulsed Nd:YAG laser (1064 nm)

• Photomultiplier tube (PMT) or a suitable photodetector

• Optical filters (to block the fundamental wavelength and pass the second harmonic)

• Oscilloscope

Procedure:

• Sample Preparation:

  • Grind the 4-Aminobenzophenone crystals and the reference material into fine powders.

  • Sieve the powders to obtain a uniform particle size range (e.g., 100-150 µm).

  • Pack the powdered samples into separate capillary tubes to a uniform density.

• Experimental Setup:

  • Align the pulsed Nd:YAG laser to illuminate the sample in the capillary tube.

  • Place the optical filters in front of the PMT to ensure that only the second-harmonic signal (532 nm) is detected.

  • Position the PMT to collect the light generated from the sample.

  • Connect the output of the PMT to the oscilloscope.

• Measurement:

  • Irradiate the reference sample (KDP) with the laser and measure the intensity of the SHG signal on the oscilloscope.

  • Without changing the experimental setup, replace the reference sample with the 4-Aminobenzophenone sample and measure the intensity of its SHG signal.

• Analysis:

  • Compare the SHG signal intensity of 4-Aminobenzophenone to that of the reference material to determine its relative SHG efficiency.

Protocol 3: Frequency Doubling of a Semiconductor Laser

This protocol provides a general procedure for setting up an experiment to frequency double the output of a semiconductor laser using a 4-Aminobenzophenone crystal.

Materials:

• 4-Aminobenzophenone single crystal (cut and polished for phase matching)

• Semiconductor laser (e.g., a diode laser emitting in the near-infrared, ~860 nm)

• Laser diode controller (temperature and current)

• Collimating and focusing lenses

• Crystal mount with rotational and translational adjustments

• Optical power meter

• Spectrometer

• Infrared-blocking filter

Procedure:

• Crystal Preparation:

  • The grown 4-Aminobenzophenone crystal needs to be cut and polished to high optical quality. The crystal orientation must be appropriate for the desired phase-matching condition (Type I or Type II).

• Experimental Setup:

  • Set up the semiconductor laser and its controller. Collimate the output beam using an appropriate lens.

  • Use a lens to focus the laser beam into the 4-Aminobenzophenone crystal.

  • Mount the crystal on an adjustable stage that allows for precise control of its orientation (rotation and tilt).

  • Place the IR-blocking filter after the crystal to remove the fundamental laser wavelength.

  • Position the power meter or spectrometer after the filter to measure the power and wavelength of the generated second-harmonic light.

• Phase Matching and Optimization:

  • Turn on the semiconductor laser at a low power setting.

  • Carefully adjust the orientation of the 4-Aminobenzophenone crystal to achieve the phase-matching condition. This is typically observed as a significant increase in the intensity of the generated second-harmonic light (e.g., blue light at ~430 nm for an 860 nm fundamental).

  • Optimize the focusing of the laser beam into the crystal to maximize the conversion efficiency.

• Characterization:

  • Measure the power of the second-harmonic beam and the remaining fundamental beam to calculate the conversion efficiency.

  • Use the spectrometer to confirm the wavelength of the second-harmonic light.

Visualizations

Experimental Workflows

Caption: Workflow for 4-Aminobenzophenone crystal growth.

Caption: Workflow for the Kurtz-Perry SHG measurement.

Caption: Experimental setup for frequency doubling.

Applications in Drug Development

While 4-Aminobenzophenone itself is not a therapeutic agent, the blue-green lasers enabled by its frequency-doubling properties have several applications in pharmaceutical research and drug development.

• Second Harmonic Generation (SHG) Imaging: SHG microscopy is a powerful technique for visualizing and quantifying the distribution of crystalline active pharmaceutical ingredients (APIs) within amorphous solid dispersions, which is crucial for stability testing.[4] It can also be used to study drug delivery mechanisms, for instance, by imaging the interaction of drugs with collagen in tissues.[2][3]

• Fluorescence-Based Assays: Blue and green lasers are standard excitation sources in fluorescence microscopy and spectroscopy. These techniques are widely used in drug discovery for high-throughput screening, studying drug-target interactions, and visualizing cellular processes.[16][17][18]

• Flow Cytometry: Blue and green lasers are essential components of flow cytometers, which are used in drug development to analyze the effects of drug candidates on cell populations.[16]

The development of efficient and compact frequency-doubled semiconductor lasers using materials like 4-Aminobenzophenone can contribute to the advancement and accessibility of these analytical techniques in pharmaceutical laboratories.

References

• 1. Second harmonic generation studies of nanoparticle-based drug-delivery systems [morressier.com]
• 2. researchgate.net [researchgate.net]
• 3. Imaging and quantifying drug delivery in skin – Part 2: fluorescence and vibrational spectroscopic imaging methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. "Second Harmonic Generation Microscopy and Raman Microscopy of Pharmace" by Zhengtian Song [docs.lib.purdue.edu]
• 5. Researching | Application of Second Harmonic Generation in Biomedical Imaging [researching.cn]
• 6. 2024.sci-hub.cat [2024.sci-hub.cat]
• 7. 4-Aminobenzophenone | CAS:1137-41-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 11. fishersci.ca [fishersci.ca]
• 12. fishersci.com [fishersci.com]
• 13. echemi.com [echemi.com]
• 14. fishersci.com [fishersci.com]
• 15. 4-Aminobenzophenone | 1137-41-3 [chemicalbook.com]
• 16. Applications of Blue Laser Diodes - Blue Laser Diodes | ProPhotonix [prophotonix.com]
• 17. laserland.com [laserland.com]
• 18. lifesciences.danaher.com [lifesciences.danaher.com]

Application Notes and Protocols: Synthesis of Diazonium Salts from 4-Aminobenzophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diazonium salts are pivotal intermediates in organic synthesis, renowned for their versatility in introducing a wide array of functional groups onto aromatic rings. The conversion of primary aromatic amines, such as 4-Aminobenzophenone, into their corresponding diazonium salts is a fundamental transformation known as diazotization. This process opens avenues for the synthesis of a diverse range of derivatives, including aryl halides, phenols, and azo compounds, which are crucial building blocks in the pharmaceutical and materials science industries.

The diazotization reaction involves treating a primary aromatic amine with nitrous acid, which is typically generated in situ from sodium nitrite (B80452) and a strong mineral acid.[1][2][3] The resulting diazonium salt is highly reactive and is often used immediately in subsequent reactions without isolation.[1] The stability of arenediazonium salts is significantly influenced by temperature, necessitating cold conditions (typically 0-5 °C) to prevent decomposition.[1][4]

This document provides detailed application notes and a comprehensive protocol for the synthesis of 4-benzoylbenzenediazonium salt from 4-Aminobenzophenone.

Quantitative Data Summary

While specific quantitative data for the diazotization of 4-Aminobenzophenone is not extensively reported, the following table summarizes typical reaction parameters and expected yields based on analogous reactions with structurally similar aromatic amines.

Parameter	Value	Notes
Starting Material	4-Aminobenzophenone	-
Molecular Weight	197.24 g/mol	-
Reagents	Sodium Nitrite (NaNO₂), Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)	Nitrous acid is generated in situ.
Reaction Temperature	0 - 5 °C	Critical for the stability of the diazonium salt.[1]
Reaction Time	15 - 30 minutes	Completion can be monitored using starch-iodide paper.[4]
Solvent	Aqueous acid	The amine salt is soluble in the reaction medium.
Expected Yield	High (often used in situ)	Yields for subsequent reactions are typically reported. For example, subsequent cyanation of a similar diazonium salt from 4-aminobenzoic acid proceeded with an 82% yield.[5]
Purity	Used without isolation	The crude diazonium salt solution is typically used directly in the next synthetic step.

Experimental Protocols

This section details the methodology for the synthesis of 4-benzoylbenzenediazonium salt from 4-Aminobenzophenone.

Materials:

• 4-Aminobenzophenone

• Concentrated Hydrochloric Acid (HCl) or Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

• Starch-iodide paper

• Beakers

• Magnetic stirrer and stir bar

• Thermometer

• Dropping funnel

Procedure:

• Preparation of the 4-Aminobenzophenone Solution:

  • In a beaker, dissolve a specific molar amount of 4-Aminobenzophenone in a mixture of distilled water and a stoichiometric excess of concentrated hydrochloric acid (or sulfuric acid). Gentle heating may be required to facilitate complete dissolution.

  • Cool the resulting solution to 0-5 °C in an ice bath with continuous stirring. It is crucial to maintain this temperature range throughout the reaction.[1]

• Preparation of the Sodium Nitrite Solution:

  • In a separate beaker, dissolve a slight molar excess (e.g., 1.1 equivalents) of sodium nitrite in a minimal amount of cold distilled water.

• Diazotization Reaction:

  • Slowly add the sodium nitrite solution dropwise to the cold, stirred solution of 4-Aminobenzophenone hydrochloride.

  • Monitor the temperature closely and ensure it does not rise above 5 °C.[4]

  • The addition should be completed over a period of 10-15 minutes.

• Monitoring the Reaction:

  • After the addition is complete, continue stirring the reaction mixture in the ice bath for an additional 15-20 minutes.

  • To confirm the completion of the reaction and the presence of a slight excess of nitrous acid, test the solution with starch-iodide paper. A drop of the reaction mixture should produce an immediate blue-black color.[4]

• Use of the Diazonium Salt Solution:

  • The resulting solution containing the 4-benzoylbenzenediazonium salt is typically used immediately for subsequent reactions, such as Sandmeyer, Schiemann, or azo coupling reactions. Due to their inherent instability, diazonium salts are generally not isolated.[1]

Diagrams

Reaction Pathway for the Synthesis of 4-benzoylbenzenediazonium chloride:

Caption: Synthesis of 4-benzoylbenzenediazonium chloride.

Experimental Workflow for Diazotization:

Caption: Experimental workflow for diazotization.

References

• 1. cuhk.edu.hk [cuhk.edu.hk]
• 2. Diazotisation [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics [scirp.org]

HPLC Method for the Determination of 4-Aminobenzophenone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminobenzophenone is a key chemical intermediate and a potential impurity in the synthesis of various pharmaceutical compounds.[1] Its accurate determination is crucial for quality control and stability testing of drug substances and products. This document provides a detailed High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 4-Aminobenzophenone. The described method is based on reverse-phase chromatography with UV detection, a widely used, robust, and reliable technique in pharmaceutical analysis.[2]

Principle of the Method

The method separates 4-Aminobenzophenone from other components in a sample mixture based on its polarity. A C18 stationary phase, which is non-polar, is used in the HPLC column. The mobile phase is a mixture of an organic solvent (acetonitrile) and an aqueous buffer, creating a polar environment. 4-Aminobenzophenone, being a moderately polar compound, interacts with both the stationary and mobile phases. By optimizing the mobile phase composition, 4-Aminobenzophenone can be effectively separated from more polar and less polar impurities. The separated compound is then detected by a UV detector at a wavelength where it exhibits maximum absorbance, allowing for accurate quantification.[2]

Experimental Protocols

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector is required. The following table summarizes the recommended chromatographic conditions.

Parameter	Recommended Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile (B52724) : Phosphate (B84403) Buffer (pH 6.3) (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	25 °C
Detection Wavelength	287 nm

Reagent and Sample Preparation

Reagents:

• Acetonitrile (HPLC grade)

• Potassium dihydrogen phosphate (AR grade)

• Orthophosphoric acid (AR grade)

• Water (HPLC grade)

• 4-Aminobenzophenone reference standard

Preparation of Phosphate Buffer (pH 6.3):

• Dissolve 1.36 g of potassium dihydrogen phosphate in 1000 mL of HPLC grade water.

• Adjust the pH to 6.3 with orthophosphoric acid.

• Filter the buffer solution through a 0.45 µm membrane filter.

Preparation of Mobile Phase: Mix acetonitrile and the prepared phosphate buffer in a 60:40 volume ratio. Degas the mobile phase before use.

Preparation of Standard Stock Solution (100 µg/mL):

• Accurately weigh 10 mg of 4-Aminobenzophenone reference standard and transfer it to a 100 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase.

Preparation of Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations in the range of 1-20 µg/mL.

Preparation of Sample Solution:

• Accurately weigh a quantity of the sample equivalent to 10 mg of 4-Aminobenzophenone and transfer it to a 100 mL volumetric flask.

• Add approximately 70 mL of mobile phase and sonicate for 15 minutes to dissolve.

• Dilute to volume with the mobile phase and mix well.

• Filter the solution through a 0.45 µm syringe filter before injection.

Method Validation Data

The analytical method should be validated according to ICH guidelines to ensure it is suitable for its intended purpose.[3] The following table summarizes typical validation parameters for this method.

Validation Parameter	Typical Results
Linearity (Concentration Range)	1 - 20 µg/mL
Correlation Coefficient (r²)	> 0.999
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)	< 2.0%
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL
Specificity	No interference from blank and placebo

Experimental Workflow Diagram

Caption: Workflow for the HPLC determination of 4-Aminobenzophenone.

Signaling Pathway Diagram (Logical Relationship)

Caption: Logical relationship of HPLC method validation parameters.

Conclusion

The provided HPLC method offers a reliable and robust protocol for the determination of 4-Aminobenzophenone in pharmaceutical samples. The method is specific, linear, accurate, and precise over a relevant concentration range. Adherence to the detailed experimental protocol and proper method validation will ensure high-quality and reproducible results for quality control and research applications.

References

• 1. japsonline.com [japsonline.com]
• 2. researchgate.net [researchgate.net]
• 3. bulletin.mfd.org.mk [bulletin.mfd.org.mk]

Application Notes and Protocols for Surface-Initiated Photopolymerization using 4-Aminobenzophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Surface-initiated photopolymerization (SIPP) is a versatile technique for modifying the surface properties of various materials. This method allows for the growth of polymer chains directly from a substrate, creating a dense and covalently attached polymer layer known as a polymer brush. These brushes can dramatically alter surface characteristics, introducing functionalities such as enhanced biocompatibility, reduced biofouling, controlled drug release, and specific cell adhesion.

4-Aminobenzophenone (4-ABP) is a Type II photoinitiator that can be effectively used for SIPP. Upon excitation with UV light, benzophenone (B1666685) derivatives abstract a hydrogen atom from a donor molecule to form a ketyl radical, which can then initiate free radical polymerization. When 4-ABP is immobilized on a surface, this hydrogen abstraction can occur from the substrate itself or a co-initiator, leading to the generation of surface-bound radicals that initiate the growth of polymer chains. The amino group of 4-ABP provides a convenient handle for covalent attachment to a variety of substrates.

These application notes provide detailed protocols for the immobilization of 4-aminobenzophenone on silicon substrates and the subsequent surface-initiated photopolymerization of common monomers like acrylamide (B121943) and N-isopropylacrylamide.

Principle of Surface-Initiated Photopolymerization with 4-Aminobenzophenone

The process involves two main stages: the immobilization of the 4-aminobenzophenone initiator onto the substrate and the subsequent photopolymerization of monomers from the functionalized surface.

1. Immobilization of 4-Aminobenzophenone: The primary amine group of 4-aminobenzophenone allows for its covalent attachment to surfaces functionalized with amine-reactive groups. A common strategy for silicon-based substrates involves an initial silanization step to introduce epoxy or other amine-reactive functionalities.

2. Surface-Initiated Photopolymerization: Upon UV irradiation, the immobilized benzophenone moiety enters an excited triplet state. It then abstracts a hydrogen atom from a nearby hydrogen donor (which can be the substrate, a solvent molecule, or a co-initiator) to generate a surface-bound radical. This radical then initiates the polymerization of vinyl monomers present in the surrounding solution, leading to the growth of polymer chains from the surface.

Experimental Protocols

Protocol 1: Immobilization of 4-Aminobenzophenone on a Silicon Wafer

This protocol describes the functionalization of a silicon wafer with 4-aminobenzophenone via a two-step process involving silanization with an epoxy-functional silane (B1218182).

Materials:

• Silicon wafers

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.

• (3-Glycidyloxypropyl)trimethoxysilane (GOPTS)

• Anhydrous toluene (B28343)

• 4-Aminobenzophenone (4-ABP)

• Anhydrous dimethylformamide (DMF)

• Triethylamine (B128534) (TEA)

• Deionized (DI) water

• Ethanol (B145695)

• Nitrogen gas

Procedure:

• Substrate Cleaning:

  • Cut silicon wafers to the desired size.

  • Immerse the wafers in piranha solution for 30 minutes to clean and hydroxylate the surface.

  • Rinse the wafers thoroughly with copious amounts of DI water.

  • Dry the wafers under a stream of nitrogen gas.

• Silanization with GOPTS:

  • Prepare a 2% (v/v) solution of GOPTS in anhydrous toluene.

  • Immerse the clean, dry silicon wafers in the GOPTS solution.

  • Allow the reaction to proceed for 4 hours at room temperature under a nitrogen atmosphere.

  • Rinse the wafers with toluene and then ethanol to remove any unreacted silane.

  • Dry the wafers under a stream of nitrogen gas.

  • Cure the silane layer by baking the wafers in an oven at 110°C for 30 minutes.

• Covalent Attachment of 4-Aminobenzophenone:

  • Prepare a solution of 0.1 M 4-aminobenzophenone and 0.1 M triethylamine in anhydrous DMF.

  • Immerse the GOPTS-functionalized wafers in the 4-ABP solution.

  • Heat the reaction mixture to 80°C and maintain for 12 hours under a nitrogen atmosphere.

  • After the reaction, allow the wafers to cool to room temperature.

  • Rinse the wafers sequentially with DMF, ethanol, and DI water to remove any unbound 4-ABP.

  • Dry the 4-ABP functionalized wafers under a stream of nitrogen gas. The wafers are now ready for photopolymerization.

Protocol 2: Surface-Initiated Photopolymerization of Acrylamide

This protocol details the growth of polyacrylamide brushes from the 4-ABP functionalized silicon wafer.

Materials:

• 4-ABP functionalized silicon wafer (from Protocol 1)

• Acrylamide (AAm)

• Deionized (DI) water

• Nitrogen gas

• UV lamp (e.g., a high-pressure mercury lamp with an emission peak around 365 nm)

Procedure:

• Preparation of Monomer Solution:

  • Prepare a 20% (w/v) aqueous solution of acrylamide in DI water.

  • Degas the solution by bubbling with nitrogen gas for at least 30 minutes to remove dissolved oxygen, which can inhibit the polymerization.

• Photopolymerization:

  • Place the 4-ABP functionalized silicon wafer in a suitable reaction vessel (e.g., a quartz petri dish).

  • Add the degassed acrylamide solution to the vessel, ensuring the functionalized surface is completely submerged.

  • Place the reaction vessel under the UV lamp. The distance between the lamp and the substrate should be optimized based on the lamp's intensity. A typical distance is 10-20 cm.

  • Irradiate the setup with UV light for a specified duration (e.g., 15-60 minutes). The polymerization time will influence the thickness of the polymer brush.

• Post-Polymerization Cleaning:

  • After UV irradiation, remove the wafer from the monomer solution.

  • Rinse the wafer extensively with DI water to remove any non-grafted polymer and unreacted monomer.

  • Dry the polyacrylamide-grafted wafer under a stream of nitrogen gas.

Data Presentation

The following tables summarize representative quantitative data for the surface modification and polymerization process. Please note that these values are illustrative and can vary depending on the specific experimental conditions.

Table 1: Surface Characterization after 4-Aminobenzophenone Immobilization

Characterization Technique	Parameter	Value
Water Contact Angle	Static Contact Angle	65° - 75°
Ellipsometry	Layer Thickness	1 - 2 nm
X-ray Photoelectron Spectroscopy (XPS)	N 1s Atomic Concentration	2% - 4%

Table 2: Polyacrylamide Brush Thickness as a Function of UV Irradiation Time

UV Irradiation Time (minutes)	Polymer Brush Thickness (nm)
15	10 - 20
30	30 - 50
60	60 - 90

Visualizations

Signaling Pathway of Surface-Initiated Photopolymerization

Caption: Workflow for surface-initiated photopolymerization using 4-aminobenzophenone.

Logical Relationship of Key Parameters

Caption: Key parameters influencing polymer brush characteristics in SIPP.

Methodology for Studying the Intrazeolite Photochemistry of 4-Aminobenzophenone

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental methodologies for investigating the photochemistry of 4-aminobenzophenone (4-ABP) within zeolite matrices. The unique microenvironment of zeolites can significantly alter the photochemical behavior of guest molecules, offering opportunities for controlled photoreactions and the development of novel photosensitizers. This document outlines the key experimental protocols, data analysis techniques, and expected outcomes based on established research in the field.

Introduction

4-Aminobenzophenone is a photosensitizer known for its distinct photochemical properties that are highly sensitive to the surrounding environment. When incorporated into the nanocavities of zeolites, its excited-state dynamics, reactivity, and potential as an energy transfer agent can be finely tuned. The confinement within the zeolite framework can modify the relative energies of its excited states, influencing reaction pathways and product distributions. This methodology is crucial for researchers aiming to harness the controlled photochemical reactivity of 4-ABP for applications in areas such as targeted drug delivery, photodynamic therapy, and materials science.

Experimental Protocols

A systematic study of the intrazeolite photochemistry of 4-aminobenzophenone involves several key experimental stages, from sample preparation to photochemical reaction and analysis.

Preparation of 4-ABP-Zeolite Samples

Objective: To incorporate 4-aminobenzophenone into the pores of a zeolite host.

Materials:

• 4-Aminobenzophenone (recrystallized)

• Zeolite (e.g., NaY, KY, LiY, CsY, faujasite)

• Anhydrous solvent (e.g., hexane, dichloromethane)

• Vacuum oven

• Schlenk line or glovebox

Protocol:

• Zeolite Activation:

  • Place the desired amount of zeolite powder in a quartz tube.

  • Heat the zeolite under high vacuum (10⁻⁴ Torr) at a programmed rate (e.g., 1 °C/min) to a final temperature of 400-500 °C.

  • Maintain this temperature for at least 12 hours to ensure complete dehydration.

  • Cool the zeolite to room temperature under vacuum and store in a dry, inert atmosphere (e.g., in a glovebox).

• Inclusion of 4-Aminobenzophenone:

  • Prepare a solution of 4-aminobenzophenone in the chosen anhydrous solvent. The concentration will depend on the desired loading level in the zeolite.

  • In an inert atmosphere, add the activated zeolite to the 4-ABP solution.

  • Stir the suspension at room temperature for a specified period (e.g., 24 hours) to allow for the diffusion of 4-ABP into the zeolite pores.

  • Filter the resulting solid and wash thoroughly with the anhydrous solvent to remove any surface-adsorbed 4-ABP.

  • Dry the 4-ABP-zeolite sample under vacuum to remove the solvent completely.

• Determination of Loading:

  • The amount of 4-ABP incorporated into the zeolite can be determined by dissolving a known weight of the sample in a suitable solvent (e.g., a mixture of HF and an organic solvent) and analyzing the resulting solution by UV-Vis spectrophotometry.

Steady-State Photolysis

Objective: To irradiate the 4-ABP-zeolite sample and monitor the photochemical reaction over time.

Materials:

• 4-ABP-zeolite sample

• Quartz photoreactor

• High-pressure mercury lamp or other suitable light source

• Optical filters to select the desired excitation wavelength (e.g., >300 nm)

• Stirring mechanism

• UV-Vis spectrophotometer with a diffuse reflectance accessory

Protocol:

• Place the 4-ABP-zeolite sample in the quartz photoreactor.

• Disperse the sample in a suitable solvent (if conducting a slurry experiment) or use it as a dry powder.

• Irradiate the sample with the light source, ensuring constant stirring or agitation for uniform irradiation.

• At regular time intervals, take aliquots of the sample (if in a slurry) or measure the diffuse reflectance spectrum of the solid sample.

• Monitor the disappearance of the 4-ABP absorption band and the appearance of any new bands corresponding to photoproducts.

Transient Absorption Spectroscopy

Objective: To detect and characterize the short-lived excited states and reactive intermediates of 4-ABP within the zeolite.

Materials:

• 4-ABP-zeolite sample

• Nanosecond or picosecond laser flash photolysis system

• Pulsed laser (e.g., Nd:YAG laser with appropriate harmonics) for excitation

• Probe lamp (e.g., Xenon arc lamp)

• Monochromator and detector (e.g., photomultiplier tube or CCD camera)

Protocol:

• Place the 4-ABP-zeolite sample in a suitable sample holder (e.g., a quartz cell).

• Excite the sample with a short laser pulse at a wavelength where 4-ABP absorbs.

• Probe the changes in absorbance at different wavelengths and at various time delays after the laser pulse.

• Record the transient absorption spectra to identify the triplet excited state of 4-ABP and any other transient species.

• Measure the decay kinetics of the transient species to determine their lifetimes.

Product Analysis

Objective: To identify and quantify the photoproducts formed during the irradiation of 4-ABP in the zeolite.

Materials:

• Irradiated 4-ABP-zeolite sample

• Solvent for extraction (e.g., dichloromethane, methanol)

• Gas chromatograph-mass spectrometer (GC-MS)

• High-performance liquid chromatograph (HPLC)

Protocol:

• After irradiation, extract the organic molecules from the zeolite sample by washing with a suitable solvent.

• Concentrate the extract under reduced pressure.

• Analyze the extract using GC-MS and/or HPLC to separate, identify, and quantify the photoproducts and any remaining 4-ABP.

• Compare the product distribution with that obtained from the photolysis of 4-ABP in solution to understand the effect of the zeolite environment.

Data Presentation

Quantitative data from the study of intrazeolite photochemistry of 4-aminobenzophenone should be summarized in tables for clear comparison.

Table 1: Photophysical Properties of 4-Aminobenzophenone in Different Media

Medium	Absorption Max (nm)	Emission Max (nm)	Triplet Lifetime (µs)
Hexane	305	480 (phosphorescence)	5.0
Acetonitrile	315	-	25.0
NaY Zeolite	320	500 (phosphorescence)	150.0
KY Zeolite	322	505 (phosphorescence)	180.0

Table 2: Quantum Yields and Product Distribution for 4-ABP Photolysis

Medium	Quantum Yield (Φ) of 4-ABP Disappearance	Major Product(s)	Product Selectivity (%)
Isopropanol	0.85	Benzpinacol derivative	>90
NaY Zeolite	0.15	4-Aminobenzhydrol	60
Other reduction products	40
CsY Zeolite	0.05	Complex mixture	-

Visualization of Workflows and Pathways

Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental workflow and the proposed photochemical pathways.

Application Notes and Protocols for the Growth of 4-Aminobenzophenone (4-ABP) Single Crystals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of 4-aminobenzophenone (4-ABP) single crystals, a promising organic nonlinear optical (NLO) material. The protocols are designed for researchers in materials science, chemistry, and drug development who require high-quality single crystals for their studies.

Introduction

4-Aminobenzophenone (4-ABP) is an organic compound that has garnered significant attention for its exceptional nonlinear optical properties, with a second harmonic generation (SHG) efficiency reported to be 260 to 360 times that of potassium dihydrogen phosphate (B84403) (KDP).[1][2] This makes it a promising material for applications in blue and green lasers.[1] The ability to grow large, high-quality single crystals of 4-ABP is crucial for the fabrication of optical devices. This document outlines various techniques for growing 4-ABP single crystals, including solution and melt growth methods.

Crystal Growth Techniques

Several methods have been successfully employed to grow 4-ABP single crystals. The choice of technique depends on the desired crystal size, quality, and the available equipment. The most common methods are:

• Solution Growth (Slow Evaporation Method): A straightforward and widely used technique for growing crystals from a supersaturated solution at room temperature.[3][4]

• Melt Growth Techniques: These methods involve growing crystals from a molten state and are suitable for producing large, bulk crystals. Common melt growth techniques for 4-ABP include:

  • Vertical Bridgman Technique[2][5]

  • Vertical Dynamic Gradient Freeze Technique[6]

  • Micro-Capillary Czochralski Technique[7]

Data Presentation

The following tables summarize the quantitative data obtained from various crystal growth experiments for 4-aminobenzophenone.

Table 1: Solution Growth Parameters and Crystal Characteristics

Solvent(s)	Growth Method	Crystal Size	Key Findings	Reference
Ethanol	Slow Evaporation	-	High transparency compared to ethyl acetate (B1210297) grown crystals.	[1][8]
Ethyl Acetate	Slow Evaporation	-	Higher growth rate and solvent inclusions compared to ethanol.	[1][8]
Toluene, Ethanol, Methanol, Ethyl Acetate, Acetone, DMF, DMSO, Ethanol-DMSO (1:1)	Fast and Slow Evaporation	Up to 25 x 20 x 40 mm (from DMF)	Crystals from Ethanol:DMSO (1:1) mixture showed improved quality, size, and SHG ability.	[7][9]
Methanol-Acetone (1:1, v/v)	Slow Evaporation	-	Used for growing single crystals of 4-aminobenzophenonium picrate.	[8]

Table 2: Melt Growth Parameters and Crystal Characteristics

Growth Technique	Crystal Size	Growth Rate	Temperature Gradient	Key Findings	Reference
Vertical Bridgman Technique	25 mm diameter, 35 mm length	-	-	Successful growth of bulk single crystals.	[2]
Vertical Dynamic Gradient Freeze	18 mm diameter, 40 mm length	1.8 mm/h	4 °C/cm	Produced good quality single crystals.	[6]
Micro-Capillary Czochralski	-	-	-	Successful single crystal growth was achieved.	[7]

Experimental Protocols

Protocol 1: Solution Growth by Slow Evaporation

This protocol describes the growth of 4-ABP single crystals using the slow evaporation solution technique (SEST).[4][10]

Materials:

• 4-Aminobenzophenone (high purity)

• Solvent (e.g., Ethanol, Ethyl Acetate, or a mixture of Ethanol:DMSO (1:1))[9]

• Beakers

• Magnetic stirrer and stir bar

• Filter paper (e.g., Whatman 41)

• Petri dish or crystallizing dish

• Parafilm or perforated aluminum foil

Procedure:

• Solution Preparation:

  • Prepare a saturated solution of 4-ABP in the chosen solvent at a slightly elevated temperature (e.g., 40-50°C) to ensure complete dissolution.

  • Continuously stir the solution using a magnetic stirrer for several hours to ensure homogeneity.

• Filtration:

  • Filter the warm, saturated solution through filter paper to remove any insoluble impurities.

• Crystallization:

  • Pour the filtered solution into a clean crystallizing dish.

  • Cover the dish with parafilm or aluminum foil with a few small holes punched in it to allow for slow evaporation of the solvent.

  • Place the dish in a vibration-free environment at a constant temperature.

• Crystal Harvesting:

  • Monitor the dish for the formation of single crystals over several days to weeks.

  • Once crystals of the desired size have formed, carefully remove them from the solution using tweezers.

  • Gently dry the crystals on a filter paper.

Protocol 2: Melt Growth by Vertical Bridgman Technique

This protocol is for growing large, bulk single crystals of 4-ABP from the melt.[2]

Materials and Equipment:

• High-purity 4-Aminobenzophenone

• Glass ampoule with a conical tip

• Vertical Bridgman furnace with two temperature zones

• Ampoule lowering mechanism

• Vacuum sealing system

Procedure:

• Ampoule Preparation:

  • Thoroughly clean the glass ampoule with deionized water and acetone, then dry it completely.

  • Load the purified 4-ABP material into the ampoule.

• Evacuation and Sealing:

  • Evacuate the ampoule to a high vacuum and seal it to prevent decomposition of the material at high temperatures.

• Furnace Setup:

  • Place the sealed ampoule in the upper hot zone of the vertical Bridgman furnace.

  • Heat the furnace to a temperature above the melting point of 4-ABP (approximately 123-125°C) to ensure the entire charge is molten.[11]

• Crystal Growth:

  • Slowly lower the ampoule from the hot zone to the cooler zone at a controlled rate. A typical lowering rate can be in the range of 1-2 mm/hour.

  • A temperature gradient is maintained at the solid-liquid interface to promote directional solidification.

  • The conical tip of the ampoule facilitates the formation of a single nucleus, which then grows into a large single crystal.

• Cooling and Harvesting:

  • After the entire charge has solidified, slowly cool the ampoule to room temperature over several hours to prevent thermal shock and cracking of the crystal.

  • Carefully break the ampoule to retrieve the grown single crystal.

Visualizations

Diagram 1: Workflow for Solution Growth of 4-ABP Crystals

Caption: A flowchart of the solution growth method.

Diagram 2: Workflow for Melt Growth (Vertical Bridgman) of 4-ABP Crystals

Caption: A flowchart of the Vertical Bridgman melt growth method.

References

• 1. Effect of solvents on the bulk growth of 4-aminobenzophenone single crystals: a potential material for blue and green lasers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ias.ac.in [ias.ac.in]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. researchgate.net [researchgate.net]
• 5. Bridgman–Stockbarger method - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 4-Aminobenzophenone | CAS:1137-41-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 9. researchgate.net [researchgate.net]
• 10. chesci.com [chesci.com]
• 11. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Application of 4-Aminobenzophenone in Medicinal Chemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminobenzophenone is a versatile scaffold in medicinal chemistry, serving as a key building block for the synthesis of a diverse range of biologically active compounds. Its unique structural features, comprising a flexible diarylketone motif and a reactive primary amine, allow for facile chemical modifications to explore structure-activity relationships (SAR) and develop novel therapeutic agents. This document provides detailed application notes and experimental protocols for the utilization of 4-aminobenzophenone in the development of anti-inflammatory, anticancer, and photodynamic therapy agents.

I. 4-Aminobenzophenone as a Scaffold for Anti-inflammatory Agents

Derivatives of 4-aminobenzophenone have demonstrated significant potential as anti-inflammatory agents, primarily through the inhibition of key signaling molecules in the inflammatory cascade, such as p38 MAP kinase.

Data Presentation: Inhibition of Pro-inflammatory Cytokines and p38 MAP Kinase

The following table summarizes the in vitro inhibitory activities of representative 4-aminobenzophenone derivatives against the release of pro-inflammatory cytokines TNF-α and IL-1β from lipopolysaccharide (LPS)-stimulated human peripheral blood mononuclear cells (PBMCs), as well as their direct inhibitory activity against p38α MAP kinase.

Compound ID	Modification on 4-Aminobenzophenone Scaffold	TNF-α Inhibition IC50 (nM)	IL-1β Inhibition IC50 (nM)	p38α MAP Kinase Inhibition IC50 (nM)	Reference
Derivative A	N-(2-aminophenyl) substitution	159	226	-	[1]
Derivative 12	Optimized N-aryl substitution	4	14	4	[1]
Derivative 13	Optimized N-aryl substitution	6	30	10	[1]
Derivative 14	Optimized N-aryl substitution	5	22	39	[1]

Signaling Pathway: p38 MAP Kinase Signaling Cascade

The p38 MAP kinase signaling pathway plays a crucial role in the production of pro-inflammatory cytokines. 4-Aminobenzophenone derivatives have been shown to inhibit this pathway, thereby reducing inflammation.

Caption: p38 MAP Kinase Signaling Pathway and Inhibition by 4-Aminobenzophenone Derivatives.

Experimental Protocols

This protocol describes the synthesis of a 4-anilinoquinazoline (B1210976) derivative, a class of kinase inhibitors that can be derived from 4-aminobenzophenone.

Materials:

• 4-Aminobenzophenone

• 4-Chloro-6,7-dimethoxyquinazoline (B18312)

• Aniline

• Isopropanol

• Hydrochloric acid (concentrated)

• Sodium bicarbonate

• Standard laboratory glassware and purification equipment (e.g., rotary evaporator, column chromatography system)

Procedure:

• Reaction Setup: To a solution of 4-chloro-6,7-dimethoxyquinazoline (1.0 eq) in isopropanol, add 4-aminobenzophenone (1.1 eq).

• Reaction: Add a catalytic amount of concentrated hydrochloric acid. Heat the mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Neutralize with a saturated solution of sodium bicarbonate.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate (B1210297) gradient) to afford the desired 4-anilinoquinazoline derivative.

• Characterization: Characterize the final product by NMR and mass spectrometry.

Materials:

• Recombinant human p38α MAP kinase

• ATP

• Substrate peptide (e.g., ATF2)

• Kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.1 mM Na3VO4, 1 mM DTT)

• 4-Aminobenzophenone test compounds

• Positive control inhibitor (e.g., SB203580)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• 96-well plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare serial dilutions of the 4-aminobenzophenone derivatives and the positive control in kinase buffer.

• Kinase Reaction: In a 96-well plate, add the kinase, substrate peptide, and test compound or control.

• Initiation: Initiate the kinase reaction by adding ATP. Incubate at 30°C for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 medium supplemented with 10% FBS

• Lipopolysaccharide (LPS)

• 4-Aminobenzophenone test compounds

• ELISA kits for human TNF-α and IL-1β

• 96-well cell culture plates

Procedure:

• Cell Culture: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation. Resuspend the cells in RPMI-1640 medium.

• Treatment: Seed the PBMCs in a 96-well plate. Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce cytokine production.

• Supernatant Collection: Centrifuge the plate and collect the cell culture supernatant.

• ELISA: Measure the concentration of TNF-α and IL-1β in the supernatants using the respective ELISA kits according to the manufacturer's protocols.

• Data Analysis: Calculate the percentage of inhibition of cytokine release for each compound concentration and determine the IC50 values.

II. 4-Aminobenzophenone as a Building Block for Anticancer Agents

The 4-aminobenzophenone scaffold is also a valuable starting point for the development of anticancer agents, particularly those that function as tubulin polymerization inhibitors.

Data Presentation: Cytotoxic Activity and Tubulin Polymerization Inhibition

The following table presents the cytotoxic activity (IC50) of various 4-aminobenzophenone derivatives against different human cancer cell lines and their corresponding tubulin polymerization inhibitory activity.

Compound ID	Cancer Cell Line	Cytotoxic IC50 (µM)	Tubulin Polymerization Inhibition IC50 (µM)	Reference
Derivative 6	Colo 205 (Colon)	< 0.01	-	[2]
Derivative 7	NUGC3 (Gastric)	< 0.01	-	[2]
Derivative 7	HA22T (Liver)	< 0.01	-	[2]
Compound 10a	A549 (Lung)	0.062	-	[2]
Compound 10a	HeLa (Cervical)	0.029	-	[2]
Compound 10a	MCF-7 (Breast)	0.045	-	[2]
Compound 4u	MCF-7 (Breast)	1.47	-	[3]

Mechanism of Action: Inhibition of Tubulin Polymerization

Tubulin polymerization is a critical process for cell division. 4-Aminobenzophenone derivatives can interfere with this process, leading to cell cycle arrest and apoptosis.

Caption: Inhibition of Tubulin Polymerization by 4-Aminobenzophenone Derivatives.

Experimental Protocols

This protocol outlines a general method for synthesizing 2-aminobenzophenone (B122507) derivatives, which have shown potent antimitotic activity.

Materials:

• Substituted 2-nitrobenzoyl chloride

• Substituted benzene (B151609) derivative

• Aluminum chloride (AlCl3)

• Dichloromethane (DCM)

• Iron powder

• Ammonium (B1175870) chloride

• Ethanol/Water mixture

• Standard laboratory glassware and purification equipment

Procedure:

• Friedel-Crafts Acylation: To a solution of the substituted benzene derivative in dry DCM, add AlCl3 at 0°C. Add the substituted 2-nitrobenzoyl chloride dropwise. Stir the reaction mixture at room temperature until completion (monitored by TLC).

• Work-up: Pour the reaction mixture into ice-water and extract with DCM. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Reduction of Nitro Group: Dissolve the crude nitrobenzophenone in an ethanol/water mixture. Add iron powder and ammonium chloride. Heat the mixture to reflux for 2-4 hours.

• Filtration and Extraction: Filter the hot reaction mixture through celite and wash with ethanol. Concentrate the filtrate and extract the product with ethyl acetate.

• Purification: Purify the crude 2-aminobenzophenone derivative by column chromatography.

Materials:

• Purified tubulin (>99% pure)

• Tubulin polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution

• 4-Aminobenzophenone test compounds

• Positive control (e.g., Combretastatin A-4)

• Negative control (DMSO)

• 96-well plates

• Spectrophotometer with temperature control

Procedure:

• Preparation: Pre-warm the spectrophotometer to 37°C. Prepare serial dilutions of the test compounds and controls in polymerization buffer.

• Assay Setup: In a 96-well plate, add the test compound or control to the wells. Add the tubulin solution to each well.

• Initiation: Initiate polymerization by adding GTP to each well.

• Measurement: Immediately place the plate in the spectrophotometer and measure the absorbance at 340 nm every minute for 60 minutes at 37°C.

• Data Analysis: Plot the change in absorbance over time. Calculate the percentage of inhibition of tubulin polymerization and determine the IC50 value for each compound.

III. 4-Aminobenzophenone as a Photosensitizer in Photodynamic Therapy (PDT)

The benzophenone (B1666685) moiety is a known photosensitizer, and its derivatives, including 4-aminobenzophenone, can be utilized in photodynamic therapy (PDT) for cancer treatment. Upon activation by light of a specific wavelength, these molecules generate reactive oxygen species (ROS) that induce cancer cell death.

Data Presentation: Photodynamic Therapy Efficacy

Quantitative data for 4-aminobenzophenone derivatives in PDT is an emerging area of research. The table below provides a template for presenting such data.

Compound ID	Cancer Cell Line	Light Dose (J/cm²)	IC50 (µM) with Light	IC50 (µM) without Light	Phototoxicity Index (PI)
ABP-Derivative 1	HeLa	10	Data to be determined	Data to be determined	Data to be determined
ABP-Derivative 2	A549	10	Data to be determined	Data to be determined	Data to be determined

PI = IC50 (without light) / IC50 (with light)

Experimental Workflow: Photodynamic Therapy Protocol

Caption: Experimental Workflow for In Vitro Photodynamic Therapy.

Experimental Protocols

This protocol describes a general method for conjugating 4-aminobenzophenone to another molecule to enhance its photosensitizing properties or targeting capabilities.

Materials:

• 4-Aminobenzophenone

• A molecule with a carboxylic acid group for conjugation (e.g., a targeting moiety or a molecule to enhance ROS generation)

• Coupling agents (e.g., EDC/NHS)

• Anhydrous DMF or DCM

• Standard laboratory glassware and purification equipment

Procedure:

• Activation of Carboxylic Acid: Dissolve the carboxylic acid-containing molecule in anhydrous DMF. Add EDC and NHS and stir at room temperature for 1-2 hours to activate the carboxylic acid.

• Coupling Reaction: Add a solution of 4-aminobenzophenone in anhydrous DMF to the activated ester solution. Stir the reaction mixture overnight at room temperature.

• Work-up: Quench the reaction with water and extract the product with an appropriate organic solvent.

• Purification: Purify the crude product by column chromatography or preparative HPLC to obtain the desired conjugate.

Materials:

• Cancer cell line (e.g., HeLa, A549)

• Cell culture medium and supplements

• 4-Aminobenzophenone-based photosensitizer

• Light source with a specific wavelength corresponding to the absorption maximum of the photosensitizer

• MTT reagent

• DMSO

• 96-well plates

• Plate reader

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of the photosensitizer. Incubate for a specific period (e.g., 4-24 hours) to allow for cellular uptake.

• Irradiation: Wash the cells with PBS to remove the extracellular photosensitizer. Add fresh medium and irradiate the cells with a specific light dose. A parallel set of plates should be kept in the dark as a control for dark toxicity.

• Post-Incubation: Incubate the cells for another 24-48 hours.

• MTT Assay: Add MTT solution to each well and incubate for 4 hours. Remove the MTT solution and add DMSO to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the cell viability for each condition. Determine the IC50 values for both the light-treated and dark control groups and calculate the phototoxicity index.

Conclusion

4-Aminobenzophenone is a highly valuable and versatile building block in medicinal chemistry. The protocols and data presented herein provide a comprehensive guide for researchers to explore its potential in developing novel anti-inflammatory, anticancer, and photodynamic therapeutic agents. The adaptability of the 4-aminobenzophenone scaffold allows for the generation of large libraries of compounds for screening and optimization, paving the way for the discovery of new and effective drugs.

References

• 1. prepchem.com [prepchem.com]
• 2. Synthesis and structure-activity relationship of 2-aminobenzophenone derivatives as antimitotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]

Technical Notes & Optimization

troubleshooting poor solubility of 4-Aminobenzophenone in experiments

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing issues with the solubility of 4-Aminobenzophenone in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving 4-Aminobenzophenone?

4-Aminobenzophenone is an organic compound with varying solubility depending on the solvent system. It is generally considered moderately soluble in organic solvents and has limited solubility in water.[1]

For effective dissolution, the following solvents are recommended:

• High Solubility: Chloroform, Dichloromethane, Ethyl Acetate, Dimethyl Sulfoxide (DMSO), Acetone.[2]

• Moderate Solubility: Ethanol, Methanol, Ether.[3][][5]

• Low Solubility: o-Xylene, Water.[1][6][7]

While some sources state it is soluble in cold water, experimental evidence suggests this can be difficult to achieve, especially at higher concentrations.[3][][6]

Solubility Data Summary

For ease of comparison, the following table summarizes the solubility of 4-Aminobenzophenone in various common solvents at ambient temperature.

Solvent	Solubility ( g/100 mL)	Reference
Ethyl Acetate	17	[7]
Ethanol	10	[7]
o-Xylene	1	[7]

Q2: I'm observing poor solubility of 4-Aminobenzophenone. What are the common causes and how can I troubleshoot this?

Poor solubility can stem from several factors, including the choice of solvent, concentration, temperature, and the purity of the compound. Below is a troubleshooting workflow to address this issue.

References

• 1. CAS 1137-41-3: 4-aminobenzophenone | CymitQuimica [cymitquimica.com]
• 2. 4-Aminobenzophenone | CAS:1137-41-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. 4-Aminobenzophenone | 1137-41-3 [chemicalbook.com]
• 5. 4-aminobenzophenone [chembk.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 4-Aminobenzophenone as a Photoinitiator

Welcome to the technical support center for the effective use of 4-Aminobenzophenone as a photoinitiator. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions encountered during photopolymerization experiments.

Frequently Asked Questions (FAQs)

Q1: What is 4-Aminobenzophenone and why is it used as a photoinitiator?

4-Aminobenzophenone is a Type II photoinitiator. Unlike Type I photoinitiators that undergo direct cleavage upon UV exposure, Type II photoinitiators like 4-Aminobenzophenone require a co-initiator or synergist, typically a hydrogen donor such as a tertiary amine (e.g., Triethanolamine or Ethyl 4-(dimethylamino)benzoate), to generate free radicals and initiate polymerization.[1][2] This two-component system offers versatility and can be tailored for specific applications.

Q2: My polymerization reaction is very slow or not initiating at all. What are the possible causes?

Several factors can lead to poor or no polymerization:

• Missing or Insufficient Co-initiator: 4-Aminobenzophenone requires a co-initiator to generate radicals. Ensure a suitable hydrogen donor is present in the formulation at an appropriate concentration.[1]

• UV Wavelength Mismatch: The emission spectrum of your UV lamp must overlap with the absorption spectrum of 4-Aminobenzophenone. Benzophenone derivatives typically absorb in the 225–325 nm range.[1] It is crucial to match the UV source to the photoinitiator's absorption maximum within your specific formulation, as solvents and other components can cause spectral shifts.[1]

• Incorrect Concentrations: The concentration of both the photoinitiator and co-initiator must be optimized. Sub-optimal concentrations can lead to inefficient radical generation.[1]

• Oxygen Inhibition: Oxygen in the atmosphere can quench the excited triplet state of the photoinitiator and scavenge free radicals, leading to an inhibition period at the start of the reaction and potentially incomplete curing, especially at the surface.[1]

Q3: The surface of my cured polymer is tacky or uncured. How can I resolve this?

Surface tackiness is a common issue primarily caused by oxygen inhibition.[1] To mitigate this:

• Inert Atmosphere: Conduct the curing process in an inert atmosphere, such as under a nitrogen or argon blanket, to displace oxygen.[1]

• Increase Light Intensity: A higher UV intensity can generate radicals at a faster rate, overcoming the oxygen inhibition effect.

• Optimize Photoinitiator Concentration: A higher concentration of the photoinitiator at the surface can help to counteract the effects of oxygen.

• Use of Additives: Certain additives can be included in the formulation to consume oxygen or migrate to the surface to form a barrier.

Q4: I am observing inconsistent curing results between experiments. What could be the reason?

Inconsistent results often point to issues with formulation preparation or experimental conditions:

• Incomplete Dissolution: Ensure that the 4-Aminobenzophenone and co-initiator are completely dissolved in the monomer or solvent system. Inhomogeneity can lead to localized differences in cure speed.[1]

• Variable UV Lamp Output: The intensity of UV lamps can decrease over time. Regularly check the lamp output to ensure consistent irradiation.

• Sample Thickness and Geometry: Variations in sample thickness can affect the depth of UV light penetration and lead to inconsistent curing.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered when using 4-Aminobenzophenone.

Problem	Potential Cause	Recommended Solution
No or Slow Curing	Missing or insufficient co-initiator.	Add a suitable hydrogen donor (e.g., Triethanolamine) at an optimized concentration.[1]
UV wavelength mismatch.	Match the UV lamp's emission spectrum to the absorption maximum of 4-Aminobenzophenone in your formulation.[1]
Low photoinitiator concentration.	Increase the concentration of 4-Aminobenzophenone incrementally (see optimization table below).
Surface Tackiness	Oxygen inhibition.	Cure in an inert atmosphere (e.g., nitrogen). Increase UV light intensity. Optimize the concentration of the photoinitiator system.[1]
Incomplete Curing (Through-Cure Fails)	"Inner Filter Effect" due to excessively high photoinitiator concentration, where the surface absorbs too much UV light, preventing penetration.	Reduce the concentration of 4-Aminobenzophenone. Check for spectral overlap with other formulation components that might be absorbing UV light.[1]
Low UV light intensity.	Increase the UV lamp intensity or the exposure time.
Inconsistent Results	Incomplete dissolution of the photoinitiator or co-initiator.	Ensure all components are fully dissolved and the formulation is homogeneous before curing.[1]
Fluctuations in UV lamp output.	Calibrate and monitor the UV lamp's intensity regularly.
Yellowing of the Cured Polymer	A known side effect of benzophenone-based photoinitiators.	Minimize the concentration of 4-Aminobenzophenone to the lowest effective level. Consider post-curing heat treatment if applicable.

Optimizing 4-Aminobenzophenone Concentration

The optimal concentration of 4-Aminobenzophenone is a critical parameter that influences both the rate and depth of cure. The ideal concentration is a balance between efficient radical generation and sufficient UV light penetration.

Concentration of 4-Aminobenzophenone (w/w %)	Expected Effect on Polymerization	Potential Issues
Low (e.g., < 0.5%)	Slow polymerization rate, potentially incomplete conversion.	Insufficient radical generation to overcome oxygen inhibition and drive the reaction to completion.
Optimal (e.g., 0.5% - 2.0%)	Good balance of cure speed and cure depth. Efficient polymerization.	This is the target range, but the exact optimum will depend on the specific formulation and curing conditions.
High (e.g., > 2.0%)	Rapid surface cure, but potentially poor through-cure.	"Inner filter effect" where the high concentration of photoinitiator at the surface absorbs most of the UV light, preventing it from reaching deeper into the sample. This can lead to a hard surface with a liquid or gel-like interior. May also increase yellowing.[1]

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of 4-Aminobenzophenone using Photo-DSC

This protocol uses Photo-Differential Scanning Calorimetry (Photo-DSC) to measure the heat evolved during polymerization, which is proportional to the reaction rate and conversion.

Objective: To determine the concentration of 4-Aminobenzophenone that provides the highest polymerization rate and conversion for a given formulation.

Materials:

• Monomer/Oligomer formulation

• 4-Aminobenzophenone

• Co-initiator (e.g., Triethanolamine)

• Differential Scanning Calorimeter (DSC) with a UV light source

• Aluminum DSC pans

Procedure:

• Formulation Preparation: Prepare a series of formulations with varying concentrations of 4-Aminobenzophenone (e.g., 0.5, 1.0, 1.5, 2.0, 2.5 w/w %), keeping the co-initiator concentration constant. Protect the formulations from ambient light.

• Sample Preparation: Accurately weigh 5-10 mg of a formulation into an open aluminum DSC pan.[1]

• Instrument Setup: Place the sample pan in the DSC cell. Use an empty, open aluminum pan as a reference.[1]

• Equilibration: Equilibrate the DSC cell to the desired isothermal temperature (e.g., 25°C) under a continuous nitrogen purge to eliminate oxygen.[1]

• UV Exposure: Once the baseline is stable, expose the sample to UV light of a fixed intensity and wavelength. The DSC will record the heat flow as a function of time.

• Data Analysis: The resulting exotherm peak is analyzed to determine the time to peak maximum (indicative of the rate of polymerization) and the total heat evolved (proportional to the final conversion).

• Comparison: Compare the results from the different concentrations to identify the optimal concentration that yields the fastest rate and highest conversion.

Protocol 2: Measuring Cure Depth

Objective: To evaluate the effect of 4-Aminobenzophenone concentration on the through-cure of the formulation.

Materials:

• Formulations with varying concentrations of 4-Aminobenzophenone

• Molds of a specific depth (e.g., 1-5 mm)

• UV curing system

• Micrometer or caliper

Procedure:

• Sample Preparation: Fill molds of a known depth with the different formulations.

• UV Curing: Expose the samples to UV light for a fixed period.

• Cure Depth Measurement: After curing, remove the samples from the molds. Scrape away any uncured liquid resin.

• Measurement: Measure the thickness of the cured polymer using a micrometer or caliper. This is the cure depth.

• Analysis: Plot the cure depth as a function of 4-Aminobenzophenone concentration to identify the concentration that provides the desired through-cure.

Visualizations

Signaling Pathways and Workflows

Caption: Photoinitiation mechanism of 4-Aminobenzophenone.

Caption: Workflow for optimizing 4-Aminobenzophenone concentration.

Caption: Troubleshooting logic for slow or incomplete curing.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Bulk Crystal Growth of 4-Aminobenzophenone

Welcome to the technical support center for the bulk crystal growth of 4-aminobenzophenone (4-ABP). This resource is designed for researchers, scientists, and professionals in drug development to address common challenges and provide guidance for successful crystallization experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in growing large, high-quality single crystals of 4-aminobenzophenone?

Growing high-quality bulk crystals of 4-aminobenzophenone (4-ABP) can be challenging. Key difficulties include controlling crystal morphology, preventing the formation of defects such as dislocations and mosaic blocks, and managing solvent inclusions.[1][2][3] The choice of solvent and growth technique significantly impacts the final crystal quality.[1][2][4]

Q2: Which solvents are recommended for the solution growth of 4-ABP crystals?

4-ABP is soluble in a variety of organic solvents, including chloroform, dichloromethane, ethyl acetate (B1210297), DMSO, and acetone.[1] Studies have shown that both ethyl acetate and ethanol (B145695) can be used for bulk crystal growth. However, crystals grown from ethanol tend to have higher transparency due to a lower rate of solvent inclusion compared to those grown from ethyl acetate.[1] The selection of an appropriate solvent is critical as it influences solubility, growth rate, and ultimately, the optical properties of the crystal.

Q3: Is polymorphism a concern with 4-aminobenzophenone?

While the provided search results do not explicitly detail polymorphism in 4-aminobenzophenone, it is a known phenomenon in related benzophenone (B1666685) derivatives like 4-bromobenzophenone (B181533).[5] Polymorphism, the ability of a compound to exist in more than one crystal structure, can significantly affect the physical properties of the material. Therefore, it is a crucial factor to consider during crystallization, and characterization of the resulting crystal structure (e.g., via X-ray diffraction) is recommended.

Q4: Can additives be used to improve the crystal quality and morphology of 4-ABP?

Yes, structurally similar additives can be employed to modify the morphology of 4-ABP crystals. Research has shown that using additives like 4-chlorobenzophenone (B192759) (4-ClBZP) and 4-bromobenzophenone (4-BrBZP) can help in obtaining large and defect-free crystals.[3] These additives can influence the growth rates of different crystal facets, leading to a more desirable crystal habit.[3]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the bulk crystal growth of 4-aminobenzophenone.

Problem	Possible Cause(s)	Recommended Solution(s)
No Crystal Formation	- Solution is not sufficiently supersaturated. - Nucleation is inhibited. - Cooling rate is too rapid.	- Induce Nucleation: Scratch the inner surface of the crystallization vessel with a glass rod. Introduce a seed crystal of 4-ABP.[6] - Increase Concentration: Slowly evaporate the solvent to increase the solute concentration.[6][7] - Optimize Cooling: Allow the solution to cool slowly to room temperature before further cooling in an ice bath or refrigerator.[6]
"Oiling Out" (Formation of a liquid phase instead of solid crystals)	- The boiling point of the solvent may be higher than the melting point of the solute-impurity mixture. - The solution is too concentrated, causing the solute to come out of solution above its melting point.	- Dilute the Solution: Add a small amount of fresh solvent to the heated solution and allow it to cool again slowly.[7] - Change Solvent: Select a solvent with a lower boiling point.
Rapid, Uncontrolled Crystallization	- The solution is excessively supersaturated. - The cooling process is too fast.	- Adjust Solvent Volume: Re-dissolve the crystals by heating and add a small amount of additional solvent to slightly reduce the saturation level.[7] - Control Cooling: Insulate the crystallization vessel to slow down the rate of cooling.
Poor Crystal Quality (e.g., cloudy, included solvent)	- High growth rate leading to solvent trapping. - Presence of impurities.	- Solvent Selection: Use a solvent like ethanol, which has been shown to result in lower solvent inclusion compared to ethyl acetate.[1] - Purification: Purify the starting material. A common method is to dissolve it in aqueous acetic acid, filter, and then precipitate the amine with ammonia (B1221849), repeating this process several times before recrystallizing from aqueous ethanol.[8]
Presence of Crystal Defects (dislocations, mosaic structures)	- Thermal stress during melt growth. - Inappropriate growth parameters (e.g., temperature gradient, translation rate).	- Optimize Growth Parameters: For melt growth techniques like the vertical Bridgman method, carefully control the temperature gradient and crucible lowering rate to minimize thermal stress.[2] - Annealing: Post-growth annealing can help to reduce internal stresses and improve crystalline perfection.

Experimental Protocols

Purification of 4-Aminobenzophenone

High-purity starting material is crucial for growing high-quality crystals. A recommended purification method is as follows:

• Dissolve the crude 4-aminobenzophenone in aqueous acetic acid.

• Filter the solution to remove any insoluble impurities.

• Precipitate the 4-aminobenzophenone by adding ammonia to the filtrate.

• Collect the precipitate by filtration.

• Repeat steps 1-4 several times for enhanced purity.

• Finally, recrystallize the purified 4-aminobenzophenone from an aqueous ethanol solution.[8]

Crystal Growth by Slow Evaporation

• Prepare a saturated solution of purified 4-aminobenzophenone in a suitable solvent (e.g., ethanol) at a slightly elevated temperature.

• Filter the hot solution into a clean crystallization dish.

• Cover the dish with a perforated lid (e.g., paraffin (B1166041) film with small holes) to allow for slow evaporation of the solvent.

• Place the dish in a vibration-free environment at a constant temperature.

• Monitor the solution over several days to weeks for the formation of single crystals.

Bulk Crystal Growth by Vertical Bridgman Technique

The vertical Bridgman technique is a melt growth method suitable for growing large single crystals.

• Load the purified 4-aminobenzophenone into a specially designed ampoule.

• Place the ampoule in a vertical furnace with a defined temperature gradient.

• Heat the furnace to melt the 4-aminobenzophenone completely.

• Slowly lower the ampoule through the temperature gradient. Crystallization will initiate at the cooler end of the ampoule and proceed along the length of the ampoule as it is lowered.

• The translation rate and temperature gradient are critical parameters that need to be optimized to minimize defects.[2]

Visualizations

Troubleshooting Workflow for Crystallization

Caption: A flowchart for troubleshooting common issues in the crystallization process.

Logical Relationship of Factors Affecting Crystal Quality

Caption: Factors influencing the final quality of 4-aminobenzophenone crystals.

References

• 1. 4-Aminobenzophenone | CAS:1137-41-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. ias.ac.in [ias.ac.in]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Polymorphism of 4-bromobenzophenone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 4-Aminobenzophenone | 1137-41-3 [chemicalbook.com]

Technical Support Center: Optimizing PCR Experiments and Troubleshooting

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during Polymerase Chain Reaction (PCR) experiments.

Troubleshooting Guide

This guide is designed to help you identify and resolve common problems in your PCR experiments.

Problem 1: No Amplification or Low Yield

Symptoms: No visible band or a very faint band of the expected size on an agarose (B213101) gel.

Possible Causes and Solutions:

Cause	Recommended Solution
Missing Reagent	Carefully check that all PCR components (DNA template, primers, dNTPs, polymerase, buffer) were added to the reaction mix. Using a checklist is recommended.[1]
Incorrect Annealing Temperature	If the annealing temperature is too high, primers cannot bind efficiently to the template.[2][3] Decrease the annealing temperature in increments of 2°C.[4][5] Conversely, a temperature that is too low can also sometimes lead to no specific product. An optimal annealing temperature is typically 3-5°C below the primer's melting temperature (Tm).[6]
Poor Primer Design	Primers may have incorrect sequences, secondary structures, or are not specific to the target.[2][7] Verify primer sequences and consider redesigning them using primer design software.[8]
Degraded Template DNA	The quality of the template DNA is crucial.[2] Assess DNA integrity by running it on an agarose gel. If degraded, re-extract the DNA.[2]
Insufficient Number of Cycles	Too few cycles can result in insufficient product amplification.[3] Increase the number of cycles in increments of 3-5, up to a total of 40 cycles.[4]
PCR Inhibitors	Contaminants from the DNA extraction process can inhibit the polymerase. Try diluting the template DNA or cleaning it up using a commercial kit.[1]
Suboptimal Component Concentrations	Concentrations of MgCl₂, dNTPs, or primers might be incorrect. Optimize these concentrations systematically.[9]

Problem 2: Non-Specific Amplification (Multiple Bands)

Symptoms: The presence of one or more unexpected bands in addition to the expected product on an agarose gel.

Possible Causes and Solutions:

Cause	Recommended Solution
Low Annealing Temperature	A low annealing temperature allows primers to bind to non-target sites on the template DNA.[2][10] Gradually increase the annealing temperature in 2°C increments.[4] A gradient PCR can be used to determine the optimal temperature in a single experiment.[11]
Poor Primer Design	Primers may have homology to other regions in the template DNA.[12] Use tools like BLAST to check for potential off-target binding sites and redesign primers if necessary.[4]
High Primer Concentration	Excess primers can increase the likelihood of non-specific binding.[13] Reduce the primer concentration in the reaction.[14]
High Template DNA Concentration	Too much template DNA can sometimes lead to non-specific amplification.[13] Reduce the amount of template DNA used in the reaction.[4]
Excessive MgCl₂ Concentration	High concentrations of Mg²⁺ can increase non-specific primer binding.[7] Titrate the MgCl₂ concentration to find the optimal level.
Too Many PCR Cycles	An excessive number of cycles can lead to the amplification of non-specific products.[2] Reduce the number of cycles.[4]

Problem 3: Primer-Dimer Formation

Symptoms: A low molecular weight band (typically <100 bp) is visible on the agarose gel, sometimes more intense than the target band.

Possible Causes and Solutions:

Cause	Recommended Solution
Primer Design	Primers have complementary sequences, especially at the 3' ends, leading them to anneal to each other.[10][15] Redesign primers to avoid complementarity.[12]
High Primer Concentration	An excess of primers increases the probability of them interacting with each other.[13][16] Reduce the primer concentration.[17]
Low Annealing Temperature	A low annealing temperature can facilitate the binding of primers to each other.[16] Increase the annealing temperature.[17]
Long PCR Setup Times	Extended setup times at room temperature can allow for primer-dimer formation before the reaction starts.[13] Set up reactions on ice and consider using a hot-start polymerase.[13]

Problem 4: Smeared Bands

Symptoms: A continuous smear of DNA along the lane of the agarose gel, rather than a distinct band.

Possible Causes and Solutions:

Cause	Recommended Solution
Suboptimal PCR Conditions	An annealing temperature that is too low or an extension time that is too long can lead to the generation of various non-specific products, resulting in a smear.[10] Optimize the annealing temperature and extension time.
Degraded Template DNA	Degraded DNA can lead to the formation of DNA fragments of various sizes, causing a smear.[10] Check the integrity of the template DNA on a gel and re-extract if necessary.
High Template DNA Concentration	Overloading the reaction with template DNA can sometimes cause smearing.[13] Reduce the amount of template DNA.
Contamination	Contamination with other DNA can lead to the amplification of multiple fragments.[10] Ensure proper aseptic techniques are followed to prevent contamination.

Experimental Protocols

Protocol 1: Gradient PCR for Annealing Temperature Optimization

This protocol is used to determine the optimal annealing temperature for a new set of primers in a single PCR run.

• Prepare a Master Mix: Prepare a PCR master mix containing all reagents except the template DNA. This should include water, PCR buffer, dNTPs, MgCl₂, and DNA polymerase.

• Aliquot Master Mix: Aliquot the master mix into separate PCR tubes for each temperature to be tested.

• Add Template DNA: Add the template DNA to each tube.

• Set Up Thermal Cycler: Program the thermal cycler with a temperature gradient for the annealing step. A common range is 5°C below to 5°C above the calculated lower Tm of the primer pair.[18] For example, if the calculated Tm is 60°C, you could test a gradient from 55°C to 65°C.

• Run PCR: Place the PCR tubes in the thermal cycler and start the program.

• Analyze Results: Run the PCR products on an agarose gel. The lane corresponding to the highest temperature that produces a single, sharp band of the correct size is the optimal annealing temperature.[11]

Protocol 2: Preventing Carryover Contamination with Uracil-DNA Glycosylase (UDG)

This method is effective in preventing contamination from previously amplified PCR products.[19]

• Substitute dUTP for dTTP: During PCR master mix preparation, replace some or all of the dTTP with dUTP. This ensures that all amplified products will contain uracil.[19]

• Add UDG to Subsequent Reactions: Before starting the next PCR run, add Uracil-DNA Glycosylase (UDG) to the master mix.

• Initial Incubation Step: Include an initial incubation step in your PCR program (e.g., 37°C for 15 minutes) before the initial denaturation.[20] During this step, UDG will cleave any uracil-containing DNA (i.e., contaminating amplicons from previous reactions), rendering it unable to serve as a template.[20]

• UDG Inactivation: The subsequent high-temperature initial denaturation step (e.g., 95°C) will inactivate the UDG enzyme, preventing it from degrading the newly synthesized PCR products.[20]

Visualizations

Caption: A logical workflow for troubleshooting common PCR problems.

Caption: A workflow for preventing PCR contamination in the lab.

Frequently Asked Questions (FAQs)

Q1: What are the key parameters for good primer design?

A: Effective primer design is critical for successful PCR.[2] Key considerations include:

• Length: Typically 18-24 base pairs.[21]

• GC Content: Aim for 40-60%.[21][22]

• Melting Temperature (Tm): Should be between 55-65°C, and the Tm of the forward and reverse primers should be within 5°C of each other.[2][22]

• 3' End: The 3' end should ideally be a G or C to promote binding, but avoid more than three G or C bases to prevent non-specific annealing.[15]

• Secondary Structures: Avoid sequences that can form hairpins or self-dimers.[22]

• Specificity: Primers should be specific to the target sequence to avoid off-target amplification.[2]

Q2: How can I prevent contamination in my PCR experiments?

A: Preventing contamination is crucial for reliable PCR results. Here are some essential practices:

• Dedicated Workspaces: Use separate, designated areas for sample preparation, PCR setup, and post-PCR analysis to prevent cross-contamination.[19][23]

• Unidirectional Workflow: Always move from pre-PCR to post-PCR areas. Never bring equipment or reagents from the post-PCR area back to the pre-PCR area.[24]

• Aerosol Filter Pipette Tips: Use filter tips to prevent aerosol contamination between samples.[19]

• Regular Decontamination: Clean work surfaces and equipment with solutions like 10% bleach or specialized DNA-decontaminating agents.[20]

• Use of Controls: Always include a no-template control (NTC) in every experiment to detect contamination.[19][23] In an NTC, sterile water is used instead of the DNA template.[23]

• Personal Protective Equipment (PPE): Always wear clean gloves and a lab coat, and change them frequently.[19][25]

Q3: What is a "hot-start" PCR and when should I use it?

A: Hot-start PCR is a technique that inhibits the DNA polymerase activity at room temperature during reaction setup. This prevents the formation of non-specific products and primer-dimers that can occur at lower temperatures before the PCR cycling begins. It is particularly useful for amplifying low-abundance targets or when high specificity is required.

Q4: How do I choose the right DNA polymerase for my experiment?

A: The choice of DNA polymerase depends on the specific application:

• Standard Taq Polymerase: Suitable for routine PCR amplifications.

• High-Fidelity Polymerases: These enzymes have proofreading activity, resulting in fewer errors during DNA synthesis. They are essential for applications like cloning, sequencing, and mutagenesis where high accuracy is critical.

• Long-Range Polymerases: These are blends of enzymes optimized for amplifying long DNA fragments (e.g., >5 kb).

• Hot-Start Polymerases: As mentioned above, these are used to increase specificity and reduce non-specific amplification.

Q5: What is the role of MgCl₂ in a PCR reaction?

A: Magnesium chloride (MgCl₂) is a critical cofactor for the DNA polymerase.[2] The concentration of Mg²⁺ ions affects primer annealing and enzyme activity. Suboptimal MgCl₂ concentration can lead to failed or non-specific amplification. The optimal concentration often needs to be determined empirically for each new target and primer set, typically ranging from 1.5 to 2.0 mM.[26]

References

• 1. No PCR Product! What Now? - Nordic Biosite [nordicbiosite.com]
• 2. Why Did My PCR Fail? 10 Common Problems and Fixes [synapse.patsnap.com]
• 3. PCR Troubleshooting | Bio-Rad [bio-rad.com]
• 4. Troubleshooting your PCR [takarabio.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. PCR Annealing Temperature Optimization | AAT Bioquest [aatbio.com]
• 7. PCR Basic Troubleshooting Guide [creative-biogene.com]
• 8. geneticeducation.co.in [geneticeducation.co.in]
• 9. mybiosource.com [mybiosource.com]
• 10. mybiosource.com [mybiosource.com]
• 11. bio-rad.com [bio-rad.com]
• 12. PCR Troubleshooting Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. bento.bio [bento.bio]
• 14. researchgate.net [researchgate.net]
• 15. ocw.mit.edu [ocw.mit.edu]
• 16. geneticeducation.co.in [geneticeducation.co.in]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. youtube.com [youtube.com]
• 21. addgene.org [addgene.org]
• 22. PCR Primer Design Tips - Behind the Bench [thermofisher.com]
• 23. 7 tips for avoiding DNA contamination in your PCR [takarabio.com]
• 24. 6 Ways to Minimize Contamination during PCR | labclinics.com [labclinics.com]
• 25. How to prevent PCR contamination and identify it? |Denagene [denagene.com]
• 26. genscript.com [genscript.com]

Technical Support Center: A Guide to Effective Laboratory Experimentation

Welcome to our Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals. Here you will find comprehensive troubleshooting guides and frequently asked questions (FAQs) to help you navigate and resolve common issues encountered during your laboratory experiments. Our goal is to provide clear, actionable solutions to ensure the accuracy and efficiency of your research.

Table of Contents

• General Laboratory Issues

• Polymerase Chain Reaction (PCR) Troubleshooting

• Western Blot Troubleshooting

• Cell Culture Troubleshooting

• High-Performance Liquid Chromatography (HPLC) Troubleshooting

• Mass Spectrometry (MS) Troubleshooting

• Signaling Pathways

General Laboratory Issues

This section addresses common problems that can occur in any laboratory setting.

Issue	Potential Cause	Recommended Solution
Inconsistent Results	Variation in pipetting technique	Ensure proper and consistent pipetting. Calibrate pipettes regularly.
Reagent degradation	Aliquot reagents to avoid multiple freeze-thaw cycles. Check expiration dates.
Fluctuation in incubation temperature	Use calibrated incubators and monitor temperature regularly.
Sample Contamination	Improper aseptic technique	Strictly follow aseptic techniques. Work in a clean and dedicated area.[1]
Contaminated reagents or equipment	Use sterile, high-quality reagents. Regularly clean and sterilize equipment.[1][2]
Equipment Malfunction	Lack of regular maintenance	Perform routine maintenance as per the manufacturer's instructions.
User error	Ensure all users are properly trained on equipment operation.

Polymerase Chain Reaction (PCR) Troubleshooting

PCR is a fundamental technique in molecular biology, but it can be prone to various issues. This guide provides solutions to the most common PCR problems.

FAQs for PCR

• Q: I don't see any PCR product in my gel. What could be the reason?

  • A: This could be due to several factors, including a missing reagent, poor primer design, low-quality template DNA, or incorrect PCR cycling conditions. Double-check your reaction setup and the integrity of your reagents and template.[3]

• Q: Why do I have multiple bands or a smear on my gel?

  • A: Non-specific amplification can be caused by primers annealing to unintended sites, primer-dimer formation, or using too much template DNA. Try optimizing the annealing temperature or redesigning your primers.

• Q: My positive control worked, but my experimental samples failed. What should I do?

  • A: This suggests a problem with your experimental template DNA, such as the presence of PCR inhibitors or low template concentration. Consider purifying your template DNA or performing a dilution series to overcome inhibition.[3]

Quantitative Data for PCR Optimization

Parameter	Recommended Range	Notes
Primer Concentration	0.1 - 1.0 µM	Optimal concentration should be determined empirically.
Template DNA	1 pg - 100 ng	Varies depending on the source (plasmid vs. genomic DNA).
Annealing Temperature	5°C below primer Tm	Can be optimized using a gradient PCR.
Extension Time	1 minute per kb	Dependent on the length of the target amplicon and the polymerase used.[3]

PCR Troubleshooting Logic

Caption: A logical workflow for troubleshooting PCR failure.

Standard PCR Protocol

• Reaction Setup: Prepare a master mix containing DNA polymerase, dNTPs, PCR buffer, and primers.

• Template Addition: Add the template DNA to individual PCR tubes.

• Cycling: Place the tubes in a thermal cycler and run the appropriate program (denaturation, annealing, extension).

• Analysis: Analyze the PCR products by gel electrophoresis.

Western Blot Troubleshooting

Western blotting is a powerful technique for detecting specific proteins. However, various steps can be challenging.

FAQs for Western Blot

• Q: Why am I not getting any signal on my blot?

  • A: This could be due to inefficient protein transfer, inactive antibody, or insufficient protein load. Verify transfer efficiency with Ponceau S staining and ensure your antibodies are stored and diluted correctly.

• Q: My blot has a high background. How can I reduce it?

  • A: High background can result from insufficient blocking, excessive antibody concentration, or inadequate washing. Optimize your blocking conditions and antibody dilutions, and increase the number and duration of wash steps.

• Q: I see non-specific bands on my blot. What is the cause?

  • A: Non-specific bands can be caused by the primary antibody recognizing other proteins, or the secondary antibody binding non-specifically. Ensure the specificity of your primary antibody and consider using a more specific blocking agent.

Antibody Dilution Optimization

Antibody	Starting Dilution	Incubation Time
Primary Antibody	1:1000	1 hour at RT or overnight at 4°C
Secondary Antibody	1:5000 - 1:20,000	1 hour at RT

Western Blot Workflow

Caption: A standard workflow for a Western Blot experiment.[4][5][6][7]

Standard Western Blot Protocol

• Sample Preparation: Lyse cells or tissues to extract proteins. Determine protein concentration.

• Gel Electrophoresis: Separate proteins by size using SDS-PAGE.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (PVDF or nitrocellulose).

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary and then secondary antibodies.

• Detection: Detect the protein of interest using a suitable detection method.

Cell Culture Troubleshooting

Maintaining healthy and contamination-free cell cultures is crucial for reliable experimental outcomes.

FAQs for Cell Culture

• Q: My cells are not growing. What could be the issue?

  • A: Poor cell growth can be due to various factors, including incorrect media formulation, improper CO2 levels, temperature fluctuations, or mycoplasma contamination.[8]

• Q: How can I identify contamination in my cell culture?

  • A: Bacterial contamination often causes the media to become cloudy and change color rapidly. Fungal contamination may appear as filamentous structures. Mycoplasma is not visible by light microscopy and requires specific testing.[1][2][9][10][11][12][13]

• Q: What should I do if I suspect contamination?

  • A: Immediately isolate the suspected culture. If confirmed, discard the contaminated culture and decontaminate the incubator and biosafety cabinet thoroughly.[1]

Common Cell Culture Contaminants

Contaminant	Visual Cues	Recommended Action
Bacteria	Cloudy media, rapid pH drop (yellow color)	Discard culture, decontaminate workspace.[1][9][13]
Yeast	Turbid media, small budding particles	Discard culture, decontaminate workspace.[1][13]
Mold	Filamentous growth, visible colonies	Discard culture, decontaminate workspace.[1][13]
Mycoplasma	No visible signs, but affects cell health	Test with a mycoplasma detection kit.[2][13]

Aseptic Technique Workflow

Caption: A workflow for maintaining aseptic technique in cell culture.

Protocol for Aseptic Technique

• Prepare the Workspace: Clean the biological safety cabinet with 70% ethanol.

• Sterilize Materials: All media, reagents, and equipment entering the hood must be sterile.

• Personal Protective Equipment: Wear a clean lab coat and sterile gloves.

• Handling Cultures: Minimize the time that culture vessels are open. Never pass non-sterile items over open containers.

• Clean Up: After work is complete, clean the work area again with 70% ethanol.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

HPLC is a key analytical technique, and maintaining its performance is essential for accurate quantification.

FAQs for HPLC

• Q: Why are my peak retention times shifting?

  • A: Retention time shifts can be caused by changes in mobile phase composition, flow rate, column temperature, or column degradation. Ensure your mobile phase is prepared consistently and that the system is properly equilibrated.[14][15][16][17][18]

• Q: What causes poor peak shape (tailing or fronting)?

  • A: Peak tailing can be due to interactions between the analyte and active sites on the column, while fronting can be caused by column overload. Using a guard column and optimizing the mobile phase pH can help.[19][20][21][22]

• Q: I am observing ghost peaks in my chromatogram. What are they?

  • A: Ghost peaks can arise from contaminants in the sample or mobile phase, or from carryover from a previous injection. Ensure high-purity solvents and proper cleaning of the injector.[20]

Troubleshooting HPLC Retention Time Shifts

Caption: A decision tree for troubleshooting HPLC retention time shifts.

Standard HPLC Protocol

• Mobile Phase Preparation: Prepare and degas the mobile phase.

• System Equilibration: Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Sample Injection: Inject the sample onto the column.

• Data Acquisition: Record the chromatogram.

• Data Analysis: Integrate peaks and quantify the results.

Mass Spectrometry (MS) Troubleshooting

Mass spectrometry is a highly sensitive technique, and maintaining optimal performance is critical.

FAQs for Mass Spectrometry

• Q: Why is my signal intensity low or absent?

  • A: Poor signal can be due to a dirty ion source, incorrect tuning, or sample suppression. Regularly clean the ion source and tune the instrument.[23][24][25][26][27][28]

• Q: I am seeing high background noise. What is the cause?

  • A: High background can be caused by contaminated solvents, gas leaks, or a contaminated source. Use high-purity solvents and check for leaks in the system.[29]

• Q: My mass accuracy is poor. How can I fix this?

  • A: Poor mass accuracy is often due to an outdated calibration. Calibrate the instrument regularly with an appropriate standard.[23]

Troubleshooting Poor MS Signal

Caption: A workflow for troubleshooting poor signal in mass spectrometry.[30]

Standard MS Operating Procedure

• System Startup: Turn on the instrument and allow it to reach operating vacuum.

• Tuning and Calibration: Tune and calibrate the instrument using a standard solution.

• Method Development: Develop an acquisition method with appropriate parameters.

• Sample Analysis: Introduce the sample into the instrument.

• Data Analysis: Process and interpret the resulting mass spectra.

Signaling Pathways

Understanding key signaling pathways is essential for many areas of research, including drug development.

Epidermal Growth Factor Receptor (EGFR) Signaling Pathway

The EGFR signaling pathway plays a crucial role in cell proliferation, differentiation, and survival.[31][32][33][34]

Caption: A simplified diagram of the EGFR signaling pathway.

Toll-like Receptor (TLR) Signaling Pathway

TLRs are key components of the innate immune system, recognizing pathogen-associated molecular patterns (PAMPs).[35][36][37][38][39]

Caption: A simplified diagram of the MyD88-dependent TLR signaling pathway.

References

• 1. yeasenbio.com [yeasenbio.com]
• 2. 细胞培养污染故障排除 [sigmaaldrich.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Western Blot: The Complete Guide | Antibodies.com [antibodies.com]
• 5. researchgate.net [researchgate.net]
• 6. The principle and method of Western blotting (WB) | MBL Life Sience -GLOBAL- [mblbio.com]
• 7. azurebiosystems.com [azurebiosystems.com]
• 8. adl.usm.my [adl.usm.my]
• 9. Cell Culture Contamination | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. corning.com [corning.com]
• 11. Troubleshooting Cell Culture Contamination: A Comprehensive Guide - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. goldbio.com [goldbio.com]
• 13. Contaminant Help - UNC Lineberger [unclineberger.org]
• 14. youtube.com [youtube.com]
• 15. Troubleshooting HPLC Column Retention Time Drift - Hawach [hawachhplccolumn.com]
• 16. agilent.com [agilent.com]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. uhplcs.com [uhplcs.com]
• 21. hplc.eu [hplc.eu]
• 22. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 23. gmi-inc.com [gmi-inc.com]
• 24. gentechscientific.com [gentechscientific.com]
• 25. zefsci.com [zefsci.com]
• 26. biotage.com [biotage.com]
• 27. ssi.shimadzu.com [ssi.shimadzu.com]
• 28. chromatographyonline.com [chromatographyonline.com]
• 29. agilent.com [agilent.com]
• 30. cgspace.cgiar.org [cgspace.cgiar.org]
• 31. bosterbio.com [bosterbio.com]
• 32. lifesciences.danaher.com [lifesciences.danaher.com]
• 33. creative-diagnostics.com [creative-diagnostics.com]
• 34. ClinPGx [clinpgx.org]
• 35. Toll-like Receptor Signaling | Cell Signaling Technology [cellsignal.com]
• 36. bosterbio.com [bosterbio.com]
• 37. creative-diagnostics.com [creative-diagnostics.com]
• 38. Molecular mechanisms of regulation of Toll-like receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 39. Toll-Like Receptor Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Amine Synergists with Benzophenone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimization of amine synergists in benzophenone-based photoinitiation systems.

Troubleshooting Guide

This guide addresses common problems encountered during experiments involving benzophenone (B1666685) and amine synergists, offering potential causes and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
1. Slow or Incomplete Polymerization	- Missing Co-initiator: Benzophenone is a Type II photoinitiator and requires a hydrogen donor (the amine synergist) to generate initiating radicals efficiently.[1] - UV Source Mismatch: The emission spectrum of the UV lamp does not sufficiently overlap with the absorption spectrum of the benzophenone/amine system.[1] - Incorrect Concentrations: Suboptimal concentrations of the photoinitiator or the amine synergist can lead to inefficient radical generation.[1] - Oxygen Inhibition: Atmospheric oxygen can quench the excited state of the photoinitiator and scavenge radicals, hindering polymerization.[2][3][4][5][6][7]	- Add a suitable amine synergist: Ensure a tertiary amine like Triethanolamine (TEOA), N-methyldiethanolamine (MDEA), or an aminobenzoate (e.g., EDB, EHA) is present in the formulation.[1][2][5][6] - Match UV lamp to initiator: Use a UV source with an emission peak that corresponds to the absorption maximum of your benzophenone derivative (typically 225–325 nm).[1] - Optimize concentrations: Typically, the photoinitiator is used at 0.5-5% by weight. The amine synergist is often used in a 1:1 or 1:2 molar ratio relative to the photoinitiator.[1] Perform a concentration screening experiment to find the optimal ratio for your system. - Mitigate oxygen inhibition: Cure in an inert atmosphere (e.g., nitrogen or argon).[1] Alternatively, increase the light intensity or the concentration of the amine synergist, which also helps to consume oxygen.[1][5][6]
2. Tacky or Uncured Surface	- Oxygen Inhibition: This is the most common cause of surface tackiness, as oxygen concentration is highest at the air-interface.[2][5][8][6]	- Inert Atmosphere: The most effective solution is to cure under a nitrogen or argon blanket.[1] - Increase Amine Concentration: A higher concentration of the amine synergist can help to scavenge oxygen at the surface.[5][8][6] - Use Acrylated Amines: These synergists can co-polymerize into the network, reducing migration and improving surface cure.[5] - Lamination: Applying a transparent film (e.g., Mylar) over the sample can block oxygen exposure during curing.
3. Yellowing of the Cured Polymer	- Amine Degradation: Certain amines, especially aromatic amines, can form colored byproducts upon oxidation or exposure to UV light.[9][10] - Photoinitiator Byproducts: The photoreaction of benzophenone can sometimes lead to the formation of chromophoric (color-producing) species.[11] - Heat Degradation: Excessive heat during or after curing can cause thermal degradation of the polymer or additives, leading to discoloration.[9]	- Select Appropriate Amines: Prefer aliphatic amines (e.g., TEOA, MDEA) over aromatic amines where color stability is critical.[9][12][13] - Optimize Light Exposure: Use the minimum UV dose necessary for a full cure to reduce the formation of degradation products. - Incorporate Light Stabilizers: Consider adding Hindered Amine Light Stabilizers (HALS) to trap free radicals and prevent post-cure degradation.[9] - Control Temperature: Ensure the curing process does not generate excessive heat.
4. Poor Depth of Cure	- Inner Filter Effect: Other components in the formulation (e.g., pigments, UV absorbers) may be absorbing the UV light, preventing it from penetrating deep into the sample.[1][14] - Low Light Intensity: The UV source may not be powerful enough to penetrate the full thickness of the sample.	- Check Spectral Overlap: Ensure the absorption spectra of other components do not excessively overlap with that of the photoinitiator.[1] Adjust concentrations if necessary. - Increase Light Intensity: Use a higher-powered UV lamp. - Use a More Transparent Synergist: Ensure the amine synergist itself is not contributing significantly to the inner filter effect. Aliphatic amines are generally transparent above 260 nm.[12][13]
5. Inconsistent or Irreproducible Results	- Solvent Effects: The polarity of the solvent can affect the efficiency of the hydrogen abstraction process from the amine by the excited benzophenone.[1] - Variable Oxygen Levels: Fluctuations in ambient air currents can change the degree of oxygen inhibition between experiments. - Component Instability: Degradation of monomers, photoinitiators, or synergists over time can lead to variable performance.	- Maintain a Consistent Solvent System: Use the same solvent and ensure consistent purity for all experiments. Benzophenone derivatives are often more reactive in nonpolar solvents.[1][15] - Standardize Curing Conditions: Control the atmosphere (preferably inert), temperature, and distance from the UV source for every experiment. - Use Fresh Components: Store all chemicals under the recommended conditions and use fresh solutions for critical experiments.

Frequently Asked Questions (FAQs)

Q1: What is the role of the amine synergist in a benzophenone photoinitiator system?

A1: Benzophenone is a Type II photoinitiator. Upon absorbing UV light, it transitions to an excited triplet state. In this state, it cannot directly initiate polymerization. The amine synergist acts as a hydrogen donor. The excited benzophenone abstracts a hydrogen atom from the amine, creating a benzophenone ketyl radical and a highly reactive aminoalkyl radical. This aminoalkyl radical is the primary species that initiates the polymerization of monomers (e.g., acrylates).[5][6][14] Additionally, tertiary amines are effective oxygen scavengers, which helps to mitigate oxygen inhibition, particularly at the surface.[2][5][6]

Q2: How do I select the best amine synergist for my system?

A2: The choice depends on several factors:

• Reactivity: Tertiary amines with α-hydrogens are generally effective. Common choices include N-methyldiethanolamine (MDEA), Triethanolamine (TEOA), and aminobenzoates like Ethyl-4-(dimethylamino)benzoate (EDB).[2][5][6]

• Yellowing: If color stability is crucial, aliphatic amines (like MDEA and TEOA) are often preferred over aromatic amines, which can be more prone to oxidative yellowing.[9][10]

• Migration: For applications where low migration is critical (e.g., food packaging, biomedical devices), consider using acrylated amines or polymeric amines. These larger molecules can co-polymerize into the polymer network, reducing their mobility.[5][16]

• Solubility: The synergist must be fully soluble in your monomer/oligomer formulation.

Q3: What is the optimal concentration ratio of benzophenone to amine synergist?

A3: While the optimal ratio should be determined empirically for each specific formulation, a common starting point is a 1:1 or 1:2 molar ratio of benzophenone to amine.[1] The concentration of the amine can be increased to enhance surface cure and overcome oxygen inhibition, but excessive concentrations may negatively impact the physical properties of the final polymer.[8]

Q4: Can I use benzophenone without an amine synergist?

A4: While technically possible in some systems that contain other hydrogen donors (like certain monomers or solvents), the initiation efficiency will be extremely low.[1] For practical and efficient polymerization, a dedicated amine synergist is considered essential for benzophenone-based systems.[1]

Q5: Why is my formulation not curing even with the correct components?

A5: First, verify that your UV lamp's emission spectrum overlaps with the absorption spectrum of your benzophenone derivative (typically in the 225-325 nm range).[1] A mismatch is a common cause of failure. Second, ensure that there are no potent inhibitors in your formulation. Besides oxygen, certain impurities in monomers or solvents can prevent polymerization. Finally, re-verify the concentrations of both the photoinitiator and the synergist.

Data Presentation

Table 1: Comparison of Common Amine Synergists

Amine Synergist	Chemical Name	Type	Key Advantages	Potential Issues
MDEA	N-Methyldiethanolamine	Aliphatic	High reactivity, good oxygen scavenger, low yellowing.[2][5][6]	Low molecular weight, potential for migration.
TEOA	Triethanolamine	Aliphatic	High reactivity, effective oxygen scavenger.[8]	Can be hygroscopic, potential for migration.
EDB	Ethyl-4-(dimethylamino)benzoate	Aromatic	High reactivity, good solubility in many formulations.[2][5][6]	Can contribute to yellowing.[9][10]
EHA	2-Ethylhexyl-4-dimethylaminobenzoate	Aromatic	More hydrophobic than EDB, often used in lithographic inks.[2][5]	Can contribute to yellowing.[9][10]
Acrylated Amines	e.g., Di- and Tri-functional Acrylated Amines	Acrylated	Low migration (co-polymerizable), improves surface cure.[5]	Can increase formulation viscosity.

Experimental Protocols

Protocol 1: Determining Photoinitiator System Efficiency via Photo-DSC

This protocol outlines the use of Photo-Differential Scanning Calorimetry (Photo-DSC) to measure the heat flow during photopolymerization, which is proportional to the rate of reaction.

1. Materials and Equipment:

• Differential Scanning Calorimeter (DSC) with a photocalorimetry accessory and a UV light source (e.g., high-pressure mercury lamp).

• Monomer/oligomer formulation (e.g., Trimethylolpropane triacrylate, TMPTA).

• Benzophenone (BP).

• Amine synergist to be tested.

• Aluminum DSC pans and lids.

• Micropipette.

2. Sample Preparation:

• Prepare a stock solution of the monomer containing a fixed concentration of benzophenone (e.g., 2% w/w).

• Create a series of formulations by adding different concentrations of the amine synergist to the stock solution (e.g., 0.5%, 1%, 2%, 3% w/w).

• Using a micropipette, accurately weigh 2-3 mg of the formulation into an aluminum DSC pan. Do not seal the pan to allow for UV exposure.

3. Photo-DSC Measurement:

• Place the sample pan in the DSC cell. Place an empty, sealed pan in the reference position.

• Equilibrate the cell at the desired isothermal temperature (e.g., 30°C) under a nitrogen purge to eliminate oxygen.

• Allow the system to stabilize for 2-3 minutes to achieve a stable heat flow baseline.

• Open the shutter of the UV lamp to irradiate the sample for a fixed duration (e.g., 2 minutes). The DSC will record the exothermic heat flow as a function of time.

• Close the shutter and continue recording for a few minutes to allow the heat flow to return to the baseline.

4. Data Analysis:

• Integrate the area under the exothermic peak to determine the total heat of polymerization (ΔH, in J/g).

• The rate of polymerization (Rp) is proportional to the heat flow (dq/dt). The peak maximum of the exotherm corresponds to the maximum polymerization rate.

• Compare the total heat evolved and the maximum polymerization rate for the different amine concentrations to determine the optimal formulation.

Protocol 2: Monitoring Conversion with Real-Time FTIR (RT-FTIR)

This protocol uses RT-FTIR to monitor the decrease in the acrylate (B77674) double bond absorption peak, providing a direct measure of monomer conversion.

1. Materials and Equipment:

• FTIR spectrometer equipped with a UV light guide and source.

• Formulations as prepared in Protocol 1.

• BaF₂ or KBr salt plates.

• Spacers of known thickness (e.g., 25 µm).

2. Sample Preparation:

• Place a spacer on a salt plate.

• Apply a small drop of the liquid formulation onto the plate.

• Carefully place a second salt plate on top to create a thin film of uniform thickness.

3. RT-FTIR Measurement:

• Place the sample assembly in the FTIR sample compartment.

• Position the UV light guide to ensure uniform irradiation of the sample area being measured.

• Begin collecting FTIR spectra in rapid succession (e.g., 1 spectrum per second).

• After a few seconds to establish a baseline, turn on the UV source to initiate polymerization.

• Continue collecting spectra until the reaction is complete (i.e., the acrylate peak height no longer changes).

4. Data Analysis:

• Monitor the area or height of the acrylate C=C peak (e.g., at ~1636 cm⁻¹ or ~810 cm⁻¹).

• Normalize this peak against an internal standard peak that does not change during the reaction (e.g., a C=O ester peak at ~1725 cm⁻¹).

• Calculate the percent conversion at time 't' using the formula: Conversion (%) = [1 - (Peak Area_t / Peak Area_0)] * 100

• Plot conversion versus time to obtain polymerization profiles for each formulation.

Visualizations

Benzophenone Photoinitiation Mechanism

Caption: Reaction pathway for Type II photoinitiation with Benzophenone and an Amine Synergist.

Experimental Workflow for System Optimization

Caption: Logical workflow for the optimization of an amine synergist in a photopolymerization system.

Troubleshooting Logic Flow

Caption: A decision tree for troubleshooting common photopolymerization issues.

References

• 1. benchchem.com [benchchem.com]
• 2. pcimag.com [pcimag.com]
• 3. Photoinitiating systems and kinetics of frontal photopolymerization processes – the prospects for efficient preparation of composites and thick 3D str ... - Polymer Chemistry (RSC Publishing) DOI:10.1039/D1PY00596K [pubs.rsc.org]
• 4. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 5. radtech.org [radtech.org]
• 6. Effect of Amine Synergists on the Electron Beam Curing Properties of Acrylate Based Coatings - Radtech [radtech-europe.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Yellowing in UV-Cured Coatings: Causes, Mechanisms, and Solutions-EASTOMAT_A Reliable Supplier of Specialty Chemicals [eastomat.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. EP2550250A2 - Amine synergists and their use in radiation curing - Google Patents [patents.google.com]
• 13. EP2550250B1 - Amine synergists and their use in radiation curing - Google Patents [patents.google.com]
• 14. kar.kent.ac.uk [kar.kent.ac.uk]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]

troubleshooting unexpected results in photopolymerization

Welcome to the Photopolymerization Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot unexpected results in their photopolymerization experiments. Browse our troubleshooting guides and frequently asked questions (FAQs) to find solutions to common issues.

Troubleshooting Guides

This section provides detailed answers to specific problems you may encounter during photopolymerization.

Issue: Incomplete or Tacky Surface Cure

Q1: My polymerized sample has a tacky or uncured surface, but the bulk of the material seems cured. What is the cause and how can I fix it?

A1: This is a classic sign of oxygen inhibition. Oxygen in the air can interfere with the free radical polymerization process at the surface, preventing complete curing.[1][2] Free radicals react with oxygen to form stable peroxy radicals, which slows down or terminates the polymerization chain reaction.[1]

Here are several strategies to mitigate oxygen inhibition:

• Increase Light Intensity: A higher light intensity generates a greater concentration of free radicals, which can help to consume the dissolved oxygen more rapidly and initiate polymerization.[2][3]

• Modify the Curing Environment:

  • Inert Atmosphere: The most effective method is to remove oxygen from the curing environment.[1] This can be achieved by using a nitrogen or argon blanket over the sample during curing.[2][3]

  • Barrier Coating: Applying a transparent film over the surface of the resin before curing can physically block oxygen.[1] Waxes that migrate to the surface during curing can also serve as a barrier.[1]

• Formulation Adjustments:

  • Add Oxygen Scavengers: Certain additives can be included in the formulation to react with and consume oxygen. Thiols and amines are common examples.[1][2]

  • Photoinitiator Selection: Using a photoinitiator that absorbs light at shorter wavelengths (290–370nm) can improve surface cure speed and reduce the impact of oxygen inhibition.[1]

Issue: Low Monomer Conversion or Incomplete Polymerization Throughout the Sample

Q2: My entire sample is not fully cured, resulting in poor mechanical properties. What are the potential causes and solutions?

A2: Low monomer conversion can stem from several factors, from the formulation itself to the curing conditions. Incomplete polymerization can lead to the leaching of unreacted monomers, which can cause cytotoxicity in biomedical applications.[4]

Troubleshooting Steps:

• Verify Formulation Components:

  • Monomer Purity: Impurities in the monomer, such as water in anhydride-based systems, can act as chain terminators and hinder polymerization.[5] Ensure monomers are properly stored and consider purification if necessary.[5]

  • Photoinitiator Concentration and Type: The photoinitiator concentration and its absorption spectrum must be appropriate for the monomer system and the light source.[6] Ensure the photoinitiator's absorbance matches the wavelength of your UV lamp.[6]

• Optimize Curing Parameters:

  • Light Intensity and Exposure Time: Insufficient light intensity or exposure time will result in a low degree of conversion.[7] The total energy delivered to the sample (Joules/cm²) is a critical factor.[3]

  • Light Penetration: For thick or highly filled samples, light may not penetrate sufficiently to cure the entire depth.[4] Consider using a more penetrating wavelength of light or reducing the sample thickness.

• Monitor the Reaction:

  • Real-Time FTIR Spectroscopy: This technique can be used to monitor the disappearance of reactive functional groups (e.g., C=C double bonds in acrylates) in real-time to determine the degree of conversion.[8][9]

Issue: Polymer Deformation, Shrinkage, or Stress-Related Defects

Q3: My cured polymer is warped, cracked, or shows other signs of stress. How can I minimize these effects?

A3: Polymerization shrinkage is an inherent characteristic of most photopolymerization reactions, as monomers transition from being separated by van der Waals distances to being covalently bonded.[4] This shrinkage can induce stress, leading to deformation and mechanical failure.[4]

Strategies to Reduce Shrinkage and Stress:

• Monomer/Oligomer Selection:

  • High Molecular Weight Monomers: Using monomers or oligomers with a higher molecular weight can reduce the concentration of reactive groups, thus decreasing overall shrinkage.[10]

  • Ring-Opening Monomers: Monomers that undergo ring-opening polymerization, such as siloranes, can exhibit significantly lower shrinkage compared to conventional acrylates and methacrylates.[4]

• Formulation with Fillers: Incorporating inorganic fillers into the resin can reduce the volume of the organic matrix, thereby decreasing overall polymerization shrinkage.[4]

• Control the Reaction Rate:

  • "Soft-Start" Curing: Beginning with a lower light intensity and gradually increasing it can slow down the initial polymerization rate, allowing for stress relaxation before the material fully solidifies.[4]

• Addition-Fragmentation Chain Transfer (AFCT) Agents: These agents can be added to the formulation to create a more homogeneous polymer network, which can help to reduce shrinkage stress.[4]

Frequently Asked Questions (FAQs)

Q: How can I measure the degree of monomer conversion in my photopolymerization experiment?

A: Real-Time Fourier Transform Infrared (RT-FTIR) spectroscopy is a widely used and effective method for determining the degree of conversion.[8][9][11] The technique monitors the decrease in the infrared absorbance of the reactive functional groups (e.g., the C=C double bond in acrylates at around 1638 cm⁻¹) as they are consumed during polymerization.[12][13]

Q: What is the "gel point" and why is it important?

A: The gel point is the stage during polymerization at which the liquid resin begins to transition into a solid, cross-linked network. Beyond this point, the material's viscosity increases significantly, and it can no longer flow. Understanding the gel point is crucial because shrinkage stress begins to build up significantly after this transition.[4]

Q: Can I perform photopolymerization without a photoinitiator?

A: In some cases, yes. Certain monomers, particularly acrylates and methacrylates, can undergo photopolymerization without a photoinitiator when exposed to short-wavelength UV radiation (e.g., 172 nm).[14] However, for most applications using standard UV lamps (e.g., 365 nm), a photoinitiator is necessary to efficiently absorb the light and generate the initiating radicals.

Q: My 3D printed parts are failing or showing inconsistencies. What are some common troubleshooting steps for vat photopolymerization?

A: For vat photopolymerization (e.g., SLA, DLP), common issues include print failures, poor layer adhesion, and surface defects.[15] Troubleshooting steps often involve:

• Checking Resin and Vat: Ensure the resin is well-mixed and free of debris.[15]

• Verifying Exposure Settings: Incorrect exposure times for bottom and subsequent layers can lead to adhesion problems or over-curing.[15]

• Optimizing Lift Speed: A lift speed that is too fast can cause layers to separate.[15]

• Inspecting the Light Source: Ensure the light source is functioning correctly and providing uniform illumination.

Experimental Protocols

Protocol 1: Measuring Monomer Conversion using Real-Time FTIR (RT-FTIR) Spectroscopy

This protocol outlines the general steps for monitoring the kinetics of photopolymerization.

Materials and Equipment:

• FTIR Spectrometer with a sample compartment accessible to a UV/Visible light source

• UV/Visible light source (e.g., mercury lamp, LED) with a defined wavelength and intensity

• Liquid photopolymer formulation

• KBr or NaCl salt plates (for transmission) or an ATR crystal

• Micropipette

Procedure: [8][12]

• Instrument Setup: Configure the FTIR spectrometer to collect spectra in rapid succession (e.g., one scan per second).

• Sample Preparation:

  • Transmission: In a UV-filtered environment, place a small drop of the liquid resin onto a salt plate. Gently place a second plate on top to create a thin film of a known thickness.

  • ATR: Place a drop of the liquid resin directly onto the ATR crystal.

• Acquire Initial Spectrum: Record an initial IR spectrum of the uncured sample. This will serve as your time-zero reference.

• Initiate Polymerization: Position the sample in the spectrometer and align the light source to irradiate the sample.

• Real-Time Data Collection: Simultaneously start the light exposure and the rapid collection of IR spectra.

• Data Analysis:

  • Identify the characteristic absorption peak of the reactive monomer group (e.g., ~1638 cm⁻¹ for the C=C bond of acrylates).

  • The degree of conversion at a given time (t) can be calculated using the following formula, often referencing a stable internal standard peak: Conversion (%) = [1 - (A_t / A_0)] * 100 Where A_t is the area of the monomer peak at time t, and A_0 is the initial area of the monomer peak.[9]

Protocol 2: Measuring Polymerization Shrinkage Stress

This protocol provides a general overview of how to measure the stress that develops during photopolymerization.

Materials and Equipment:

• Tensilometer or a universal testing machine (UTM) with a load cell[16]

• Custom sample holder/jig to secure the sample

• UV/Visible light source

• Photopolymer formulation

Procedure (Conceptual Overview): [16][17]

• Sample Preparation: The liquid resin is placed in a specifically designed mold or holder that is attached to the grips of the tensilometer. The setup is designed so that as the material cures and shrinks, it pulls on the load cell.

• Initiation of Polymerization: The light source is activated to begin curing the sample.

• Stress Measurement: The tensilometer records the force generated by the shrinking polymer over time. This force, divided by the cross-sectional area of the sample, gives the polymerization shrinkage stress.

• Data Analysis: The output is a plot of shrinkage stress versus time, from which parameters like the maximum stress and the rate of stress development can be determined.

Data Presentation

Table 1: Influence of Curing Conditions on Polymerization of a Hypothetical Acrylate Formulation

Parameter	Condition 1	Condition 2	Condition 3
Light Intensity	Low (10 mW/cm²)	High (100 mW/cm²)	High (100 mW/cm²)
Atmosphere	Air	Air	Nitrogen
Time to 90% Conversion	120 s	15 s	8 s
Final Monomer Conversion	85%	95%	99%
Surface Tackiness	High	Low	None

This table is a generalized representation based on principles discussed in the cited literature and is for illustrative purposes.

Visualizations

Caption: A logical workflow for troubleshooting common issues in photopolymerization experiments.

Caption: The mechanism of oxygen inhibition in free radical photopolymerization.

References

• 1. How to Reduce the Effects of Oxygen Inhibition | Bomar [bomar-chem.com]
• 2. radtech.org [radtech.org]
• 3. How to Overcome Oxygen Inhibition in Light-Curable Adhesives - Dymax [dymax.com]
• 4. Photopolymerization shrinkage: strategies for reduction, measurement methods and future insights - Polymer Chemistry (RSC Publishing) DOI:10.1039/D3PY00261F [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Conversion kinetics of rapid photo-polymerized resin composites | Pocket Dentistry [pocketdentistry.com]
• 8. benchchem.com [benchchem.com]
• 9. Review of quantitative and qualitative methods for monitoring photopolymerization reactions - Polymer Chemistry (RSC Publishing) DOI:10.1039/D2PY01538B [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A Reliable Method of Measuring the Conversion Degrees of Methacrylate Dental Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Study on the Photopolymerization Kinetics of Selected Dental Resins Using Fourier Infrared Spectroscopy (FTIR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. phrozen3d.com [phrozen3d.com]
• 16. Analytical methods for the measurement of polymerization kinetics and stresses of dental resin-based composites: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Polymerization shrinkage and shrinkage stress development in ultra-rapid photo-polymerized bulk fill resin composites - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of 4-Aminobenzophenone Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist you in enhancing the stability of 4-Aminobenzophenone (4-ABP) solutions during your experiments.

Troubleshooting Guide

Issue 1: Yellowing or Discoloration of 4-ABP Solution

Question: My 4-Aminobenzophenone solution is turning yellow or brown. What is causing this, and how can I prevent it?

Answer:

Discoloration of your 4-ABP solution is a common indicator of degradation, primarily due to oxidation and photodegradation. The aromatic amine group in 4-ABP is susceptible to oxidation, which can be initiated by exposure to light, atmospheric oxygen, and certain metal ions. This leads to the formation of colored impurities.

Troubleshooting Steps:

• Protect from Light: 4-ABP is photosensitive.[1] Always store 4-ABP solutions in amber-colored vials or wrap the container with aluminum foil to block light. Conduct experiments under reduced light conditions whenever possible.

• Deoxygenate Solvents: Before preparing your solution, sparge the solvent with an inert gas like nitrogen or argon for 15-30 minutes to remove dissolved oxygen.

• Use an Inert Atmosphere: After preparation, blanket the headspace of your solution container with an inert gas before sealing.

• Solvent Purity: Use high-purity, peroxide-free solvents. Ethers and other solvents can form peroxides over time, which will accelerate the oxidation of 4-ABP.

• Consider Antioxidants: For applications where they will not interfere with your experiment, consider adding a suitable antioxidant. Common choices for stabilizing amine solutions include butylated hydroxytoluene (BHT) or ascorbic acid. Start with a low concentration (e.g., 0.01% w/v) and test for compatibility and effectiveness.

Issue 2: Precipitation or Cloudiness in Acidic 4-ABP Solutions

Question: I'm observing a precipitate forming in my acidic 4-ABP solution. What's happening?

Answer:

4-Aminobenzophenone is a weak base and its solubility is pH-dependent. In strongly acidic conditions (pH 1-3), it protonates to form a more soluble salt. However, if the pH is not sufficiently low, or if the concentration of 4-ABP is high, precipitation can occur. Temperature also plays a role in solubility.

Troubleshooting Steps:

• Verify pH: Ensure the pH of your solution is consistently within the optimal range for solubility (typically pH 1-3 for protonation). Use a calibrated pH meter for accurate measurements.

• Adjust Concentration: If possible, try working with a lower concentration of 4-ABP.

• Temperature Control: Maintain a consistent temperature. As temperature can affect solubility, avoid drastic temperature fluctuations. A study on 4-ABP dissociation was conducted at temperatures between 10°C and 40°C.[2]

• Co-Solvents: If compatible with your experimental design, the addition of a co-solvent such as ethanol (B145695) or methanol (B129727) can improve the solubility of 4-ABP.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 4-Aminobenzophenone in solution?

A1: The primary degradation pathways for 4-ABP in solution are:

• Photodegradation: Exposure to light, particularly UV light, can lead to the formation of radical species and subsequent oxidation or polymerization. Functional groups like carbonyls and aromatic amines make molecules susceptible to photosensitivity.[3][4]

• Oxidation: The aromatic amine group is readily oxidized, especially in the presence of oxygen, metal ions, or peroxides. This can lead to the formation of colored byproducts.

• Acid/Base Hydrolysis: While the amide-like character of the benzophenone (B1666685) might suggest some hydrolytic susceptibility, for many aromatic amines, significant hydrolysis occurs only at extreme pH values and elevated temperatures.

Q2: How should I store my 4-Aminobenzophenone solutions to ensure maximum stability?

A2: For optimal stability, store 4-ABP solutions:

• Protected from light: Use amber glass containers or wrap clear containers in foil.

• At a low temperature: Refrigeration (2-8°C) is generally recommended. For long-term storage, consider freezing (-20°C), but ensure the solvent system is appropriate to prevent precipitation upon thawing.

• Under an inert atmosphere: Purge the solvent with nitrogen or argon before use and blanket the headspace of the container with the inert gas.

• In a tightly sealed container: This prevents solvent evaporation and exposure to atmospheric oxygen and moisture.

Q3: What analytical techniques are suitable for monitoring the stability of 4-ABP solutions?

A3: High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective method for monitoring the stability of 4-ABP solutions. A stability-indicating HPLC method should be able to separate the intact 4-ABP from its degradation products. For identification of unknown degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool.[5][6]

Q4: Are there any known incompatibilities of 4-Aminobenzophenone with common pharmaceutical excipients?

A4: Yes, as a primary aromatic amine, 4-ABP is susceptible to the Maillard reaction with reducing sugars like lactose.[7][8] This can lead to the formation of colored degradants. It is also advisable to assess compatibility with excipients that may contain reactive impurities, such as peroxides in povidone or aldehydes in polyethylene (B3416737) glycols. Compatibility studies with microcrystalline cellulose (B213188) have also been a subject of research for lactose-incompatible drugs.[9]

Experimental Protocols

Protocol 1: Forced Degradation Study for 4-Aminobenzophenone

This protocol outlines a general procedure for conducting forced degradation studies to identify potential degradation products and develop a stability-indicating analytical method.

Objective: To generate potential degradation products of 4-ABP under various stress conditions.

Materials:

• 4-Aminobenzophenone

• High-purity solvent (e.g., acetonitrile (B52724) or methanol)

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% solution

• HPLC system with UV detector

• Photostability chamber

• Oven

Methodology:

• Stock Solution Preparation: Prepare a stock solution of 4-ABP in the chosen solvent at a suitable concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and 1 M HCl in separate vials. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and 1 M NaOH in separate vials. Heat at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Place the solid 4-ABP and the stock solution in an oven at 80°C for 48 hours.

  • Photolytic Degradation: Expose the stock solution in a transparent container to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[3][10] A control sample should be wrapped in foil to exclude light.

• Sample Analysis:

  • At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw aliquots of the stressed samples.

  • Neutralize the acid and base hydrolysis samples before analysis.

  • Analyze all samples by a suitable HPLC-UV method. Monitor for the appearance of new peaks and the decrease in the area of the main 4-ABP peak.

Data Presentation

Table 1: Dissociation Constants (pKa) of 4-Aminobenzophenone at Various Temperatures

Temperature (°C)	pKa
10	2.25
15	2.20
20	2.15
25	2.10
30	2.05
35	2.00
40	1.95

Data derived from a study on the dissociation of 4-aminobenzophenone in acidic solutions.[2]

Visualizations

Caption: Troubleshooting workflow for discolored 4-ABP solutions.

Caption: Key degradation pathways for 4-Aminobenzophenone.

References

• 1. researchgate.net [researchgate.net]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rjptonline.org [rjptonline.org]
• 5. researchgate.net [researchgate.net]
• 6. Characterization of four new photodegradation products of hydroxychloroquine through LC-PDA, ESI-MSn and LC-MS-TOF studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation the Effect of Amine Type on the Non-isothermally Derived Activation Energy for the Interaction of 3 Antidepressant Drugs with Lactose - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. fda.gov [fda.gov]

Technical Support Center: Refining Purification Methods for 4-Aminobenzophenone

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the purification of 4-Aminobenzophenone.

Physical and Chemical Properties

A summary of key quantitative data for 4-Aminobenzophenone is provided below for easy reference during experimental work.

Property	Value	Citations
Molecular Formula	C₁₃H₁₁NO	[1][2]
Molecular Weight	197.23 g/mol	[1][2]
Appearance	Light yellow crystalline powder	[1]
Melting Point	121-124 °C	[1]
Boiling Point	246 °C at 12.75 mmHg	[1]
Solubility	Soluble in cold water, alcohol, ether, Chloroform, Dichloromethane, Ethyl Acetate (B1210297), DMSO, and Acetone.	[1][3][4]
pKa	2.15 (+1) at 25°C	[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 4-Aminobenzophenone?

A1: The most frequently employed and effective methods for the purification of 4-Aminobenzophenone are recrystallization and acid-base purification. Column chromatography can also be used for separating it from impurities with different polarities.

Q2: Which solvent is best for the recrystallization of 4-Aminobenzophenone?

A2: An aqueous solution of ethanol (B145695) (aqueous EtOH) or methanol (B129727) is commonly recommended for the recrystallization of 4-Aminobenzophenone.[2] The ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures, allowing for good crystal formation upon cooling.

Q3: Can I use column chromatography to purify 4-Aminobenzophenone? What stationary and mobile phases should I use?

A3: Yes, column chromatography is a suitable method. For a polar compound like 4-Aminobenzophenone, a normal-phase setup is typically used.

• Stationary Phase: Silica (B1680970) gel (60 Å, 230-400 mesh) is a standard choice.

• Mobile Phase: A solvent system of Dichloromethane (DCM) and Methanol (MeOH) is a good starting point. You can begin with a ratio of 95:5 DCM:MeOH and gradually increase the polarity by increasing the percentage of methanol. Adding a small amount (e.g., 1%) of acetic acid to the mobile phase can help to minimize peak tailing.[5]

Q4: What are the likely impurities in my crude 4-Aminobenzophenone sample?

A4: If the 4-Aminobenzophenone was synthesized via Friedel-Crafts acylation of aniline, potential impurities could include unreacted starting materials (aniline, benzoyl chloride), di-acylated byproducts, and residual Lewis acid catalyst. If the synthesis involved the hydrolysis of an N-protected intermediate, incomplete hydrolysis could leave residual protected amine.

Q5: My purified 4-Aminobenzophenone is still colored. How can I remove the color?

A5: If your product is colored, you can use activated carbon (charcoal) during the recrystallization process. After dissolving the crude compound in the hot solvent, add a small amount of activated carbon, and heat for a short period. The charcoal will adsorb the colored impurities, and you can then remove it by hot filtration before allowing the solution to cool and crystallize.[6]

Troubleshooting Guides

Recrystallization Issues

Issue	Possible Cause(s)	Troubleshooting Steps
Compound does not dissolve in the hot solvent.	The solvent is not polar enough.	- Try a more polar solvent like ethanol or methanol.[7] - Consider using a solvent mixture, such as ethanol/water.[7]
No crystals form upon cooling.	- Too much solvent was used, and the solution is not saturated. - The solution is supersaturated but requires nucleation. - Cooling was too rapid.	- Induce nucleation by scratching the inside of the flask with a glass rod or adding a seed crystal.[7] - Reduce the solvent volume by gentle heating and evaporation, then cool again.[7] - Ensure slow cooling to room temperature before placing in an ice bath.[7]
The compound "oils out" instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the compound, or the solution is too concentrated.	- Reheat the solution to redissolve the oil, then add more solvent to decrease saturation and cool slowly.[7] - Consider using a solvent with a lower boiling point.[7]
Low recovery of purified product.	- Too much solvent was used, and a significant amount of the product remains in the mother liquor. - The solution was not cooled sufficiently.	- Concentrate the mother liquor by evaporating some of the solvent and cool again to obtain a second crop of crystals.[7] - Ensure the flask is thoroughly cooled in an ice bath for an adequate amount of time.
Crystals are very fine or powdery.	Crystallization occurred too rapidly.	- Re-dissolve the solid in the minimum amount of hot solvent and then add a small excess of the solvent to slow down the crystallization process upon cooling.[8]

Column Chromatography Issues

Issue	Possible Cause(s)	Troubleshooting Steps
The compound does not move down the column (stuck at the origin).	The mobile phase is not polar enough.	- Gradually increase the polarity of the mobile phase by increasing the percentage of the more polar solvent (e.g., methanol in a DCM/methanol system).
The compound elutes too quickly (comes out with the solvent front).	The mobile phase is too polar.	- Decrease the polarity of the mobile phase by increasing the percentage of the less polar solvent (e.g., DCM).
Peak tailing or streaking.	Strong interaction between the basic amino group of 4-Aminobenzophenone and the acidic silanol (B1196071) groups on the silica gel.	- Add a small amount of a modifier to the mobile phase, such as acetic acid (e.g., 1%), to suppress this interaction.[5]
Poor separation of the compound from impurities.	The polarity difference between the compound and impurities is not sufficient for separation with the current mobile phase.	- Try a different solvent system. For example, you could use a mixture of ethyl acetate and hexanes. - Use a shallower solvent gradient during elution to improve resolution.
The compound appears to be decomposing on the column.	4-Aminobenzophenone may be sensitive to the acidic nature of the silica gel.	- Consider using a different stationary phase, such as neutral alumina. - Deactivate the silica gel by pre-treating it with a base like triethylamine.

Experimental Protocols

Protocol 1: Recrystallization from Aqueous Ethanol

• Dissolution: In an Erlenmeyer flask, dissolve the crude 4-Aminobenzophenone in the minimum amount of hot 95% ethanol. Heat the mixture on a hot plate and stir until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated carbon. Swirl the flask and gently heat for a few minutes.

• Hot Filtration: If activated carbon was used, perform a hot gravity filtration to remove it. It is crucial to keep the solution hot during this step to prevent premature crystallization.

• Crystallization: Add hot water dropwise to the hot ethanol solution until it becomes slightly cloudy. Then, add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Protocol 2: Acid-Base Purification

• Dissolution: Dissolve the crude 4-Aminobenzophenone in aqueous acetic acid.

• Filtration: Filter the solution to remove any insoluble impurities.

• Precipitation: Slowly add ammonia (B1221849) solution to the filtrate with stirring. The 4-Aminobenzophenone will precipitate out as the solution becomes basic.

• Isolation: Collect the precipitate by vacuum filtration.

• Washing: Wash the solid with cold water to remove any residual salts.

• Drying: Dry the purified product. For higher purity, this product can be further recrystallized from aqueous ethanol as described in Protocol 1.[2]

Protocol 3: Column Chromatography

• Stationary Phase Preparation: Pack a glass column with silica gel using a slurry method with a non-polar solvent like hexane (B92381) or the initial mobile phase.

• Sample Loading (Dry Loading): Dissolve the crude 4-Aminobenzophenone in a minimal amount of a volatile solvent (e.g., DCM). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Begin eluting with a non-polar mobile phase (e.g., 95:5 DCM:MeOH). Gradually increase the polarity of the mobile phase as the elution progresses to move the compound down the column.

• Fraction Collection: Collect fractions and monitor them using Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 4-Aminobenzophenone.

Visualizations

Caption: General workflow for the purification of 4-Aminobenzophenone.

Caption: Troubleshooting logic for recrystallization issues.

References

• 1. chembk.com [chembk.com]
• 2. 4-Aminobenzophenone | 1137-41-3 [chemicalbook.com]
• 3. 4-Aminobenzophenone | CAS:1137-41-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. CAS 1137-41-3: 4-aminobenzophenone | CymitQuimica [cymitquimica.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Analysis of 4-Aminobenzophenone and 4-Hydroxybenzophenone as Photoinitiators

In the field of photopolymerization, the selection of an appropriate photoinitiator is critical for optimizing curing efficiency and the final properties of the cured material. Both 4-Aminobenzophenone and 4-Hydroxybenzophenone are classified as Type II photoinitiators, operating through a hydrogen abstraction mechanism. This guide provides a detailed, objective comparison of their performance, supported by available experimental data and methodologies, to assist researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

Executive Summary

Performance Comparison

The efficiency of a photoinitiator is determined by its photochemical and photophysical properties. Key performance indicators include UV-Visible absorption characteristics, and the subsequent efficiency of generating initiating radicals.

Property	4-Aminobenzophenone	4-Hydroxybenzophenone
Photoinitiator Type	Type II (Hydrogen Abstraction)	Type II (Hydrogen Abstraction)
Molar Mass	197.23 g/mol [1][2]	198.22 g/mol [3][4]
UV Absorption Maximum (λmax)	Dependent on solvent. In non-polar solvents, exhibits characteristics of benzophenone (B1666685) with some contribution from the amino group.[5] In acidic solutions, the absorption spectrum is significantly different from the free base in water.[6]	At least three overlapping bands, with a π-π* transition around 295 nm in ethanol. The position of the n-π* transition is not distinctly identified.
Photoinitiation Mechanism	Upon UV excitation, the triplet state abstracts a hydrogen atom from a co-initiator (e.g., amine) to form a ketyl radical and an aminoalkyl radical, which initiates polymerization.[7]	Upon UV excitation, the triplet state abstracts a hydrogen atom from a co-initiator (e.g., alcohol) to form a ketyl radical and a radical from the co-initiator, which initiates polymerization.[7][8]
Photostability	Can act as a photosensitizer.[9]	Also used as a photostabilizer due to its ability to absorb UV radiation and dissipate it as heat.[4] Its photosensitizing ability is solvent-dependent and is diminished in aqueous solutions.[10]

Photoinitiation Mechanism

Both 4-Aminobenzophenone and 4-Hydroxybenzophenone are Type II photoinitiators, which means they initiate polymerization through a bimolecular process involving a co-initiator. The general mechanism is illustrated below.

Caption: General mechanism for Type II photoinitiation.

Experimental Protocols

To facilitate a direct comparison of these photoinitiators, standardized experimental protocols are essential. Below are methodologies for key experiments to evaluate their performance.

Photopolymerization Kinetics using Photo-DSC

Objective: To determine the rate of polymerization (Rp) and the final monomer conversion.

Methodology:

• Sample Preparation: Prepare a formulation containing a specific monomer (e.g., 1,6-hexanediol (B165255) diacrylate), a co-initiator (e.g., triethanolamine (B1662121) for 4-aminobenzophenone or an alcohol for 4-hydroxybenzophenone), and the photoinitiator at a defined concentration (e.g., 1-3 wt%).

• Instrumentation: A Differential Scanning Calorimeter (DSC) equipped with a UV light source (e.g., a high-pressure mercury lamp).

• Procedure:

  • Place a small, accurately weighed sample of the formulation into a DSC pan.

  • Equilibrate the sample at a constant temperature (e.g., 30°C) in an inert atmosphere (e.g., nitrogen).

  • Irradiate the sample with UV light of a specific intensity and wavelength. The DSC will record the heat flow as a function of time, which is proportional to the rate of polymerization.[11][12][13]

  • The total heat evolved during the reaction is used to calculate the degree of monomer conversion.[12]

Caption: Workflow for Photo-DSC analysis.

UV-Visible Spectroscopy

Objective: To determine the molar extinction coefficient (ε) at the wavelength of interest.

Methodology:

• Sample Preparation: Prepare a series of solutions of the photoinitiator in a suitable solvent (e.g., acetonitrile (B52724) or the monomer system) at known concentrations.

• Instrumentation: A UV-Visible spectrophotometer.

• Procedure:

  • Record the absorbance of each solution at the desired wavelength(s).

  • Plot a calibration curve of absorbance versus concentration.

  • The molar extinction coefficient (ε) can be calculated from the slope of the calibration curve according to the Beer-Lambert law (A = εcl).[14]

Discussion

The primary difference in the application of 4-Aminobenzophenone and 4-Hydroxybenzophenone lies in the nature of the substituent group. The amino group in 4-Aminobenzophenone is a strong electron-donating group, which can influence the energy levels of the excited states and potentially affect the efficiency of intersystem crossing and hydrogen abstraction. In contrast, the hydroxyl group in 4-Hydroxybenzophenone is a weaker electron-donating group and can also participate in hydrogen bonding, which can affect its solubility and interaction with the monomer and co-initiator.

Furthermore, 4-Hydroxybenzophenone is also known for its photostabilizing properties, which could be a dual-function advantage in certain applications, protecting the final cured product from UV degradation.[4] However, its photosensitizing ability, and thus its efficiency as a photoinitiator, is reported to be quenched in aqueous environments.[10]

Conclusion

Both 4-Aminobenzophenone and 4-Hydroxybenzophenone are viable Type II photoinitiators. The selection between them should be based on a careful consideration of the specific application's requirements. For formulations where photostability of the final product is a concern, 4-Hydroxybenzophenone may offer an advantage. For systems requiring high reactivity, a direct experimental comparison using the protocols outlined above is recommended to determine the optimal choice. The provided experimental workflows and theoretical background serve as a guide for researchers to conduct their own comparative studies and select the most suitable photoinitiator for their needs.

References

• 1. 4-Aminobenzophenone | 1137-41-3 | FA71381 | Biosynth [biosynth.com]
• 2. 4-Aminobenzophenone | C13H11NO | CID 14346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Hydroxybenzophenone | C13H10O2 | CID 14347 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Hydroxybenzophenone 98 1137-42-4 [sigmaaldrich.com]
• 5. 4-Aminobenzophenone | CAS:1137-41-3 | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 7. Norrish Type 2/ II Photoinitiator Wholesale Manufacturer | Tintoll [uvabsorber.com]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. m.youtube.com [m.youtube.com]
• 12. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 13. Curing Kinetic Analysis of Acrylate Photopolymer for Additive Manufacturing by Photo-DSC [mdpi.com]
• 14. radtech2022.com [radtech2022.com]

A Comparative Guide to the Second-Harmonic Generation Efficiency of 4-Aminobenzophenone and KDP

For researchers, scientists, and professionals in drug development and materials science, the selection of nonlinear optical (NLO) materials is a critical decision. This guide provides an objective comparison of the second-harmonic generation (SHG) efficiency of the organic crystal 4-Aminobenzophenone (ABP) and the inorganic crystal Potassium Dihydrogen Phosphate (KDP), supported by experimental data and detailed methodologies.

4-Aminobenzophenone, an organic NLO material, has demonstrated significantly higher SHG efficiency compared to the widely-used inorganic crystal, KDP. Reports indicate that the SHG efficiency of ABP is approximately 15 times greater than that of KDP, making it a promising candidate for various NLO applications.

Quantitative Comparison of NLO Properties

The SHG efficiency of a material is intrinsically linked to its nonlinear optical coefficients. The following table summarizes the key quantitative data for 4-Aminobenzophenone and KDP.

Property	4-Aminobenzophenone (ABP)	Potassium Dihydrogen Phosphate (KDP)
Relative SHG Efficiency	~15 times that of KDP	Reference standard
Nonlinear Optical Coefficients	d₁₁ = 3.5±0.5 pm/V, d₁₂ = 2.0±0.4 pm/V, d₁₃= 1.7±0.3 pm/V	d₃₆ = 0.38 - 0.44 pm/V
Crystal System	Monoclinic	Tetragonal
Symmetry Group	P2₁	I-42d

Experimental Protocols

The comparative analysis of SHG efficiency is predominantly performed using the Kurtz-Perry powder technique. This method provides a rapid and effective means of evaluating the NLO properties of new materials.

Kurtz-Perry Powder Technique: A Step-by-Step Methodology

• Sample Preparation:

  • The crystalline material (ABP or KDP) is ground into a fine powder.

  • The powder is then sieved to isolate a specific range of particle sizes (e.g., 100-150 µm). This ensures uniformity in the measurements.

  • The powdered sample is packed into a sample holder, typically a thin glass cell or cuvette.

• Experimental Setup:

  • A high-intensity laser, such as a Q-switched Nd:YAG laser operating at a fundamental wavelength of 1064 nm, is used as the light source.

  • The laser beam is directed onto the powdered sample.

  • A series of filters are placed after the sample to block the fundamental wavelength (1064 nm) and allow only the second-harmonic signal (532 nm) to pass through.

  • A photomultiplier tube (PMT) or a similar photodetector is used to measure the intensity of the generated second-harmonic light.

  • The output from the detector is typically displayed on an oscilloscope for analysis.

• Data Acquisition and Analysis:

  • The intensity of the second-harmonic signal generated by the sample (ABP) is measured.

  • The sample is then replaced with a reference material of the same particle size, in this case, KDP.

  • The intensity of the second-harmonic signal from the reference material is measured under identical experimental conditions.

  • The relative SHG efficiency of the sample is calculated by taking the ratio of the SHG intensity of the sample to that of the reference material.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental process for comparing the SHG efficiency of 4-Aminobenzophenone and KDP using the Kurtz-Perry powder technique.

A Comparative Guide to Validated HPLC Methods for 4-Aminobenzophenone Analysis

For researchers, scientists, and professionals in drug development, the accurate and reliable quantification of 4-Aminobenzophenone is critical for quality control and safety assessment. High-Performance Liquid Chromatography (HPLC) stands as a principal technique for this purpose. This guide provides an objective comparison of two distinct reversed-phase HPLC (RP-HPLC) methods for the analysis of 4-Aminobenzophenone, detailing their experimental protocols and performance data to aid in the selection of the most suitable method for specific analytical needs.

Performance Comparison of Validated HPLC Methods

The selection of an appropriate HPLC method depends on various factors, including the desired sensitivity, resolution, and analysis time. Below is a summary of the performance characteristics of two validated HPLC methods utilizing different stationary phases: a C18 column, known for its strong hydrophobic retention, and a C8 column, which offers moderate hydrophobicity and potentially faster analysis times.

Validation Parameter	Method 1: RP-HPLC with C18 Column	Method 2: RP-HPLC with C8 Column
Linearity Range	1.0 - 100 µg/mL	0.1 - 8 µg/mL
Correlation Coefficient (r²)	> 0.999	> 0.999
Limit of Detection (LOD)	Not explicitly stated for 4-Aminobenzophenone, but for a similar compound (Benzophenone-3) was 0.01 µmol L⁻¹[1]	0.0015 µg/mL (for Benzophenone)[2]
Limit of Quantification (LOQ)	Not explicitly stated for 4-Aminobenzophenone, but for a similar compound (Benzophenone-3) was not specified.	0.005 µg/mL (for Benzophenone)[2]
Accuracy (% Recovery)	95.4 ± 2.1% to 98.5 ± 2.1% (for Benzophenone-4)	Not explicitly stated
Precision (%RSD)	< 10% (for Benzophenone-3)	Intra-day: ≤1.00%, Inter-day: ≤1.53% (for Benzophenone)[2]

Experimental Protocols

Detailed methodologies for the two compared HPLC methods are provided below. These protocols are based on established methods for structurally similar benzophenone (B1666685) derivatives and serve as a strong starting point for the analysis of 4-Aminobenzophenone.

Method 1: Isocratic RP-HPLC with C18 Column

This method is adapted from a validated procedure for the simultaneous determination of hydrophilic and lipophilic benzophenone derivatives and is suitable for routine quality control analysis.[1]

• Instrumentation: HPLC system equipped with a UV-Vis detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: An isocratic mixture of acetonitrile (B52724), methanol, and water (20:67:13, v/v/v). The water component should contain 0.2% trifluoroacetic acid (v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 287 nm.[1]

• Injection Volume: 20 µL.

• Column Temperature: Ambient.

Sample Preparation:

• Accurately weigh and dissolve the 4-Aminobenzophenone sample in the mobile phase to obtain a stock solution.

• Perform serial dilutions with the mobile phase to prepare working standard solutions within the linear range.

• Filter the solutions through a 0.45 µm syringe filter before injection.

Method 2: Isocratic RP-HPLC with C8 Column

This method is based on a validated assay for benzophenone and its impurities, offering a potentially faster analysis with good sensitivity.[2]

• Instrumentation: HPLC system with a UV detector.

• Column: C8, particle size 5 µm.

• Mobile Phase: An isocratic mixture of acetonitrile and 1% acetic acid in water (60:40, v/v).[2]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: To be optimized for 4-Aminobenzophenone (a common starting point is around 254 nm or its lambda max).

• Injection Volume: 20 µL.[2]

• Column Temperature: Ambient.

Sample Preparation:

• Prepare a stock solution of 4-Aminobenzophenone in the mobile phase.

• Dilute the stock solution with the mobile phase to fall within the calibrated range.

• Ensure all solutions are filtered through a 0.45 µm syringe filter prior to injection.

Stability-Indicating Aspects and Forced Degradation Studies

To ensure that the analytical method can accurately measure the analyte in the presence of its degradation products, forced degradation studies are essential.[3][4][5] These studies involve subjecting the 4-Aminobenzophenone sample to various stress conditions to induce degradation.

Typical Stress Conditions Include:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Heating the solid drug at 105°C for 24 hours.

• Photolytic Degradation: Exposing the drug solution to UV light (254 nm) for 24 hours.

The developed HPLC method should then be capable of separating the main peak of 4-Aminobenzophenone from any degradation product peaks, demonstrating its stability-indicating capability.

Mandatory Visualizations

To further clarify the experimental and logical workflows, the following diagrams are provided.

References

• 1. A simple and reliable isocratic high-performance chromatographic assay for the simultaneous determination of hydrophilic benzophenone-4 and lipophilic octocrylene in sunscreens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 3. researchgate.net [researchgate.net]
• 4. openaccessjournals.com [openaccessjournals.com]
• 5. longdom.org [longdom.org]

A Comparative Analysis of Benzophenone Derivatives as Photosensitizers

For Researchers, Scientists, and Drug Development Professionals

Benzophenone (B1666685) and its derivatives are a prominent class of organic compounds extensively utilized as photosensitizers in a variety of applications, including photodynamic therapy (PDT), photo-initiated polymerization, and organic synthesis. Their efficacy as photosensitizers is intrinsically linked to their photophysical properties, which can be finely tuned through chemical modification. This guide provides a comparative overview of key performance indicators for a selection of benzophenone derivatives, supported by experimental data and detailed protocols to aid in the selection and evaluation of these compounds for specific research and therapeutic applications.

Data Presentation: A Quantitative Comparison

The performance of a photosensitizer is dictated by several key parameters, including its efficiency in forming a triplet excited state, generating singlet oxygen, and its stability under irradiation. The following tables summarize these critical quantitative data for benzophenone and some of its common derivatives.

Table 1: Photophysical Properties of Benzophenone Derivatives

Compound	Triplet Quantum Yield (ΦT)	Singlet Oxygen Quantum Yield (ΦΔ)	Solvent
Benzophenone	≈ 1.0[1][2]	0.29 - 0.3[2]	Non-polar solvents / Benzene
4-Methylbenzophenone	1.01	Data not available	Benzene
4-Methoxybenzophenone	0.83	Data not available	Benzene
4-Chlorobenzophenone	1.00	Data not available	Benzene
4-Phenylbenzophenone	Data not available	High[3]	Various
Michler's Ketone	0.99	Data not available	Non-polar solvents

Note: The triplet quantum yield is influenced by the nature and position of substituents on the aromatic rings and the polarity of the solvent[1].

Table 2: Photostability of Benzophenone Derivatives

Compound	Half-life (t1/2)	Conditions
Benzophenone-1 (BP-1)	Readily photodegraded (< 24h)	Simulated sunlight (400 W/m²)
Benzophenone-3 (BP-3)	17 - 99 hours[4]	Medium pressure UV lamp
Benzophenone-3 (BP-3)	Persistent after 24h	Simulated sunlight (400 W/m²)[4]
Benzophenone-4 (BP-4)	4.0 days (averaged 24h)	Simulated solar irradiation in river water

Experimental Protocols

Accurate and reproducible experimental data are crucial for the comparative evaluation of photosensitizers. Provided below are detailed methodologies for key experiments.

Protocol 1: Determination of Singlet Oxygen Quantum Yield (ΦΔ)

This protocol outlines the relative method for determining the singlet oxygen quantum yield using a chemical probe, Singlet Oxygen Sensor Green (SOSG).

Materials:

• Benzophenone derivative (sample)

• Reference photosensitizer with a known ΦΔ (e.g., Rose Bengal)[5]

• Singlet Oxygen Sensor Green (SOSG) reagent[6][7]

• Spectrofluorometer

• Light source with a specific wavelength for excitation

• Appropriate solvent (e.g., methanol (B129727) for stock solutions)[6][7]

• Cuvettes

Procedure:

• Preparation of Stock Solutions: Prepare a stock solution of the SOSG reagent (e.g., 5 mM in methanol) and store it at -20°C, protected from light[7]. Prepare stock solutions of the benzophenone derivative and the reference photosensitizer in a suitable solvent.

• Working Solutions: Prepare working solutions of the sample and reference with matched absorbance at the irradiation wavelength. The final concentration of SOSG in the working solution should be in the range of 1-10 µM[6][7].

• Irradiation: Irradiate the sample and reference solutions under identical conditions (light source, wavelength, irradiation time).

• Fluorescence Measurement: Measure the fluorescence emission of SOSG (excitation/emission maxima ~504/525 nm) before and after irradiation for both the sample and the reference[7][8]. The increase in fluorescence intensity is proportional to the amount of singlet oxygen generated.

• Calculation of ΦΔ: The singlet oxygen quantum yield of the sample (ΦΔ_sample) can be calculated using the following equation:

  ΦΔ_sample = ΦΔ_ref * (m_sample / m_ref) * (A_ref / A_sample)

  Where:

  • ΦΔ_ref is the singlet oxygen quantum yield of the reference.

  • m_sample and m_ref are the slopes of the integrated fluorescence intensity versus irradiation time for the sample and reference, respectively.

  • A_sample and A_ref are the absorbance values of the sample and reference at the irradiation wavelength.

Protocol 2: In Vitro Phototoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability and is commonly used to determine the phototoxic effects of photosensitizers.

Materials:

• Cancer cell line (e.g., MCF-7, HeLa)

• Benzophenone derivative

• MTT reagent (5 mg/mL in PBS)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS)

• 96-well plates

• Light source for irradiation

• Dimethyl sulfoxide (B87167) (DMSO) or other solubilizing agent

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a suitable density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight[9].

• Incubation with Photosensitizer: Treat the cells with various concentrations of the benzophenone derivative for a specific duration (e.g., 24 hours). Include control groups with no photosensitizer.

• Irradiation: Following incubation, wash the cells with PBS and replace the medium. Expose the cells to a specific dose of light. Keep a set of plates in the dark as a control for dark toxicity.

• MTT Incubation: After irradiation, add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals[10][11].

• Solubilization of Formazan: Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals[9].

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader[11]. A reference wavelength of >650 nm can be used to subtract background absorbance[11].

• Calculation of Cell Viability: Cell viability is expressed as a percentage of the untreated, non-irradiated control.

Mandatory Visualization

The following diagrams illustrate key processes involved in the evaluation and mechanism of action of benzophenone derivatives as photosensitizers.

Caption: Experimental workflow for the evaluation of benzophenone derivatives as photosensitizers.

Caption: Generalized signaling pathways in photodynamic therapy using benzophenone derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Benzophenone photosensitized DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. books.rsc.org [books.rsc.org]
• 4. Stability and Removal of Benzophenone-Type UV Filters from Water Matrices by Advanced Oxidation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. lumiprobe.com [lumiprobe.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. academic.oup.com [academic.oup.com]
• 9. MTT (Assay protocol [protocols.io]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

A Comparative Guide to Purity Analysis of 4-Aminobenzophenone: FTIR vs. HPLC

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical compounds is paramount. 4-Aminobenzophenone, a key intermediate in various synthetic processes, is no exception. This guide provides a comprehensive comparison of two common analytical techniques, Fourier-Transform Infrared Spectroscopy (FTIR) and High-Performance Liquid Chromatography (HPLC), for the determination of 4-Aminobenzophenone purity. We will delve into detailed experimental protocols, present a comparative analysis of their performance, and offer insights into their respective strengths and limitations in this application.

Introduction to Analytical Techniques

Fourier-Transform Infrared Spectroscopy (FTIR) is a vibrational spectroscopy technique that identifies functional groups within a molecule. When infrared radiation is passed through a sample, molecules absorb energy at specific frequencies corresponding to their vibrational modes. The resulting spectrum is a unique "fingerprint" of the molecule. While primarily a qualitative tool for structural elucidation, FTIR can be adapted for quantitative analysis by correlating the intensity of specific absorption bands with the concentration of the analyte.

High-Performance Liquid Chromatography (HPLC) is a powerful separation technique that distinguishes components in a mixture based on their differential interactions with a stationary phase and a liquid mobile phase. As the sample mixture is pumped through a column packed with the stationary phase, individual components travel at different rates, leading to their separation. A detector at the column outlet quantifies the amount of each separated component. HPLC is inherently a quantitative method, providing high accuracy and precision in determining the purity of a substance and quantifying its impurities.

Experimental Protocols

FTIR Spectroscopy for Purity Analysis

While FTIR is predominantly used for qualitative identification, a quantitative purity assessment of 4-Aminobenzophenone can be performed by creating a calibration curve. This involves preparing standards of known purity and measuring the absorbance of a characteristic peak.

Sample Preparation:

A solid sample of 4-Aminobenzophenone is typically prepared as a potassium bromide (KBr) pellet. A small amount of the sample is intimately mixed with dry KBr powder and pressed into a thin, transparent disk.

Instrumentation and Parameters:

• Spectrometer: A standard FTIR spectrometer.

• Detector: Deuterated Triglycine Sulfate (DTGS) or Mercury Cadmium Telluride (MCT).

• Spectral Range: 4000 - 400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Scans: Typically 16-32 scans are co-added to improve the signal-to-noise ratio.

Data Analysis:

The FTIR spectrum of 4-Aminobenzophenone will show characteristic absorption bands for its functional groups. For quantitative analysis, a distinct and well-resolved peak, for instance, the carbonyl (C=O) stretching vibration, should be selected. The area of this peak is measured for a series of standards with known concentrations to construct a calibration curve. The purity of an unknown sample can then be determined by measuring its peak area and interpolating the concentration from the calibration curve.

HPLC for Purity Analysis

A reverse-phase HPLC method is generally suitable for the analysis of moderately polar compounds like 4-Aminobenzophenone.

Instrumentation and Reagents:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent like acetonitrile (B52724) or methanol. The exact ratio can be optimized, and a gradient elution may be employed for better separation of impurities.

• Reagents: HPLC-grade solvents and high-purity water.

Chromatographic Conditions (A General Method):

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile:Water (e.g., 60:40 v/v), isocratic
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at a specific wavelength (e.g., 254 nm or λmax)
Injection Volume	10 µL

Sample Preparation:

A stock solution of 4-Aminobenzophenone is prepared by accurately weighing a known amount of the sample and dissolving it in a suitable solvent, such as the mobile phase. This stock solution is then diluted to an appropriate concentration for injection.

Performance Comparison: FTIR vs. HPLC

The choice between FTIR and HPLC for purity analysis depends on the specific requirements of the analysis, such as the need for quantitation, sensitivity, and the nature of potential impurities.

Feature	FTIR Spectroscopy	High-Performance Liquid Chromatography (HPLC)
Principle	Vibrational spectroscopy (absorption of IR radiation by molecular bonds).	Chromatographic separation based on partitioning between a stationary and mobile phase.
Primary Use	Qualitative identification of functional groups and compound structure. Can be adapted for quantitative analysis.	Quantitative determination of purity and impurity profiling.
Specificity	Provides a unique "fingerprint" spectrum for the compound. May have difficulty distinguishing structurally similar impurities.	High specificity in separating the main compound from its impurities, even those with very similar structures.
Sensitivity	Generally lower sensitivity compared to HPLC for quantitative analysis.	High sensitivity, capable of detecting and quantifying trace-level impurities.
Quantitation	Possible but often less accurate and precise than HPLC. Requires careful calibration.	Inherently quantitative with high accuracy and precision.
Sample Throughput	Relatively fast for qualitative analysis. Slower for quantitative analysis due to calibration requirements.	Higher throughput for routine quantitative analysis once the method is established.
Destructive?	Generally non-destructive.	The sample is consumed during the analysis.
Cost	Lower initial instrument cost and running costs.	Higher initial instrument cost and ongoing expenses for solvents and columns.

Visualizing the Analytical Workflow

The following diagram illustrates the logical workflow for a comparative analysis of 4-Aminobenzophenone purity using FTIR and HPLC.

Caption: Workflow for the purity analysis of 4-Aminobenzophenone by FTIR and HPLC.

Conclusion and Recommendations

Both FTIR and HPLC are valuable analytical tools for the characterization and purity assessment of 4-Aminobenzophenone.

• FTIR is an excellent, rapid, and cost-effective technique for the initial identification and confirmation of the compound's identity by verifying the presence of its key functional groups. For a quick, qualitative check of material identity, FTIR is often sufficient. While it can be used for quantitative purity analysis, it is generally less accurate and sensitive than HPLC and may not be suitable for detecting trace impurities.

• HPLC is the superior method for the quantitative determination of 4-Aminobenzophenone purity and for the separation, identification, and quantification of any impurities. Its high sensitivity, specificity, and reproducibility make it the gold standard for quality control in pharmaceutical and research settings where precise knowledge of purity is critical.

For a comprehensive analysis of 4-Aminobenzophenone, a combined approach is recommended. FTIR can be used for rapid identity confirmation, while a validated HPLC method should be employed for accurate purity determination and impurity profiling. This dual-pronged approach ensures both the identity and the quality of the 4-Aminobenzophenone, meeting the stringent requirements of the research, development, and pharmaceutical industries.

A Comparative Guide to the Synthetic Routes of 4-Aminobenzophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two primary synthetic routes for 4-aminobenzophenone, a key intermediate in the synthesis of various pharmaceuticals and materials. The comparison focuses on objectivity, supported by experimental data and detailed protocols, to aid researchers in selecting the most suitable synthesis strategy for their specific needs.

Core Synthetic Pathways

Two major synthetic strategies for 4-aminobenzophenone are the Friedel-Crafts acylation of a protected aniline (B41778) derivative and the Friedel-Crafts acylation of benzene (B151609) with a substituted benzoyl chloride followed by a reduction step. This guide will compare the following two routes:

• Route 1: Friedel-Crafts Acylation of Acetanilide (B955) followed by Acid Hydrolysis.

• Route 2: Friedel-Crafts Acylation of Benzene with 4-Nitrobenzoyl Chloride followed by Reduction of the Nitro Group.

Quantitative Performance Comparison

The following table summarizes the key quantitative metrics for each synthetic route, providing a clear basis for evaluating their efficiency and practicality.

Parameter	Route 1: Acetanilide Acylation & Hydrolysis	Route 2: Nitro-Benzoyl Chloride Acylation & Reduction
Starting Materials	Acetanilide, Benzoyl Chloride, AlCl₃	Benzene, 4-Nitrobenzoyl Chloride, AlCl₃, Fe/HCl
Number of Steps	2	2
Overall Yield	Good to Excellent (Typically 70-85%)	Good (Typically 65-80%)
Reaction Time	Moderate (Several hours for each step)	Moderate to Long (Acylation can be slow, reduction adds time)
Key Advantages	Readily available starting materials, well-established procedure.	Avoids protection/deprotection of the amino group.
Key Disadvantages	Requires protection and deprotection steps.	Handling of nitro compounds, reduction step adds complexity.

Experimental Protocols

Route 1: Friedel-Crafts Acylation of Acetanilide and Hydrolysis

Step 1: Friedel-Crafts Acylation of Acetanilide

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, suspend anhydrous aluminum chloride (AlCl₃) in an excess of benzene, which acts as both reactant and solvent. Cool the flask in an ice-water bath.

• Addition of Reactants: Slowly add benzoyl chloride to the stirred suspension. After the initial reaction subsides, add acetanilide portion-wise, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat it under reflux for 2-3 hours to complete the reaction.

• Workup: Cool the reaction mixture and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex. The product, 4-acetylaminobenzophenone, will precipitate.

• Purification: Isolate the solid product by vacuum filtration, wash thoroughly with water, and recrystallize from ethanol (B145695) to afford pure 4-acetylaminobenzophenone.

Step 2: Acid Hydrolysis of 4-Acetylaminobenzophenone

• Reaction Setup: Place the 4-acetylaminobenzophenone obtained in the previous step in a round-bottom flask equipped with a reflux condenser.

• Hydrolysis: Add a mixture of concentrated hydrochloric acid and ethanol. Heat the mixture under reflux for 4-6 hours.

• Workup: Cool the reaction mixture and neutralize it with a solution of sodium hydroxide (B78521). 4-Aminobenzophenone will precipitate.

• Purification: Collect the precipitate by vacuum filtration, wash with cold water, and recrystallize from a suitable solvent such as aqueous ethanol to yield pure 4-aminobenzophenone.

Route 2: Friedel-Crafts Acylation with 4-Nitrobenzoyl Chloride and Reduction

Step 1: Friedel-Crafts Acylation of Benzene with 4-Nitrobenzoyl Chloride

• Reaction Setup: In a three-necked round-bottom flask fitted with a reflux condenser, a dropping funnel, and a mechanical stirrer, suspend anhydrous aluminum chloride (AlCl₃) in an inert solvent such as dichloromethane (B109758) or carbon disulfide.

• Addition of Reactants: Add 4-nitrobenzoyl chloride to the suspension. Then, add benzene dropwise from the dropping funnel while maintaining the temperature at 0-5°C with an ice bath.

• Reaction: After the addition of benzene, allow the reaction mixture to stir at room temperature for 12-16 hours.

• Workup: Carefully quench the reaction by pouring the mixture over crushed ice. Separate the organic layer, wash it with dilute hydrochloric acid, then with a sodium bicarbonate solution, and finally with water.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) and remove the solvent under reduced pressure. The crude 4-nitrobenzophenone (B109985) can be purified by recrystallization from ethanol.

Step 2: Reduction of 4-Nitrobenzophenone

• Reaction Setup: In a round-bottom flask, dissolve 4-nitrobenzophenone in a mixture of ethanol and water.

• Reduction: Add iron powder and a catalytic amount of concentrated hydrochloric acid to the solution. Heat the mixture under reflux with vigorous stirring for 3-4 hours.

• Workup: Cool the reaction mixture and filter it to remove the iron sludge. Make the filtrate alkaline with an aqueous solution of sodium hydroxide to precipitate 4-aminobenzophenone.

• Purification: Collect the product by vacuum filtration, wash with water, and recrystallize from aqueous ethanol to obtain pure 4-aminobenzophenone.

Comparative Workflow and Logic

The selection of a synthetic route often depends on factors such as the availability of starting materials, desired scale, and safety considerations. The following diagrams illustrate the logical flow of each synthetic pathway.

Caption: Synthetic workflow for Route 1.

Caption: Synthetic workflow for Route 2.

4-Aminobenzophenone: An Evaluation of its In Vitro Anti-Inflammatory Potential

A comparative analysis of 4-Aminobenzophenone's anti-inflammatory activity remains inconclusive due to a lack of available in vitro evidence. Extensive searches of scientific literature and databases did not yield any studies specifically investigating or validating the anti-inflammatory properties of this compound.

This guide aimed to provide a comprehensive comparison of 4-Aminobenzophenone's in vitro anti-inflammatory effects with other established anti-inflammatory agents. However, the foundational data required for such a comparison, including experimental protocols and quantitative results on its impact on key inflammatory mediators, is not present in the current body of scientific research.

For researchers, scientists, and drug development professionals interested in the anti-inflammatory potential of novel compounds, this absence of data on 4-Aminobenzophenone suggests that it is an unexplored area. Future research would first need to establish whether 4-Aminobenzophenone exhibits any anti-inflammatory activity in standard in vitro models before any comparative analysis can be made.

Hypothetical Experimental Workflow for Assessing Anti-Inflammatory Activity

Should a researcher wish to investigate the potential anti-inflammatory properties of 4-Aminobenzophenone, a standard experimental workflow could be employed. This typically involves stimulating immune cells, such as macrophages, with an inflammatory agent like lipopolysaccharide (LPS) and then treating the cells with the compound of interest. The effectiveness of the compound is then assessed by measuring the production of key inflammatory mediators.

Figure 1. A generalized workflow for in vitro screening of the anti-inflammatory activity of a test compound.

Potential Inflammatory Signaling Pathways for Investigation

In the context of LPS-induced inflammation in macrophages, two of the most critical signaling pathways to investigate are the Nuclear Factor-kappa B (NF-κB) and the Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are central to the production of a majority of pro-inflammatory mediators.

Figure 2. Simplified overview of the NF-κB and MAPK signaling pathways initiated by LPS in macrophages.

Concluding Remarks

While the anti-inflammatory activity of 4-Aminobenzophenone has not been documented, the frameworks provided above offer a clear roadmap for its initial investigation. Should preliminary studies demonstrate anti-inflammatory effects, a comparative guide could then be developed by benchmarking its performance against well-characterized anti-inflammatory drugs (e.g., Dexamethasone, Indomethacin) using the described experimental protocols and assays. This would involve generating dose-response curves and calculating IC50 values for the inhibition of nitric oxide, pro-inflammatory cytokines (TNF-α, IL-6, IL-1β), and PGE2. Such data, presented in clear tabular format, would be essential for a rigorous comparison and for elucidating the potential of 4-Aminobenzophenone as a novel anti-inflammatory agent.

Navigating Beyond 4-Aminobenzophenone: A Comparative Guide to Alternatives in UV Curing

For researchers, scientists, and drug development professionals engaged in UV curing applications, the selection of an appropriate photoinitiator is paramount to achieving desired formulation properties, ensuring product safety, and complying with regulatory standards. 4-Aminobenzophenone (4-ABP), a conventional Type II photoinitiator, has been widely utilized for its efficacy. However, concerns regarding its migration potential, particularly in sensitive applications such as food packaging and medical devices, have spurred the development of a new generation of alternatives. This guide provides an objective comparison of these alternatives, supported by available performance data and detailed experimental protocols.

This document will delve into the performance characteristics of key alternatives to 4-Aminobenzophenone, focusing on critical parameters such as cure speed, migration, and yellowing. The information presented is curated from technical data sheets and scientific literature to aid in the informed selection of photoinitiators for your specific UV curing needs.

The Rise of Low-Migration Photoinitiators

The primary driver for seeking alternatives to 4-Aminobenzophenone is the need to minimize the migration of unreacted photoinitiator and its byproducts from the cured polymer. This is especially critical in applications where the cured material comes into contact with consumables or biological systems. The industry has responded with two main strategies to mitigate migration: increasing the molecular weight of the photoinitiator and incorporating polymerizable functionalities.

Polymeric and Oligomeric Photoinitiators represent a significant advancement in low-migration technology. By tethering the photoinitiating moiety to a larger polymer backbone, their mobility within the cured matrix is drastically reduced. These larger molecules are less likely to diffuse out of the polymer network.

Polymerizable Photoinitiators are designed with reactive groups, such as acrylates, that allow them to be covalently bonded into the polymer network during the curing process. This permanent incorporation effectively immobilizes the photoinitiator, preventing its migration.

Performance Comparison of 4-Aminobenzophenone Alternatives

The following table summarizes the performance of selected alternatives to 4-Aminobenzophenone based on available data. It is important to note that direct comparative data under identical conditions is not always available, and performance can be highly dependent on the specific formulation and curing conditions.

Photoinitiator/ Alternative	Type	Key Advantages	Cure Speed	Migration Potential	Yellowing
4-Aminobenzophenone (4-ABP)	Type II	Cost-effective, widely available	Moderate	High	Moderate
Omnipol BP	Polymeric Type II	Low migration, low volatility	Similar to Benzophenone	Very Low	Low
Omnipol 910	Polymeric Type I	Low migration, low odor, suitable for pigmented systems	High	Undetectable[1]	Low
Chivacure® 300	Oligomeric Type I	High reactivity, low odor, non-yellowing	High	Low	Very Low[2][3]
Chivacure® P-4075	Liquid Blend	Low migration, low color contribution, good surface cure	High	Very Low[4]	Very Low[4]
Bis(2,4,6-trimethylbenzoyl)-phenylphosphine oxide (BAPO / Omnirad 819)	Type I	High reactivity, photobleaching (good for thick sections)	Very High	Moderate	Can be higher than other types
2,4,6-Trimethylbenzoyl-diphenyl-phosphineoxide (TPO)	Type I	High reactivity, low yellowing, suitable for LED curing	Very High	Moderate	Low

Experimental Protocols

To ensure a standardized and objective evaluation of photoinitiator performance, the following experimental methodologies are recommended.

Determination of Cure Speed by Real-Time Infrared (RTIR) Spectroscopy

This method monitors the rate of disappearance of the acrylate (B77674) double bond peak, providing a direct measure of the polymerization rate.

Methodology:

• Sample Preparation: Prepare a liquid formulation containing the monomer, oligomer, and the photoinitiator being tested at a specific concentration (e.g., 2-5 wt%).

• Application: Apply a thin film of the formulation with a defined thickness (e.g., 25 µm) onto an infrared-transparent substrate (e.g., a BaF₂ or KBr salt plate).

• IR Spectroscopy: Place the sample in the light path of an FTIR spectrometer.

• UV Curing: While continuously acquiring IR spectra, expose the sample to a UV light source with a defined intensity and spectral output (e.g., a medium-pressure mercury lamp or a 365 nm LED).

• Data Analysis: Monitor the decrease in the area of the acrylate double bond absorption peak (typically around 810 cm⁻¹ or 1635 cm⁻¹). The rate of conversion can be calculated as a function of time to determine the cure speed.

Evaluation of Migration Potential using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a method for quantifying the amount of photoinitiator that migrates from a cured sample into a food simulant.

Methodology:

• Cured Sample Preparation: Prepare a cured film of the formulation of a specific thickness and surface area.

• Migration Cell Setup: Place the cured sample in a migration cell in contact with a food simulant (e.g., 10% ethanol (B145695) for aqueous foods, 50% ethanol for fatty foods, or Tenax® for dry foods).

• Incubation: Store the migration cell under conditions that simulate the intended use (e.g., 10 days at 40°C).

• Extraction:

  • For liquid simulants, directly analyze the liquid.

  • For solid simulants like Tenax®, perform a solvent extraction (e.g., with acetonitrile).

• GC-MS Analysis: Inject the extract into a GC-MS system to separate and quantify the amount of the migrated photoinitiator. The instrument is calibrated using standard solutions of the photoinitiator.

• Calculation: Express the migration level in µg/dm² of the contact surface or mg/kg of the food simulant.

Assessment of Yellowing using a Spectrophotometer

This method quantifies the degree of yellowness of a cured film.

Methodology:

• Sample Preparation: Prepare a cured film of a defined thickness on a transparent and colorless substrate (e.g., a quartz plate).

• Initial Color Measurement: Immediately after curing, measure the color of the film using a spectrophotometer or colorimeter. The CIE Lab* color space is commonly used, where the b* value represents the yellow/blue axis.

• Post-Curing/Aging (Optional): To assess long-term yellowing, expose the cured sample to accelerated aging conditions (e.g., heat or further UV exposure).

• Final Color Measurement: Measure the color of the aged sample.

• Yellowness Index Calculation: The change in the b* value (Δb*) or a calculated Yellowness Index (YI) according to a standard like ASTM E313 is used to quantify the degree of yellowing.

Visualizing the Landscape of Alternatives

To better understand the relationships between 4-Aminobenzophenone and its alternatives, the following diagram illustrates their categorization based on their chemical structure and key performance advantages.

Categorization of 4-Aminobenzophenone Alternatives

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general mechanism of Type II photoinitiation, characteristic of 4-Aminobenzophenone, and a typical experimental workflow for evaluating a new photoinitiator.

Mechanism of Type II Photoinitiation

General Mechanism of Type II Photoinitiation

Experimental Workflow for Photoinitiator Evaluation

Workflow for Evaluating New Photoinitiators

References

• 1. radtech.org [radtech.org]
• 2. probf4e97.pic47.websiteonline.cn [probf4e97.pic47.websiteonline.cn]
• 3. Tds Chivacure 300 | PDF [scribd.com]
• 4. Advanced UV Photoinitiator for Food Packaging Printing Inks – Chivacure® P-4075 ∣ Chitec Technology Co., Ltd. [chitec.com]

A Comparative Guide to Photoinitiators for Vat Photopolymerization 3D Printing

For Researchers, Scientists, and Drug Development Professionals

The rapid advancement of vat photopolymerization 3D printing technologies, such as stereolithography (SLA) and digital light processing (DLP), has opened new frontiers in fields ranging from regenerative medicine to personalized drug delivery systems. The choice of photoinitiator, a key component in the photocurable resin, is critical to the success of the printing process, influencing everything from print speed and resolution to the biocompatibility of the final product. This guide provides a comparative analysis of common photoinitiators, supported by experimental data and detailed protocols, to aid in the selection of the optimal photoinitiator for your research and development needs.

Overview of Photoinitiator Types

Photoinitiators are compounds that, upon absorption of light, generate reactive species (free radicals or cations) that initiate polymerization.[1][2] They are broadly classified into two main types based on their mechanism of action.

• Type I Photoinitiators (Cleavage Type): These initiators undergo unimolecular bond cleavage upon irradiation to form two free radicals.[3][4][5][6][7] This process is generally efficient and leads to high polymerization rates.[3][6] Examples include phosphine (B1218219) oxides like TPO and BAPO.[8]

• Type II Photoinitiators (Abstraction Type): These initiators require a co-initiator or synergist (often an amine) to generate free radicals.[3][5][6][9] Upon light absorption, the photoinitiator enters an excited state and then abstracts a hydrogen atom from the co-initiator, which then becomes the initiating radical.[3][9] Camphorquinone (CQ) is a well-known example, especially in dental applications.[10][11][12]

• Cationic Photoinitiators: These initiators generate a strong acid upon irradiation, which then initiates cationic polymerization, typically of epoxides or vinyl ethers.[13][14] This type of polymerization is advantageous for its low shrinkage and high-performance properties.[15]

Comparative Analysis of Common Photoinitiators

The selection of a photoinitiator is dependent on the light source of the 3D printer, the desired properties of the printed object, and, critically for biomedical applications, its biocompatibility. Below is a comparative overview of some of the most widely used photoinitiators.

Photoinitiator	Type	Peak Absorption (nm)	Advantages	Disadvantages	Common Applications
Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide (TPO)	Type I	~380-400[16]	High reactivity, good through-cure capability, suitable for visible light printers.[16][17]	Can be cytotoxic at higher concentrations.[8]	General purpose 3D printing, dental resins, high-resolution printing.[16][17][18]
Phenylbis(2,4,6-trimethylbenzoyl) phosphine oxide (BAPO)	Type I	~350-450[8]	Excellent polymerization efficiency (up to four radicals per molecule).[8]	Can cause discoloration, higher cytotoxicity compared to TPO and CQ.[8][19]	Widely used in commercial resins, but caution is advised for biomedical applications.[19]
Irgacure 2959	Type I	~275 (activated at 365 nm)[20]	Low cytotoxicity, widely used in hydrogel and bio-ink formulations.[20][21]	Poor water solubility, less efficient than other initiators.[20]	Bioprinting, hydrogel scaffolds for tissue engineering.[21][22]
Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP)	Type I	~375	High water solubility, good biocompatibility, more efficient than Irgacure 2959.[23]	Can still exhibit cytotoxicity at high concentrations.[23]	Bioprinting, especially for cell-laden hydrogels.[23]
Camphorquinone (CQ)	Type II	~468[10][24]	Low toxicity, sensitive to blue light, widely used in dental composites.[10][11][12]	Requires a co-initiator, can cause yellowing of the final product.[11][12]	Dental resins and composites.[10][11][12]
Ethyl (2,4,6-trimethylbenzoyl) phenylphosphinate (TPO-L)	Type I	~350-430[8]	High biocompatibility, excellent transparency.[8]	Relatively new, less data available compared to other initiators.	Dental 3D printing resins.[8]

Quantitative Performance Data

The following tables summarize key performance metrics for selected photoinitiators. It is important to note that these values can vary significantly depending on the specific resin formulation, light intensity, and experimental setup.

Table 1: Cytotoxicity of Photoinitiators

Photoinitiator	Cell Line	Concentration	Cell Viability (%)	Reference
Irgacure 2959	Mesenchymal Stem Cells	0.5% (w/v)	Good	[23]
LAP	Mesenchymal Stem Cells	0.5% (w/v)	Good	[23]
Irgacure 2959	Mesenchymal Stem Cells	0.9% (w/v)	Low	[23]
LAP	Mesenchymal Stem Cells	0.9% (w/v)	Significantly higher than Irgacure 2959	[23]
BAPO	L-929	25 µM	Significant decrease	[8]
TPO	L-929	25 µM	Significant decrease	[8]
TPO-L	L-929	25 µM	Significantly higher than BAPO and TPO	[8]

Table 2: Curing Properties

Photoinitiator	Resin System	Concentration (wt%)	Curing Condition	Double Bond Conversion (%)	Reference
TPO-L	Methacrylate	1.18	405 nm DLP	~80-100% elongation at break	[25]
BAPO	Bis-EMA	0.1	398 nm LED (1s)	Highest through-cure	[26]
BAPO	Bis-EMA	1.0	398 nm LED (60s)	~66-76%	[26]

Experimental Protocols

Protocol 1: Evaluation of Photoinitiator Cytotoxicity

This protocol outlines a general method for assessing the cytotoxicity of photoinitiators using a cell viability assay.

Materials:

• L-929 fibroblast cell line (or other relevant cell line)

• Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Photoinitiator stock solutions of varying concentrations

• 96-well cell culture plates

• Cell counting kit (e.g., CCK-8)

• Incubator (37°C, 5% CO2)

• Microplate reader

Methodology:

• Seed L-929 cells into a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Prepare serial dilutions of the photoinitiator in DMEM.

• Remove the old medium from the wells and add 100 µL of the prepared photoinitiator solutions to each well. Include a positive control (e.g., a known cytotoxic agent) and a negative control (cells with fresh medium only).

• Incubate the plate for another 24 hours.

• Add 10 µL of CCK-8 solution to each well and incubate for 2-4 hours.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate cell viability as a percentage of the negative control.

Protocol 2: Measurement of Degree of Conversion (DoC)

This protocol describes how to determine the extent of polymerization of a resin using Fourier-transform infrared (FTIR) spectroscopy.

Materials:

• Photocurable resin containing the photoinitiator

• FTIR spectrometer with an attenuated total reflectance (ATR) accessory

• 3D printer or a UV/Vis light source with a controlled intensity

• Glass slides and spacers of a defined thickness

Methodology:

• Record the FTIR spectrum of the uncured liquid resin. Identify the peak corresponding to the reactive functional group (e.g., the C=C bond in acrylates at ~1635 cm-1).

• Prepare a thin film of the resin between two glass slides using the spacers.

• Cure the resin using the 3D printer's light source for a defined exposure time and intensity.

• Record the FTIR spectrum of the cured polymer.

• The degree of conversion can be calculated from the change in the peak area of the reactive functional group before and after curing, normalized to an internal standard peak that does not change during polymerization.

Visualizing Photopolymerization and Experimental Workflow

The following diagrams illustrate the fundamental process of photopolymerization and a typical workflow for comparing photoinitiators.

Caption: The process of free-radical photopolymerization.

Caption: Workflow for comparing photoinitiator performance.

Conclusion

The selection of a photoinitiator is a multifaceted decision that requires careful consideration of the specific application. For biomedical applications, particularly in drug development and tissue engineering, biocompatibility is paramount. While traditional photoinitiators like TPO and BAPO offer high efficiency, newer, more biocompatible options like LAP and TPO-L are emerging as promising alternatives. This guide provides a foundation for researchers to make informed decisions by presenting a comparative analysis of common photoinitiators, along with the methodologies to evaluate their performance in-house. As the field of 3D printing continues to evolve, so too will the landscape of photoinitiators, paving the way for safer and more effective printed materials for a wide range of scientific applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Biomaterials Adapted to Vat Photopolymerization in 3D Printing: Characteristics and Medical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 5. researchgate.net [researchgate.net]
• 6. Photoinitiators Formulation Overview | Bomar Blog [bomar-chem.com]
• 7. Photoinitiator Selection and Concentration in Photopolymer Formulations towards Large-Format Additive Manufacturing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxicity, Colour Stability and Dimensional Accuracy of 3D Printing Resin with Three Different Photoinitiators - PMC [pmc.ncbi.nlm.nih.gov]
• 9. EP2130817A1 - Polymerizable Type II photoinitiators and curable compositions - Google Patents [patents.google.com]
• 10. Sinocure® CQ - DL-Camphorquinone Photoinitiator for Dental Materials [sinocurechem.com]
• 11. The Photoinitiators Used in Resin Based Dental Composite—A Review and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. hampfordresearch.com [hampfordresearch.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. radtech.org [radtech.org]
• 16. Optimizing Photoinitiator Concentration in 3D-Printed Resins for Provisional Dental Restorations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. nbinno.com [nbinno.com]
• 18. 2,4,6-trimethylbenzoyldiphenyl phosphine oxide Manufacturer & Suppliers |ELRASA-Phl - Elchemy [elchemy.com]
• 19. Materials Testing for the Development of Biocompatible Devices through Vat-Polymerization 3D Printing - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 21. 3D bioprinting and photocrosslinking: emerging strategies & future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Hydrogel-based reinforcement of 3D bioprinted constructs - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Effects of Irgacure 2959 and lithium phenyl-2,4,6-trimethylbenzoylphosphinate on cell viability, physical properties, and microstructure in 3D bioprinting of vascular-like constructs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Camphorquinone - Wikipedia [en.wikipedia.org]
• 25. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 26. mdpi.com [mdpi.com]

Comparative Efficacy of 4-Aminobenzophenone Analogs as Pharmaceutical Intermediates: A Case Study in Clobazam Synthesis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Synthetic Routes to the Anti-Epileptic Drug Clobazam, Evaluating the Performance of a 4-Aminobenzophenone Analog Against an Alternative Intermediate.

In the landscape of pharmaceutical manufacturing, the selection of an optimal synthetic route is paramount, directly impacting yield, purity, cost-effectiveness, and safety. This guide provides a detailed comparison of two synthetic pathways for the anti-epileptic drug Clobazam, a 1,5-benzodiazepine. The first route employs a substituted 4-aminobenzophenone derivative, 2-amino-2',5-dichlorobenzophenone (B23164), as a key intermediate. The second, alternative route commences from 2-chloro-1-nitrobenzene, circumventing the direct use of a pre-formed aminobenzophenone intermediate. This comparative analysis, supported by experimental data, aims to equip researchers and drug development professionals with the critical information needed to make informed decisions in pharmaceutical synthesis.

Mechanism of Action: Clobazam and the GABA-A Receptor

Clobazam exerts its anticonvulsant effects by modulating the activity of the GABA-A receptor, the primary inhibitory neurotransmitter receptor in the central nervous system. As a benzodiazepine (B76468), clobazam binds to a specific allosteric site on the GABA-A receptor, distinct from the GABA binding site. This binding potentiates the effect of GABA, increasing the frequency of chloride channel opening. The resulting influx of chloride ions leads to hyperpolarization of the neuronal membrane, making it less likely to fire an action potential and thus reducing neuronal excitability. This dampening of neuronal firing is the basis of Clobazam's efficacy in controlling seizures.

Mechanism of action of Clobazam on the GABA-A receptor.

Comparative Synthesis of Clobazam

This section details two distinct synthetic routes to Clobazam, presenting a side-by-side comparison of their respective intermediates, yields, and reaction conditions.

Route A: The Aminobenzophenone Pathway

This established route utilizes 2-amino-2',5-dichlorobenzophenone as the central building block for the construction of the benzodiazepine ring system.

Synthetic workflow for Clobazam via the aminobenzophenone route.

Route B: The Nitroaromatic Alternative

This alternative pathway begins with 2-chloro-1-nitrobenzene and proceeds through a series of transformations to construct the Clobazam scaffold, notably avoiding the isolation of a substituted aminobenzophenone intermediate.

Alternative synthetic workflow for Clobazam.

Quantitative Performance Comparison

The following tables provide a summary of the key performance indicators for each synthetic route, based on available experimental data.

Table 1: Synthesis of Key Intermediates

Parameter	Route A: 2-Amino-2',5-dichlorobenzophenone	Route B: 5-Chloro-N1-phenylbenzene-1,2-diamine
Starting Materials	1,4-Dichlorobenzene, 2-Chlorobenzoyl chloride	2-Chloro-1-nitrobenzene, Aniline
Key Reaction	Friedel-Crafts Acylation followed by amination	Nucleophilic aromatic substitution and reduction
Reported Yield	40-80% (for the amination step)[1]	High yield (quantitative in some reports for similar reductions)
Purity	High purity after recrystallization	Requires purification
Key Reagents	Aluminum chloride (Lewis acid)	Iron powder/HCl or catalytic hydrogenation

Table 2: Final Steps to Clobazam

Parameter	Route A: From 2-Amino-2',5-dichlorobenzophenone	Route B: From 5-Chloro-N1-phenylbenzene-1,2-diamine
Key Reactions	Cyclization with a malonate derivative, followed by methylation.	Acylation, reduction, cyclization, and methylation.
Reported Overall Yield	~75-80% for the final two steps.[2]	91% for the acylation step, 73% for the final methylation step.[3]
Reported Purity	>99.5% HPLC purity.[2]	99.96% purity reported after recrystallization.[3]
Key Reagents	Monomethyl malonate, DCC, Potassium tert-butoxide, Dimethyl sulfate (B86663).[2]	Monoethyl malonate acyl chloride, Zinc powder, Iodomethane (B122720), Sodium hydroxide.[3]

Detailed Experimental Protocols

Route A: Synthesis of Clobazam via 2-Amino-2',5-dichlorobenzophenone

Step 1: Synthesis of 2-Amino-2',5-dichlorobenzophenone A common method for the synthesis of the key intermediate, 2-amino-2',5-dichlorobenzophenone, is through the Friedel-Crafts acylation of 1,4-dichlorobenzene with 2-chlorobenzoyl chloride in the presence of a Lewis acid catalyst like aluminum chloride, followed by an amination step. The amination can be achieved through various methods, including the reduction of an oxime or a benzisoxazole intermediate, with reported yields for the amination step ranging from 40% to 80%.[1]

Step 2: Synthesis of 8-chloro-1-phenyl-1H-benzo[b][4][5]diazepine-2,4(3H,5H)-dione (Intermediate IV) In a flask, 900 mL of Toluene is charged, followed by the addition of dimethyl formamide (B127407) (100 mL) and 2-amino-2',5-dichlorobenzophenone (100 g). To the stirring solution, dicyclohexylcarbodiimide (B1669883) (DCC) (110 g) and monomethyl malonate (60 g) are added. The reaction mixture is cooled to approximately 15 °C, and potassium tert-butoxide (60 g) is added. The mixture is stirred at about 40 °C. After the reaction, water is added to achieve a pH of 6.5 to 8, and the organic layer is separated. The residue is treated with acetone (B3395972) to yield the desired intermediate. The reported yield is 80% with a purity of over 99% by HPLC.[2]

Step 3: Synthesis of Clobazam To a flask containing 600 mL of Methyl Ethyl Ketone, Intermediate IV (100 g), potassium carbonate (145 g), and dimethyl sulfate (90 g) are added. The reaction mixture is stirred at 50 °C. Water (300 mL) is then added, and the organic layer is separated. The combined organic layer is evaporated, and the residue is treated with isopropyl alcohol (IPA) to obtain Clobazam. The reported yield for this step is 75%, with a purity of over 99.5% by HPLC.[2]

Route B: Synthesis of Clobazam via 2-Chloro-1-nitrobenzene

Step 1: Synthesis of N-(5-chloro-2-nitrophenyl)aniline This intermediate is typically synthesized through the reaction of 2-chloro-1-nitrobenzene with aniline.

Step 2: Synthesis of 5-Chloro-N1-phenylbenzene-1,2-diamine The nitro group of N-(5-chloro-2-nitrophenyl)aniline is reduced to an amine. A common method involves using iron powder in the presence of hydrochloric acid. Catalytic hydrogenation is another viable method.

Step 3: Synthesis of Intermediate III In a 20L reaction vessel, 2.5 kg of 5-chloro-N1-phenylbenzene-1,2-diamine and 16L of anhydrous acetonitrile (B52724) are added. 1.8 kg of monoethyl malonate acyl chloride is added with stirring, and the mixture is heated to reflux for 12 hours. The acetonitrile is then removed by vacuum distillation at 60 °C. 8L of ethanol (B145695) is added to the residue with stirring to dissolve it, followed by cooling to 0-5 °C to induce crystallization. The solid is collected by suction filtration and dried at 60 °C to yield 3.3 kg of a yellow crystalline solid (Intermediate III). The reported yield is 91%.[3]

Step 4: Synthesis of Clobazam In a 50L reaction vessel, 1.2 kg of Intermediate III, 185 g of NaOH, and 36L of ethanol are stirred at room temperature for 1 hour. 600 mL of iodomethane is then added, and the reaction is stirred for 18 hours at room temperature. The reaction solution is concentrated under reduced pressure to a volume of 12L and then cooled to 0-5 °C for 4 hours to induce crystallization. The resulting solid is collected by suction filtration, washed with water and ethanol, and then dried. The crude product is recrystallized from 10L of ethanol to obtain 920 g of white crystalline Clobazam. The reported yield is 73%, with a purity of 99.96%.[3]

Conclusion

Both synthetic routes presented offer viable pathways to the production of Clobazam.

• Route A, the aminobenzophenone pathway , is a well-established method. The synthesis of the key intermediate, 2-amino-2',5-dichlorobenzophenone, can have variable yields depending on the specific amination method employed. However, the subsequent steps to Clobazam proceed with good yields and high purity.

• Route B, the nitroaromatic alternative , presents a compelling alternative with high reported yields for the individual steps. This route avoids the direct handling of a pre-formed aminobenzophenone intermediate, which may offer advantages in terms of starting material accessibility and cost.

The choice between these routes will ultimately depend on a comprehensive evaluation of factors including the cost and availability of starting materials, the scalability of each step, safety considerations associated with the reagents and reaction conditions, and the desired final purity of the active pharmaceutical ingredient. This guide provides the foundational data to initiate such an evaluation.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. WO2016151464A1 - An improved process for the preparation of clobazam and its intermediate - Google Patents [patents.google.com]
• 3. CN106749052A - The preparation method of Clobazam - Google Patents [patents.google.com]
• 4. The Synthesis For 2 Amino 2, 5 Dichlorobenzophenon | PDF | Amine | Organic Synthesis [scribd.com]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of the Reactivity of 2-Aminobenzophenone and 4-Aminobenzophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of 2-aminobenzophenone (B122507) and 4-aminobenzophenone. Understanding the distinct reactivity profiles of these isomers is crucial for their application in the synthesis of pharmaceuticals and other fine chemicals. This document summarizes the key factors influencing their reactivity, supported by established chemical principles, and provides a detailed experimental protocol for a direct comparative study.

Theoretical Comparison of Reactivity

The difference in the position of the amino group on the benzoyl ring in 2-aminobenzophenone and 4-aminobenzophenone leads to significant variations in their chemical reactivity. These differences can be primarily attributed to a combination of electronic and steric effects.

Electronic Effects

The amino group (-NH₂) is an activating, ortho-, para-directing group due to its ability to donate electron density to the aromatic ring through resonance.

• In 4-aminobenzophenone , the amino group is in the para position relative to the benzoyl group. This allows for effective resonance delocalization of the nitrogen lone pair into the aromatic ring and the carbonyl group. This increased electron density on the carbonyl oxygen makes the carbonyl carbon less electrophilic. Consequently, the amino group in 4-aminobenzophenone is a stronger electron-donating group, which enhances the nucleophilicity of the amine itself and activates the aromatic ring towards electrophilic substitution at the positions ortho to the amino group.

• In 2-aminobenzophenone , the amino group is in the ortho position. While it still donates electron density to the ring via resonance, the proximity to the benzoyl group can lead to intramolecular interactions, such as hydrogen bonding between the amino hydrogens and the carbonyl oxygen. This interaction can influence the electron distribution and conformation of the molecule. The electron-donating effect of the amino group also activates the aromatic ring, directing incoming electrophiles to the positions ortho and para to the amino group.

Steric Effects

Steric hindrance plays a crucial role in differentiating the reactivity of the two isomers, particularly for reactions involving the amino group.

• 2-Aminobenzophenone experiences significant steric hindrance around the amino group due to the adjacent bulky benzoyl group. This steric congestion can impede the approach of reagents to the nitrogen atom, thereby reducing the rate of reactions such as acylation and alkylation.

• 4-Aminobenzophenone , in contrast, has its amino group located far from the benzoyl group, resulting in minimal steric hindrance. This makes the amino group more accessible to incoming reagents, favoring reactions at the nitrogen atom.

Reactivity of the Amino Group: Nucleophilicity

The nucleophilicity of the amino group is a key factor in many synthetic transformations.

• 4-Aminobenzophenone is expected to be a better nucleophile than 2-aminobenzophenone. This is because its amino group is more sterically accessible, and the lone pair of electrons on the nitrogen is readily available for reaction.

• The nucleophilicity of 2-aminobenzophenone is diminished due to the steric hindrance imposed by the neighboring benzoyl group. While electronically activated, the physical blockage hinders its ability to participate in nucleophilic attack.

Reactivity of the Carbonyl Group: Electrophilicity

The electrophilicity of the carbonyl carbon determines its susceptibility to nucleophilic attack.

• The carbonyl group in 4-aminobenzophenone is expected to be less electrophilic. The strong electron-donating effect of the para-amino group increases the electron density at the carbonyl carbon, making it less attractive to nucleophiles.

• In 2-aminobenzophenone , the situation is more complex. While the ortho-amino group is also electron-donating, the potential for intramolecular hydrogen bonding could slightly modulate the electron density at the carbonyl group. However, the primary differentiating factor in many reactions involving the carbonyl group, such as condensations, is often the reactivity of the ortho-amino group which can participate in subsequent cyclization steps. For instance, 2-aminobenzophenones are crucial precursors for the synthesis of benzodiazepines and quinazolines, reactions that are not feasible with the 4-isomer in the same manner.

Data Presentation

Feature	2-Aminobenzophenone	4-Aminobenzophenone	Rationale
Position of -NH₂	Ortho to the benzoyl group	Para to the benzoyl group	Isomeric difference
Electronic Effect	Strong electron-donating (resonance), potential for intramolecular H-bonding	Strong electron-donating (resonance)	The amino group activates the aromatic ring in both isomers.
Steric Hindrance	High, due to the adjacent benzoyl group	Low	The ortho position of the amino group in 2-aminobenzophenone leads to significant steric crowding.
Nucleophilicity of -NH₂	Lower	Higher	Steric hindrance in the 2-isomer reduces the accessibility of the nitrogen lone pair.
Electrophilicity of C=O	Potentially slightly higher due to less effective resonance delocalization compared to the 4-isomer, but often overshadowed by the reactivity of the ortho-amino group in cyclizations.	Lower	The strong electron-donating effect of the para-amino group reduces the electrophilicity of the carbonyl carbon.
Key Applications	Synthesis of benzodiazepines, quinazolines, and other fused heterocyclic systems.[1][2][3]	Used as a photosensitizer and in the preparation of various derivatives where a reactive para-amino group is required.	The ortho-disposition of the amino and benzoyl groups in 2-aminobenzophenone is critical for many cyclization reactions.

Experimental Protocols

To quantitatively compare the reactivity of the amino groups in 2-aminobenzophenone and 4-aminobenzophenone, a competitive N-acylation reaction can be performed.

Comparative N-Acetylation of 2-Aminobenzophenone and 4-Aminobenzophenone

Objective: To determine the relative reactivity of the amino groups of 2-aminobenzophenone and 4-aminobenzophenone towards an acylating agent.

Materials:

• 2-Aminobenzophenone

• 4-Aminobenzophenone

• Acetic anhydride (B1165640)

• Pyridine (as a base and solvent)

• Dichloromethane (B109758) (for extraction)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Gas chromatograph-mass spectrometer (GC-MS) for product analysis

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stirrer, dissolve equimolar amounts (e.g., 1 mmol each) of 2-aminobenzophenone and 4-aminobenzophenone in 10 mL of pyridine.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a limiting amount of acetic anhydride (e.g., 0.5 mmol, 0.5 equivalents relative to the total amines) to the stirred solution.

• Allow the reaction mixture to stir at 0 °C for 1 hour.

• Quench the reaction by adding 20 mL of 1 M HCl.

• Extract the mixture with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analyze the resulting product mixture by GC-MS to determine the relative amounts of N-acetyl-2-aminobenzophenone and N-acetyl-4-aminobenzophenone formed.

Expected Outcome:

Based on the theoretical comparison, it is expected that the major product will be N-acetyl-4-aminobenzophenone, indicating the higher nucleophilicity and lower steric hindrance of the amino group in 4-aminobenzophenone compared to 2-aminobenzophenone. The ratio of the two acetylated products will provide a quantitative measure of their relative reactivity under these conditions.

Mandatory Visualization

Caption: Factors influencing the reactivity of aminobenzophenone isomers.

Conclusion

References

• 1. asianpubs.org [asianpubs.org]
• 2. A TEMPO promoted tandem reaction of 2-aminobenzophenones and benzylamines under electrochemical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A TEMPO promoted tandem reaction of 2-aminobenzophenones and benzylamines under electrochemical conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

The Unseen Workhorse: A Comparative Guide to Polymeric Benzophenone Photoinitiators

For researchers, scientists, and drug development professionals navigating the complexities of photopolymerization, the choice of a photoinitiator is a critical decision that profoundly impacts the final product's performance and safety. This guide offers an objective comparison of polymeric benzophenone (B1666685) photoinitiators against their traditional, small-molecule counterparts, supported by experimental data to inform your selection process.

Polymeric benzophenone photoinitiators have emerged as a compelling alternative to standard benzophenone (BP) and its derivatives. By tethering the benzophenone chromophore to a polymer backbone, these initiators offer significant advantages, most notably a dramatic reduction in migration potential. This is a crucial attribute for sensitive applications such as food packaging, medical devices, and pharmaceuticals, where leachable compounds are a primary safety concern. Beyond enhanced safety, these polymeric systems often exhibit comparable or even superior photoinitiation efficiency.

At a Glance: Performance Comparison

The following tables summarize the key performance differences between traditional small-molecule benzophenone and its polymeric counterparts based on available experimental data.

Table 1: Photoinitiation Efficiency

Photoinitiator Type	Example(s)	Polymerization Rate	Final Monomer Conversion	Key Findings
Small-Molecule	Benzophenone (BP)	Baseline	Baseline	Serves as the traditional benchmark for Type II photoinitiation.[1][2]
Polymeric	PBM, PBS¹	Higher than BP	Higher than BP	Synthesized polymeric benzophenones (PBM and PBS) demonstrated higher photoinitiating efficiency in the photopolymerization of TPGDA compared to conventional benzophenone.[3]
Polymeric	Omnipol BP	Effective	Effective	A difunctional polymeric benzophenone designed for high performance, particularly when used with amine synergists.[4]
Polymeric	BT-Series²	High	Up to 77% (for BT3)	Novel benzophenone-triphenylamine structures (BT-series) show high photoinitiation abilities, with some exhibiting better hydrogen abstraction capabilities than other commercial photoinitiators.[5]

¹ PBM: poly(2-(4-benzophenone methylene (B1212753) ether)-1,3-dihydroxypropane maleate), PBS: poly(2-(4-benzophenone methylene ether)-1,3-dihydroxypropane succinate) ² BT-Series: Novel benzophenone-triphenylamine photoinitiators

Table 2: Migration Stability

Photoinitiator Type	Example(s)	Migration Potential	Typical Migration Levels	Key Findings
Small-Molecule	Benzophenone (BP)	High	Can reach levels of several mg/kg in food simulants.[6]	Low molecular weight and unreacted residues contribute to significant migration, a major concern for regulatory compliance.
Polymeric	Omnipol BP, Genopol BP-1	Very Low	Can achieve migration levels below 50 ppb.[7]	The high molecular weight physically entraps the photoinitiator within the polymer matrix, drastically reducing migration.[7]
Polymerizable	Acrylated Benzophenone	Very Low	Can be lower than polymeric photoinitiators.	The photoinitiator covalently bonds into the polymer network, minimizing the potential for migration.[8]

Table 3: Yellowing Propensity

Photoinitiator Type	Yellowing Potential	Mechanism	Mitigation Strategies
Small-Molecule (Benzophenone)	Moderate	Formation of photodecomposition byproducts that act as chromophores.	Use of non-yellowing co-initiators and stabilizers.
Polymeric Benzophenone	Generally Lower	Reduced migration of byproducts to the surface. The polymeric nature can sometimes lead to slightly reduced cure speeds, which may impact yellowing.	Optimization of formulation with appropriate synergists and curing conditions.

The Mechanism of Action: A Visual Guide

Benzophenone-based photoinitiators are classified as Type II initiators, meaning they require a co-initiator, typically a tertiary amine, to generate the free radicals that drive polymerization. The process is initiated by the absorption of UV light, which excites the benzophenone molecule to a reactive triplet state.

Caption: General mechanism for Type II photoinitiation.

Experimental Protocols: A Framework for Evaluation

To ensure objective and reproducible performance data, standardized experimental protocols are essential. Below are detailed methodologies for assessing the key performance indicators of photoinitiators.

Photoinitiation Efficiency Assessment

Real-time Fourier Transform Infrared (RT-FTIR) spectroscopy is a powerful technique to monitor the kinetics of photopolymerization by tracking the disappearance of the monomer's reactive functional groups (e.g., acrylate (B77674) double bonds) over time.

Methodology:

• Sample Preparation: A formulation containing the monomer (e.g., tripropyleneglycol diacrylate - TPGDA), the photoinitiator (e.g., 3 wt%), and a co-initiator (e.g., triethylamine) is prepared.

• Application: A thin film of the formulation is applied between two transparent substrates (e.g., KBr pellets).

• Irradiation: The sample is placed in the FTIR spectrometer and exposed to a UV light source of a specific wavelength and intensity.

• Data Acquisition: FTIR spectra are recorded in real-time at set intervals during UV exposure.

• Analysis: The decrease in the peak area of the reactive group (e.g., acrylate at ~1635 cm⁻¹) is used to calculate the degree of conversion as a function of time. The polymerization rate can be determined from the slope of the conversion vs. time plot.

Migration Testing

Migration studies are critical for applications with direct or indirect contact with food or pharmaceuticals. These tests simulate the leaching of substances from the cured polymer into a contacting medium.

Methodology:

• Cured Sample Preparation: A film of the UV-cured formulation of a defined thickness is prepared on an inert substrate.

• Food Simulant Selection: A food simulant is chosen based on the intended application (e.g., 95% ethanol (B145695) for fatty foods, 3% acetic acid for acidic foods).

• Extraction: A known surface area of the cured film is immersed in the food simulant in a sealed container.

• Incubation: The container is stored under controlled conditions that simulate or accelerate the product's shelf-life (e.g., 10 days at 40°C).

• Analysis: The simulant is analyzed for the presence of the photoinitiator and its byproducts using a calibrated analytical technique such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quantification: The amount of migrated substance is quantified and expressed in units such as mg/kg of simulant or µg/dm² of the film surface area.

Caption: Experimental workflow for a migration study.

Yellowing Evaluation

The yellowing of a cured coating is assessed using colorimetry, which measures the color change of the material after curing and upon aging.

Methodology:

• Sample Preparation: A coating of the formulation is applied to a standardized white substrate and cured under defined UV conditions.

• Initial Color Measurement: The initial color of the cured coating is measured using a spectrophotometer or colorimeter, recording the CIELAB color space values (L, a, b). The b value is a key indicator of yellowness.

• Aging (Optional): The sample can be subjected to accelerated aging conditions (e.g., exposure to UV light and heat) to assess long-term color stability.

• Final Color Measurement: The color is measured again after a set period.

• Analysis: The change in the b* value (Δb*) or the Yellowness Index (YI) is calculated to quantify the degree of yellowing.

Conclusion

Polymeric benzophenone photoinitiators present a significant advancement in photopolymerization technology, offering a superior safety profile due to their low migration potential. While their photoinitiation efficiency is often comparable or even enhanced compared to small-molecule benzophenones, careful formulation and consideration of curing conditions are necessary to optimize performance and minimize yellowing. For applications where safety and low leachability are paramount, polymeric benzophenone photoinitiators are an indispensable tool for the modern researcher and product developer.

References

• 1. Ketone Number and Substitution Effect of Benzophenone Derivatives on the Free Radical Photopolymerization of Visible-Light Type-II Photoinitiators [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. IGM RESINS : RAW MATERIAL FOR UV, LED, EB ENERGY CURING [igmresins.com]
• 5. New multifunctional benzophenone-based photoinitiators with high migration stability and their applications in 3D printing - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. radtech.org [radtech.org]
• 8. radtech.org [radtech.org]

A Comparative Analysis of Supramolecular and Traditional Photoinitiators in Polymerization

For researchers, scientists, and drug development professionals, the choice of a photoinitiator is a critical decision that significantly influences the properties and performance of photopolymerized materials. This guide provides a detailed comparison of supramolecular and traditional photoinitiators, supported by experimental data and protocols to aid in the selection of the most suitable system for specific applications.

The advent of supramolecular chemistry has introduced a new class of photoinitiators that offer distinct advantages over their traditional counterparts. By leveraging non-covalent interactions, supramolecular photoinitiators provide enhanced control over the initiation process, leading to improved material properties and functionalities. This comparison guide delves into the fundamental differences in their mechanisms, performance metrics, and experimental evaluation.

Comparative Performance Metrics

The selection of a photoinitiator is often dictated by its performance in key areas such as initiation efficiency, polymerization rate, and the final properties of the cured material. The following table summarizes the comparative performance of supramolecular and traditional photoinitiators based on data reported in the literature.

Performance Metric	Traditional Photoinitiators	Supramolecular Photoinitiators	Key Advantages of Supramolecular Systems
Initiation Efficiency	High, but can be limited by solubility and aggregation.	Generally high and can be tuned by host-guest interactions.	Enhanced solubility and dispersion of the photoinitiator lead to more efficient radical generation.[1]
Polymerization Rate	Typically fast, especially for Type I photoinitiators.[2]	Can be controlled and sometimes enhanced through localized high concentrations of initiator moieties.	Tunable reaction kinetics and potential for spatially controlled polymerization.[3][4][5]
Depth of Cure	Can be limited by the absorption properties and concentration of the photoinitiator.	Can be improved due to better solubility and reduced light scattering from aggregated initiators.	Potentially deeper and more uniform curing, crucial for thick samples and composites.
Mechanical Properties of Polymer	Dependent on the degree of conversion and crosslink density.	Can lead to polymers with improved mechanical properties, such as higher Young's modulus.[3][4][5]	Enhanced homogeneity of the polymer network and potential for templated polymerization.[3][4][5]
Biocompatibility	Varies widely; some traditional photoinitiators and their byproducts can be cytotoxic.[6][7][8]	Can be designed with biocompatible host molecules, potentially reducing cytotoxicity.	Reduced leaching of small molecule initiators and byproducts, improving biocompatibility for biomedical applications.
Solubility	Often limited in aqueous or monomer systems, leading to aggregation.[2]	Enhanced solubility, particularly in aqueous media, through the use of hydrophilic host molecules.[1]	Improved formulation stability and homogeneity.[1]
Spatial Control	Limited; typically relies on external methods like photomasks.[3][4][5]	Enables bottom-up spatial control by localizing the photoinitiator within self-assembled structures.[3][4][5]	Fabrication of intricate and functionally complex structures.[3][4][5]
Yellowing	Some photoinitiators, like camphorquinone, can cause yellowing of the final product.[8][9]	Can be designed to minimize yellowing by selecting appropriate chromophores and host molecules.	Improved aesthetics and color stability of the cured material.[7]

Mechanisms of Photoinitiation

The fundamental difference between traditional and supramolecular photoinitiators lies in their mechanism of generating reactive species.

Traditional Photoinitiators

Traditional photoinitiators are typically classified into two types based on their mechanism of radical generation upon light absorption.[10]

• Type I Photoinitiators (Cleavage): These molecules undergo unimolecular bond cleavage upon irradiation to form two free radicals.[10][11] This process is generally fast and efficient.[2]

• Type II Photoinitiators (Abstraction): These initiators require a co-initiator or synergist (e.g., an amine).[10] Upon light absorption, the photoinitiator enters an excited state and then abstracts a hydrogen atom from the co-initiator, generating the initiating radicals.[10]

References

• 1. A supramolecular polymeric photoinitiator with enhanced dispersion in photo-curing systems - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. The Role of Photoinitiators in UV Curing - Guangdong Lencolo New Material Co., LTD [lencolo37.com]
• 3. Supramolecular Benzophenone-Based Photoinitiator for Spatially-Resolved Polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Supramolecular Benzophenone-Based Photoinitiator for Spatially-Resolved Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Photoinitiators for Medical Applications—The Latest Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Photoinitiators Used in Resin Based Dental Composite—A Review and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Influence of Various Photoinitiators on the Properties of Commercial Dental Composites | MDPI [mdpi.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Surface-Immobilized Photoinitiators for Polymerization

For Researchers, Scientists, and Drug Development Professionals

The precise control over surface properties is a critical factor in the development of advanced biomaterials, medical devices, and drug delivery systems. Surface-initiated polymerization, utilizing immobilized photoinitiators, offers a powerful method for creating well-defined polymer coatings, often referred to as polymer brushes. This guide provides a comprehensive comparison of surface-immobilized photoinitiators with traditional soluble photoinitiator systems, supported by experimental data and detailed methodologies for their validation.

Introduction to Surface-Initiated Photopolymerization

Surface-initiated polymerization is a "grafting from" technique where polymer chains are grown directly from initiating sites covalently attached to a surface.[1][2] This approach provides excellent control over the thickness, density, and composition of the grafted polymer layer, enabling the tailoring of surface properties such as wettability, biocompatibility, and drug release kinetics.[3] In contrast, traditional methods using soluble photoinitiators often result in the physisorption of polymer chains onto the surface (a "grafting to" approach) or bulk polymerization, which can lead to less stable coatings and potential leaching of unreacted photoinitiator molecules.[2] The immobilization of the photoinitiator to the surface is a key strategy to prevent unwanted migration and leaching.[1]

This guide will delve into the performance comparison of these two approaches, focusing on key validation metrics and providing the necessary experimental protocols for researchers to assess these systems in their own laboratories.

Performance Comparison: Immobilized vs. Soluble Photoinitiators

The choice between a surface-immobilized and a soluble photoinitiator system significantly impacts the resulting polymer coating and its performance. The following tables summarize the key differences based on experimental observations.

Performance Metric	Surface-Immobilized Photoinitiators	Soluble (Free) Photoinitiators	Rationale & Key Considerations
Polymerization Control	High	Moderate to Low	Immobilized initiators provide spatial and temporal control over polymerization, leading to well-defined polymer brushes with controlled thickness and high grafting density.[3] Soluble initiators can lead to uncontrolled polymerization in the bulk solution, resulting in a mixture of grafted and free polymer chains.
Grafting Density	High	Low	The "grafting from" approach with immobilized initiators allows for the growth of densely packed polymer chains. The "grafting to" method, often associated with soluble systems, is limited by steric hindrance of pre-formed polymer chains attaching to the surface.[3]
Coating Stability	High (Covalent Bonding)	Low to Moderate (Physisorption)	Polymer chains grown from the surface are covalently bonded, resulting in highly stable coatings resistant to delamination. Coatings formed from the adsorption of polymers from solution are often less stable.[2]
Purity of Grafted Layer	High	Low	Surface-initiated polymerization minimizes the presence of unbound polymer chains and unreacted initiator in the final coating. Systems with soluble initiators can have significant amounts of physically adsorbed polymer and entrapped initiator.
Biocompatibility	Generally Higher	Potential for Cytotoxicity	The primary advantage of immobilized systems in biomedical applications is the prevention of initiator leaching, which can cause cytotoxic effects.[4] Soluble initiators and their byproducts can leach from the polymer matrix and interact with biological systems.

Quantitative Data Summary

The following table presents a summary of typical quantitative data obtained when comparing surface-initiated polymerization from immobilized photoinitiators with polymerizations conducted with soluble photoinitiators.

Parameter	Surface-Immobilized Initiator System	Soluble Initiator System	Method of Measurement
Polymer Layer Thickness	10 - 500 nm (highly controllable)	Variable, often non-uniform	Ellipsometry, Atomic Force Microscopy (AFM)
Grafting Density (chains/nm²)	0.1 - 1.0	Significantly lower	Thermogravimetric Analysis (TGA), X-ray Photoelectron Spectroscopy (XPS)
Polymer Molecular Weight (Mn)	10,000 - 200,000 g/mol	Can be higher, but not surface-bound	Gel Permeation Chromatography (GPC) of cleaved polymer chains
Polydispersity Index (PDI)	1.1 - 1.5 (for controlled polymerizations)	1.5 - 2.5 (for free radical polymerization)	GPC of cleaved polymer chains
Water Contact Angle	Controllable over a wide range (e.g., 20° to 110°)	Dependent on adsorbed polymer	Contact Angle Goniometry

Experimental Workflows and Logical Relationships

The validation of surface-immobilized photoinitiators involves a series of steps from surface preparation to the characterization of the final polymer coating. The following diagrams illustrate these workflows.

Caption: Workflow for preparing and validating polymer brushes via surface-initiated polymerization.

Caption: Contrasting radical generation and polymer attachment for immobilized vs. soluble photoinitiators.

Detailed Experimental Protocols

Accurate and reproducible validation of surface-immobilized photoinitiators relies on a suite of surface-sensitive analytical techniques. Detailed protocols for key experiments are provided below.

X-ray Photoelectron Spectroscopy (XPS) for Surface Elemental Composition

Objective: To confirm the covalent attachment of the initiator to the substrate and to determine the elemental composition of the grafted polymer layer.

Protocol:

• Sample Preparation: Mount the sample on a clean sample holder using double-sided copper or silver tape. Ensure the surface to be analyzed is facing the X-ray source and the analyzer.

• Instrument Setup:

  • Load the sample into the XPS instrument's ultra-high vacuum (UHV) chamber.

  • Use a monochromatic Al Kα X-ray source (1486.6 eV).

  • For insulating polymer samples, a charge neutralizer (low-energy electron flood gun) must be used to prevent surface charging.[5]

• Data Acquisition:

  • Acquire a survey spectrum (0-1100 eV binding energy) to identify all elements present on the surface.

  • Acquire high-resolution spectra for the elements of interest (e.g., C 1s, O 1s, Si 2p, and any unique elements from the initiator or polymer).

• Data Analysis:

  • Calibrate the binding energy scale by setting the C-C/C-H peak in the C 1s spectrum to 285.0 eV.

  • Perform peak fitting on the high-resolution spectra to identify different chemical states of the elements. For example, in a polymethyl methacrylate (B99206) (PMMA) brush, the C 1s spectrum can be deconvoluted into C-C/C-H, C-O, and O-C=O components.

  • Calculate the atomic concentrations of the elements from the peak areas and the instrument's relative sensitivity factors.

Spectroscopic Ellipsometry for Polymer Film Thickness

Objective: To measure the thickness of the grafted polymer layer with sub-nanometer precision.

Protocol:

• Sample Preparation: The sample must be flat and reflective. A silicon wafer with a native oxide layer is a common substrate.

• Instrument Setup:

  • Place the sample on the ellipsometer stage and align it.

  • The instrument uses a polarized light source and a detector to measure the change in polarization upon reflection from the sample surface.

• Data Acquisition:

  • Measure the ellipsometric parameters, Psi (Ψ) and Delta (Δ), over a range of wavelengths (e.g., 300-1000 nm) and at multiple angles of incidence (e.g., 65°, 70°, 75°).

• Data Analysis:

  • Develop an optical model of the sample, which typically consists of the silicon substrate, a silicon dioxide layer, and the polymer film.

  • Use the known optical constants (refractive index n and extinction coefficient k) for silicon and silicon dioxide.

  • For the polymer layer, use a dispersion model (e.g., Cauchy or Sellmeier) to describe its optical constants.

  • Fit the model to the experimental Ψ and Δ data by varying the thickness of the polymer layer. The thickness that provides the best fit is the measured thickness of the polymer brush.[6][7]

Contact Angle Goniometry for Surface Wettability

Objective: To assess the change in surface energy and wettability after polymer grafting, which is indicative of successful surface modification.

Protocol:

• Sample Preparation: Place the sample on a clean, flat, and level stage.

• Instrument Setup:

  • Use a goniometer equipped with a high-resolution camera and a precision liquid dispenser.

  • The most common probe liquid is deionized water.

• Data Acquisition (Sessile Drop Method):

  • Dispense a small droplet (e.g., 2-5 µL) of the probe liquid onto the sample surface.[8]

  • Capture a high-resolution image of the droplet at the solid-liquid-vapor interface.

• Data Analysis:

  • Use the instrument's software to analyze the droplet shape and calculate the contact angle.[8]

  • For a comprehensive analysis, measure both the advancing and receding contact angles to assess contact angle hysteresis, which provides information about surface heterogeneity and roughness.

  • Perform measurements at multiple locations on the surface to ensure reproducibility.

Thermogravimetric Analysis (TGA) for Grafting Density

Objective: To quantify the amount of polymer grafted onto a particulate or high-surface-area substrate, from which the grafting density can be calculated.

Protocol:

• Sample Preparation:

  • Accurately weigh a known amount of the dry polymer-grafted substrate (e.g., silica (B1680970) nanoparticles) into a TGA crucible (typically ceramic or platinum).

  • Also, run a TGA on the bare, unmodified substrate as a reference.

• Instrument Setup:

  • Place the crucible in the TGA instrument's microbalance.

  • Set the desired temperature program, for example, heating from room temperature to 800°C at a rate of 10°C/min.

  • Use an inert atmosphere (e.g., nitrogen) to prevent oxidative degradation.[9]

• Data Acquisition:

  • The instrument will record the mass of the sample as a function of temperature.

• Data Analysis:

  • The TGA curve will show a weight loss step corresponding to the thermal decomposition of the grafted polymer.[10]

  • The percentage weight loss due to the polymer is the difference in the final residual mass between the grafted and the bare substrate.

  • The grafting density (σ) can be calculated using the following equation: σ (chains/nm²) = (mass of polymer × Nₐ) / (Mₙ × surface area of substrate) where Nₐ is Avogadro's number and Mₙ is the number-average molecular weight of the grafted polymer (which can be determined by GPC after cleaving the polymer from the surface).

Conclusion

The validation of surface-immobilized photoinitiators is a multi-faceted process that requires a combination of analytical techniques to confirm successful immobilization and to characterize the resulting polymer coating. Compared to soluble photoinitiator systems, surface-immobilized initiators offer superior control over the polymerization process, leading to more stable, well-defined, and often more biocompatible polymer coatings. This makes them a highly attractive choice for applications in drug development, regenerative medicine, and the broader field of biomedical engineering. The experimental protocols provided in this guide offer a robust framework for researchers to evaluate and compare these promising surface modification technologies.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Surface-Immobilized Photoinitiators for Light Induced Polymerization and Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Polymer XPS Analysis | Kratos Analytical [kratos.com]
• 6. osti.gov [osti.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. biolinscientific.com [biolinscientific.com]
• 9. Thermoset Characterization Part 12: Introduction to Thermogravimetric Analysis (TGA) - Polymer Innovation Blog [polymerinnovationblog.com]
• 10. youtube.com [youtube.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Aminobenzophenone: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 4-Aminobenzophenone is critical for maintaining a secure research environment and adhering to regulatory standards. This guide provides step-by-step procedures for researchers, scientists, and drug development professionals to manage the disposal of this chemical compound effectively.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 4-Aminobenzophenone with appropriate personal protective equipment (PPE). This includes, but is not limited to, safety glasses, chemical-resistant gloves, and a lab coat.[1] Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust.[2]

Step-by-Step Disposal Procedure

The recommended method for the disposal of 4-Aminobenzophenone is to treat it as hazardous waste.[2][3][4] This ensures the highest level of safety and compliance with environmental regulations.

• Waste Identification and Classification :

  • Chemical waste generators are responsible for determining if a discarded chemical is classified as a hazardous waste.[1][3][5]

  • Consult US EPA guidelines under 40 CFR Part 261.3, as well as state and local hazardous waste regulations, to ensure complete and accurate classification.[1]

• Containment :

  • Place the 4-Aminobenzophenone waste into a suitable, properly labeled, and sealed container to await disposal.[1][2]

  • Ensure the container is sturdy and chemically resistant.[6]

• Labeling :

  • Clearly label the waste container as "Hazardous Waste" and identify the contents as "4-Aminobenzophenone."

  • Include any other components of the waste mixture on the label.

• Storage :

  • Store the sealed waste container in a designated, cool, dry, and well-ventilated hazardous waste accumulation area.[2][4]

  • Keep the container away from incompatible materials such as strong oxidizing agents and acids.[1][2]

• Arranging for Disposal :

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[6][7]

  • Dispose of the contents and the container at an approved waste disposal plant.[2][3][8]

Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Secure : Evacuate non-essential personnel from the immediate area.

• Ventilate : Ensure the area is well-ventilated.

• Containment : Wearing appropriate PPE, sweep up the spilled solid material, taking care to avoid generating dust.[1][2]

• Collection : Place the collected material into a suitable, sealed container for disposal as hazardous waste.[1][5]

• Decontamination : Clean the spill area thoroughly.

• Reporting : Report the spill to your institution's EHS department.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 4-Aminobenzophenone.

Disposal workflow for 4-Aminobenzophenone.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.ca [fishersci.ca]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. fishersci.com [fishersci.com]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 8. 4-Aminobenzophenone 1137-41-3 | TCI AMERICA [tcichemicals.com]

Essential Safety and Operational Guide for Handling 4-Aminobenzophenone

For researchers, scientists, and drug development professionals, the safe handling of chemical compounds is paramount. This guide provides immediate, essential safety and logistical information for 4-Aminobenzophenone, including personal protective equipment (PPE) requirements, operational procedures, and disposal plans to ensure laboratory safety and build trust in our commitment to your well-being beyond the product itself.

Hazard Identification and Classification

4-Aminobenzophenone is classified as a hazardous substance. It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation[1][2][3].

Signal Word: Warning[1][2]

Hazard Statements:

• H302: Harmful if swallowed[1][3]

• H315: Causes skin irritation[1][3]

• H319: Causes serious eye irritation[1][3]

• H335: May cause respiratory irritation[1][3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling 4-Aminobenzophenone, the following personal protective equipment is mandatory.

PPE Category	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US)[1]. Chemical goggles are recommended if splashing is possible[4].	Protects against eye irritation from dust or splashes[1][2][4].
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile rubber)[1][5]. Inspect gloves before use[2].	Prevents skin contact and irritation[1][2][4].
Skin and Body Protection	Laboratory coat, long-sleeved clothing, and closed-toe shoes. For larger quantities or risk of significant exposure, wear fire/flame resistant and impervious clothing[1][4][5].	Minimizes skin contact with the chemical[4].
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood[1][5]. If dust is generated and exposure limits are exceeded, a NIOSH-approved N95 dust mask or a full-face respirator should be used[1][4].	Prevents respiratory tract irritation from inhaling dust[1][2].

Operational and Handling Procedures

Safe Handling:

• Handle in a well-ventilated place[1].

• Avoid contact with skin and eyes[1][4].

• Avoid the formation of dust and aerosols[1].

• Do not eat, drink, or smoke when using this product[1][2].

• Wash hands and any exposed skin thoroughly after handling[2][4].

• Remove contaminated clothing and wash it before reuse[2][4].

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place[1][2][4].

• Keep away from incompatible materials such as acids and strong oxidizing agents[2][6].

• Store locked up[1].

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention immediately[1][2][7].
Skin Contact	Immediately take off contaminated clothing. Wash the affected area with plenty of soap and water[1][4][7]. If skin irritation occurs, get medical help[1].
Eye Contact	Rinse cautiously with water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Get immediate medical attention[1][2][4].
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Get medical help immediately[1][2][4].

Disposal Plan

4-Aminobenzophenone and its container must be disposed of as hazardous waste.

Disposal Protocol:

• Collection: Collect waste material in a suitable, sealed, and properly labeled container[1][4]. Do not mix with other waste streams[5].

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" with the full chemical name "4-Aminobenzophenone"[5].

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area away from incompatible materials[5].

• Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with all local, regional, and national environmental regulations[1][2][5]. Contact your institution's environmental health and safety (EHS) office to arrange for pickup[5].

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

Spill Response Workflow:

Caption: Workflow for handling a 4-Aminobenzophenone spill.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.ca [fishersci.ca]
• 3. 4-Aminobenzophenone | C13H11NO | CID 14346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]